Palmitoyl glucose

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of Palmitoyl Glucose

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of palmitoyl (B13399708) glucose, a glycolipid with significant interest in various scientific and industrial fields, including its use as a non-ionic surfactant in pharmaceuticals, cosmetics, and food industries due to its biodegradable and non-toxic properties. This document outlines detailed methodologies for both the synthesis and purification of 6-O-palmitoyl-D-glucose, the regioselective product commonly obtained through enzymatic catalysis.

Synthesis of Palmitoyl Glucose: An Overview

The synthesis of palmitoyl glucose can be achieved through both chemical and enzymatic routes. Chemical synthesis often involves harsh conditions and the use of protective groups, leading to a mixture of products and purification challenges. In contrast, enzymatic synthesis, primarily utilizing lipases, offers high regioselectivity, milder reaction conditions, and a more environmentally friendly process. Lipases, such as those from Candida antarctica (Novozym 435) and Mucor miehei, selectively catalyze the esterification at the primary hydroxyl group of glucose (C-6), yielding 6-O-palmitoyl-D-glucose.

The enzymatic synthesis is typically performed via esterification of glucose with palmitic acid or transesterification with a palmitic acid ester, such as vinyl palmitate. The choice of solvent is critical due to the poor solubility of glucose in many organic solvents. Various media, including organic solvents like 2-methyl-2-butanol, acetone (B3395972), and acetonitrile (B52724), as well as ionic liquids, have been explored to enhance substrate solubility and reaction yields.

Quantitative Data on Enzymatic Synthesis

The following table summarizes quantitative data from various studies on the enzymatic synthesis of palmitoyl glucose, highlighting the reaction conditions and corresponding yields.

Enzyme	Acyl Donor	Solvent	Molar Ratio (Glucose:Acyl Donor)	Temperature (°C)	Time (h)	Yield (%)	Reference
Candida antarctica Lipase (B570770) B (CALB)	Vinyl Palmitate	Acetonitrile	1:1	-	40	~100	[1]
Novozym 435	Palmitic Acid	Ionic Liquid ([bmim][PF6])	1:1	70	48+	77 (conversion)	[2]
Candida antarctica Lipase B (CALB)	Vinyl Palmitate	Ionic Liquid ([Bmim][TfO])	1:3	50	-	31.8	[3]
Immobilized Candida and Mucor miehei lipase	Stearic Acid	tertiary-Butyl alcohol	-	-	-	10-24	[4]
Novozym 435	Palmitic Acid	Acetone/Dioxane	-	-	48	up to 86 (conversion)	[5]

Experimental Protocols

I. Enzymatic Synthesis of 6-O-Palmitoyl-D-Glucose

This protocol is a representative method for the lipase-catalyzed synthesis of 6-O-palmitoyl-D-glucose using vinyl palmitate as the acyl donor.

Materials:

• D-glucose (anhydrous)

• Vinyl palmitate

• Immobilized Candida antarctica Lipase B (CALB, e.g., Novozym 435)

• Acetonitrile (anhydrous)

• Molecular sieves (3 Å, activated)

• Magnetic stirrer with heating

• Reaction vessel (e.g., round-bottom flask) with a condenser

Procedure:

• Preparation of Reaction Mixture:

  • In a clean, dry reaction vessel, combine D-glucose and vinyl palmitate in a 1:1 molar ratio.

  • Add anhydrous acetonitrile to dissolve the reactants. The concentration of reactants can be optimized, but a starting point is 0.5 M of each.

  • Add activated molecular sieves (approximately 10% w/v) to the mixture to remove any residual water, which can lead to hydrolysis of the vinyl palmitate.

• Enzymatic Reaction:

  • Add immobilized Candida antarctica Lipase B to the reaction mixture. A typical enzyme loading is 5% (w/w) of the total substrate mass.

  • Stir the reaction mixture at a constant rate (e.g., 200 rpm) at a controlled temperature, typically between 40-60°C. The optimal temperature may vary depending on the specific lipase used.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Reaction Termination and Enzyme Recovery:

  • Once the reaction has reached completion (as determined by the consumption of the limiting reactant), stop the reaction by filtering off the immobilized enzyme and molecular sieves.

  • The enzyme can be washed with fresh solvent and dried for potential reuse.

• Solvent Removal:

  • Evaporate the acetonitrile from the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

II. Purification of 6-O-Palmitoyl-D-Glucose

The crude product from the synthesis typically contains unreacted starting materials and by-products. A two-step purification process involving column chromatography followed by recrystallization is generally effective.

A. Column Chromatography

Materials:

• Crude palmitoyl glucose

• Silica (B1680970) gel (for column chromatography, 60-120 mesh) or Florisil

• Solvents for mobile phase (e.g., chloroform (B151607) and methanol)

• Glass column for chromatography

• Fraction collector or collection tubes

Procedure:

• Column Packing:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., chloroform).

  • Pack the glass column with the slurry, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the top of the stationary phase.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the initial mobile phase (e.g., chloroform).

  • Carefully load the dissolved sample onto the top of the packed column.

• Elution:

  • Begin elution with a non-polar solvent (e.g., 100% chloroform) and gradually increase the polarity by adding a polar solvent (e.g., methanol). A stepwise gradient of increasing methanol (B129727) concentration in chloroform (e.g., 1%, 2%, 5%, 10% methanol) is often effective.

  • Collect fractions of the eluate.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure 6-O-palmitoyl-D-glucose.

  • Pool the fractions containing the pure product.

• Solvent Removal:

  • Evaporate the solvent from the pooled fractions under reduced pressure to obtain the purified palmitoyl glucose.

B. Recrystallization

Materials:

• Purified palmitoyl glucose from column chromatography

• Acetone

• Crystallization dish

• Heating plate and water bath

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Dissolution:

  • Dissolve the purified palmitoyl glucose in a minimal amount of hot acetone. Gently heat the acetone in a water bath to facilitate dissolution.

• Crystallization:

  • Allow the solution to cool slowly to room temperature.

  • For further crystallization, place the solution in a refrigerator or ice bath.

• Crystal Collection:

  • Collect the formed crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold acetone to remove any remaining impurities.

• Drying:

  • Dry the crystals under vacuum to obtain pure 6-O-palmitoyl-D-glucose.

Visualizations: Workflows and Pathways

Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 6-O-palmitoyl-D-glucose.

Caption: Workflow for the synthesis and purification of 6-O-palmitoyl-D-glucose.

Metabolic Context of Palmitoyl Glucose Precursors

While a direct signaling pathway for palmitoyl glucose is not well-established, its precursors, glucose and palmitic acid, are central to cellular metabolism. The following diagram illustrates the metabolic pathways that generate these precursors.

References

• 1. researchgate.net [researchgate.net]
• 2. Bioactive Lipids and Their Derivatives in Biomedical Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Saccharolipids Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. Metabolism and Regulation of Glycerolipids in the Yeast Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. plaglab.co.kr [plaglab.co.kr]

Enzymatic Synthesis of 6-O-Glucose Palmitate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The enzymatic synthesis of 6-O-glucose palmitate, a biodegradable and non-ionic surfactant, offers a highly selective and environmentally friendly alternative to traditional chemical methods.[1][2][3] This sugar ester finds broad applications in the food, cosmetic, and pharmaceutical industries due to its amphiphilic nature, low toxicity, and potential biological activities, including anti-oxidant, antimicrobial, and antitumoral properties.[1][4] This technical guide provides an in-depth overview of the core methodologies for the enzymatic synthesis of 6-O-glucose palmitate, focusing on reaction optimization, detailed experimental protocols, and quantitative data analysis.

Core Concepts in Enzymatic Synthesis

The enzymatic synthesis of 6-O-glucose palmitate primarily relies on the catalytic activity of lipases, which exhibit high regioselectivity for the primary hydroxyl group at the C-6 position of glucose, thus minimizing the need for complex protection and deprotection steps.[1] The most effective and widely used enzyme for this transformation is the lipase (B570770) B from Candida antarctica (CALB), often in its immobilized form, Novozym 435.[1][5][6]

The reaction can proceed via two main pathways:

• Esterification: The direct reaction of glucose with palmitic acid. This is a reversible reaction where the removal of the water byproduct is crucial to drive the equilibrium towards the product.[7]

• Transesterification: The reaction of glucose with an activated form of palmitic acid, most commonly a vinyl ester (vinyl palmitate).[1][8] This reaction is generally irreversible as the byproduct, acetaldehyde, is volatile and easily removed, leading to faster reactions and higher conversions.[1]

The choice of solvent is a critical parameter, influencing the solubility of the substrates (especially glucose) and the activity of the enzyme.[7] Various media have been explored, including organic solvents, ionic liquids, and solvent-free systems.[2][5][9]

Experimental Protocols

This section details the methodologies for the lipase-catalyzed synthesis of 6-O-glucose palmitate.

Protocol 1: Transesterification of Glucose with Vinyl Palmitate in an Organic Solvent

This protocol is adapted from a study achieving full conversion in acetonitrile (B52724).[1][10]

Materials:

• D-glucose

• Vinyl palmitate[1]

• Immobilized Candida antarctica lipase B (CALB), such as Novozym 435[1]

• Acetonitrile (anhydrous)[1]

• Molecular sieves (3Å), activated[1]

• Argon gas

• Schlenk flask

• Standard laboratory glassware for purification (Büchner funnel, etc.)

• Acetone (B3395972)

• Deionized water

Procedure:

• Activate 3Å molecular sieves by heating at 400°C in a muffle furnace for 6 hours, followed by flame-drying under vacuum. Store in a desiccator or glovebox.[1]

• In an oven-dried Schlenk flask under an argon atmosphere, combine D-glucose (e.g., 0.9 mmol, 162 mg) and vinyl palmitate (e.g., 0.9 mmol, 249 mg) for a 1:1 molar ratio.[1]

• Add 10 mL of anhydrous acetonitrile to the flask.[1]

• Add the immobilized CALB catalyst (e.g., 20 mg, corresponding to ~5% w/w of substrates).[1] The addition of molecular sieves is optional but can help to remove any residual water.[7]

• Seal the flask and place it in a temperature-controlled shaker or stir plate set to a specific temperature (e.g., 45°C or 60°C).[7]

• Allow the reaction to proceed for a set duration (e.g., 40 hours for full conversion at 45°C).[1][10] Monitor the reaction progress using a suitable analytical technique such as HPLC or TLC.

• Upon completion, filter the reaction mixture to remove the immobilized enzyme. The enzyme can be washed with solvent and dried for potential reuse.[11]

• Evaporate the solvent from the filtrate under reduced pressure to obtain a solid residue.

• To purify the 6-O-glucose palmitate, disperse the solid in deionized water and filter to remove unreacted glucose.[1]

• Wash the resulting solid with acetone to dissolve any unreacted vinyl palmitate and palmitic acid (from hydrolysis).[1]

• The remaining insoluble white powder is the purified 6-O-glucose palmitate. Dry the product under vacuum. A yield of approximately 90% can be expected.[1]

Protocol 2: Esterification of Glucose with Palmitic Acid in a Mixed Solvent System

This protocol describes the direct esterification, which requires continuous water removal.

Materials:

• D-glucose

• Palmitic acid

• Immobilized Candida antarctica lipase B (CALB)

• Dimethyl sulfoxide (B87167) (DMSO)

• tert-Butanol (B103910)

• Molecular sieves (3Å), activated

Procedure:

• In a round-bottom flask, dissolve D-glucose and palmitic acid in a mixture of DMSO and tert-butanol (e.g., 1:4 v/v).[6] Substrate concentrations can be varied to optimize the reaction.

• Add activated 3Å molecular sieves to the reaction mixture to adsorb the water produced during esterification.

• Add the immobilized CALB catalyst.

• Incubate the reaction at a controlled temperature (e.g., 50-60°C) with constant stirring for 48-72 hours.

• Monitor the formation of 6-O-glucose palmitate by TLC or HPLC.

• After the reaction, filter off the enzyme and molecular sieves.

• Remove the solvents under reduced pressure.

• Purify the product as described in Protocol 1, using appropriate solvent washes to remove unreacted starting materials.

Quantitative Data Summary

The efficiency of the enzymatic synthesis of 6-O-glucose palmitate is highly dependent on the reaction conditions. The following tables summarize quantitative data from various studies.

Enzyme	Acyl Donor	Solvent	Molar Ratio (Glucose:Acyl Donor)	Temp. (°C)	Time (h)	Conversion/Yield (%)	Reference
Candida antarctica Lipase B (CALB)	Vinyl Palmitate	Acetonitrile	1:1	45	40	~100	[1][10]
Candida antarctica Lipase B (CALB)	Vinyl Palmitate	Acetonitrile	1:1	60	20	94	[7]
Candida antarctica Lipase B (CALB)	Vinyl Palmitate	2-Methyl-2-butanol	-	50	24	>95	[1]
Candida antarctica Lipase B (CALB)	Vinyl Palmitate	tert-Butanol	-	50	24	~85	[1]
Candida antarctica Lipase B (CALB)	Vinyl Palmitate	Acetone	-	50	24	~70	[1]
Novozym 435	Palmitic Acid	Acetone	-	-	48	86	[5]
Candida antarctica Lipase	Palmitic Acid	DMSO/tert-Butanol (1:4 v/v)	-	-	-	>90	[6]
Candida antarctica Lipase B (CALB)	Vinyl Palmitate	[Bmim][TfO] (Ionic Liquid)	1:3	50	-	32	[9]

Table 1: Influence of Reaction Parameters on the Synthesis of 6-O-Glucose Palmitate.

Lipase Source	Acyl Donor	Optimal Temperature (°C)	Key Findings	Reference
Candida antarctica B (CALB)	Vinyl Palmitate	60	Reaction rate significantly increases from 20°C to 60°C. A slight decrease in conversion was observed at 70°C.	[7]
Novozym 435	Oleic Acid	57.2	Optimized temperature for maximum conversion in the synthesis of a similar fructose (B13574) ester.	[7]
Aspergillus niger Lipase	Lauric Acid	56	Optimal for glucose laurate synthesis; yields dropped at 68°C due to potential denaturation.	[12]

Table 2: Effect of Temperature on Lipase Activity in Sugar Ester Synthesis.

Visualizing the Process

Diagrams can help clarify the reaction pathway and the overall experimental procedure.

Caption: Transesterification pathway for 6-O-glucose palmitate synthesis.

Caption: General experimental workflow for enzymatic synthesis.

Conclusion

The enzymatic synthesis of 6-O-glucose palmitate using lipases, particularly CALB, is a robust and highly selective method. High to quantitative yields can be achieved by carefully selecting the acyl donor, solvent, and reaction temperature. The transesterification route using vinyl palmitate is often preferred due to its irreversible nature, which drives the reaction to completion. The protocols and data presented in this guide offer a solid foundation for researchers and drug development professionals to implement and optimize the synthesis of this valuable bio-based surfactant for various applications.

References

• 1. arxiv.org [arxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Enzymatic Synthesis of Glucose-Based Fatty Acid Esters in Bisolvent Systems Containing Ionic Liquids or Deep Eutectic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. D-Glucose-fatty Acid Ester Synthesis with or without a Biocatalyst in the Same Organic Media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enzymatic synthesis of amphiphilic carbohydrate esters: Influence of physicochemical and biochemical parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. [1911.09920] 6-O-glucose palmitate synthesis with lipase: Investigation of some key parameters [arxiv.org]
• 11. elib.uni-stuttgart.de [elib.uni-stuttgart.de]
• 12. Optimization of Enzymatic Synthesis of D-Glucose-Based Surfactants Using Supported Aspergillus niger Lipase as Biocatalyst | MDPI [mdpi.com]

The Intricate Dance of Palmitate and Glucose: A Cellular Perspective on N-Palmitoyl-D-Glucosamine and Protein Palmitoylation

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the cellular functions stemming from the interplay of palmitate and glucose metabolism. While the direct biological role of a simple "palmitoyl glucose" molecule remains largely uncharacterized in scientific literature, a closely related amide, N-palmitoyl-D-glucosamine (PGA), exhibits significant bioactivity. Furthermore, the metabolic flux of glucose profoundly influences the downstream process of protein S-palmitoylation, a critical post-translational modification governing a vast array of cellular processes. This document will explore the known functions of PGA and provide an in-depth analysis of the synthesis of palmitoyl-CoA from glucose and its subsequent utilization in protein palmitoylation, a key regulatory mechanism in cellular signaling and function.

N-palmitoyl-D-glucosamine (PGA): An Emerging Bioactive Glycolipid

N-palmitoyl-D-glucosamine (PGA) is a naturally occurring amide of palmitic acid and glucosamine.[1] Unlike a simple ester linkage, the amide bond in PGA confers specific biological activities. Research has highlighted its role as a potent anti-inflammatory and analgesic agent.[2]

Mechanism of Action: TLR4 Antagonism

The primary mechanism of action for PGA involves the modulation of Toll-like receptor 4 (TLR4).[3][4] TLR4 is a key pattern recognition receptor involved in the innate immune response, recognizing lipopolysaccharide (LPS) from Gram-negative bacteria and triggering inflammatory cascades. PGA, due to its structural similarity to the lipid A component of LPS, can bind to the MD2 co-receptor of the TLR4 complex, acting as an antagonist.[3][4] This binding prevents the activation of downstream signaling pathways, such as the NF-κB pathway, thereby mitigating the inflammatory response.[1][4]

Therapeutic Potential

The anti-inflammatory properties of PGA suggest its potential therapeutic application in a variety of conditions, including:

• Inflammatory Bowel Disease (IBD): PGA has been shown to reduce colitis-associated symptoms in preclinical models by decreasing the expression of pro-inflammatory mediators.[1]

• Neuropathic Pain: By inhibiting TLR4 signaling, PGA can alleviate tactile allodynia and other symptoms associated with neuropathic pain.[2][4]

• Gut Dysbiosis: PGA treatment has been observed to reduce pro-inflammatory biomarkers and positively influence the balance of gut microbiota.[2]

The Metabolic Nexus: From Glucose to Palmitoyl-CoA

The synthesis of palmitate, the precursor for both PGA and protein palmitoylation, is intrinsically linked to glucose metabolism. When cellular glucose levels are high, the excess is shunted into anabolic pathways, including de novo lipogenesis (DNL).

The process begins with the glycolytic breakdown of glucose to pyruvate, which then enters the mitochondria and is converted to acetyl-CoA. Acetyl-CoA enters the citric acid cycle, and the resulting citrate (B86180) can be exported to the cytoplasm. In the cytoplasm, ATP-citrate lyase cleaves citrate to regenerate acetyl-CoA. This cytoplasmic acetyl-CoA is the primary building block for fatty acid synthesis.[5][6] Through a series of reactions catalyzed by acetyl-CoA carboxylase (ACC) and fatty acid synthase (FASN), acetyl-CoA is converted to the 16-carbon saturated fatty acid, palmitate.[5][6] Palmitate is then activated to palmitoyl-CoA by long-chain acyl-CoA synthetases (ACSLs).[5][6] This palmitoyl-CoA pool is the direct substrate for protein palmitoylation.

Caption: Metabolic pathway from glucose to palmitoyl-CoA.

Protein S-Palmitoylation: A Reversible Lipid Modification

S-palmitoylation is a dynamic and reversible post-translational modification that involves the covalent attachment of a palmitate molecule to a cysteine residue on a target protein via a thioester bond.[5][7] This process is crucial for regulating the function of a wide range of proteins.

The Enzymatic Machinery

The reversible nature of palmitoylation is controlled by two families of enzymes:

• DHHC Acyltransferases (PATs): A family of at least 23 enzymes in mammals that catalyze the addition of palmitate to proteins.[5]

• Acyl-Protein Thioesterases (APTs): These enzymes, such as APT1 and APT2, are responsible for the removal of palmitate from proteins.[8]

The balance between the activities of PATs and APTs determines the palmitoylation status of a protein, allowing for rapid and dynamic regulation of its function in response to cellular signals.

Caption: The dynamic cycle of protein S-palmitoylation.

Functional Consequences of Protein Palmitoylation

The addition of the hydrophobic palmitate moiety can significantly alter the properties of a protein, leading to a variety of functional consequences:

• Membrane Association and Trafficking: Palmitoylation increases the hydrophobicity of a protein, promoting its association with cellular membranes and influencing its subcellular localization and trafficking between organelles.[5][7]

• Protein Stability: Palmitoylation can either protect a protein from degradation or target it for degradation, thereby regulating its cellular levels.[5]

• Protein-Protein Interactions: The conformational changes induced by palmitoylation can modulate the interaction of a protein with its binding partners.

• Enzyme Activity: The activity of enzymes can be directly regulated by changes in their palmitoylation status.

Cellular Processes Regulated by Protein Palmitoylation

The influence of protein palmitoylation extends to a multitude of critical cellular processes.

Signal Transduction

Many key signaling proteins are regulated by palmitoylation, which can control their localization to specific membrane microdomains, such as lipid rafts, where they can interact with other components of a signaling cascade. Examples include G proteins, kinases, and phosphatases. The reversible nature of palmitoylation allows for the rapid activation and deactivation of signaling pathways.

Glucose Transport

A prominent example of the role of palmitoylation in metabolic regulation is its effect on the glucose transporter GLUT4. Palmitoylation of GLUT4 is essential for its insulin-stimulated translocation from intracellular vesicles to the plasma membrane, a critical step for glucose uptake in muscle and adipose tissue.[5][9]

Caption: Role of palmitoylation in insulin-stimulated GLUT4 translocation.

Quantitative Data Summary

Parameter	Value/Effect	Cell Type/System	Reference
N-palmitoyl-D-glucosamine (PGA)
TLR4 Modulation	Antagonist, prevents NF-κB activation	Murine macrophages (RAW 264.7)	[4]
Anti-inflammatory Effect	Decreases pro-inflammatory cytokines	Mouse models of colitis and keratitis	[1][4]
Analgesic Effect	Decreases allodynia in neuropathic pain models	Mice	[4]
Protein Palmitoylation
Substrate	Palmitoyl-CoA	Eukaryotic cells	[5]
Enzymes (Addition)	DHHC Acyltransferases (23 in mammals)	Eukaryotic cells	[5]
Enzymes (Removal)	Acyl-Protein Thioesterases (e.g., APT1, APT2)	Eukaryotic cells	[8]
GLUT4 Regulation	Essential for insulin-stimulated translocation	Adipose and muscle cells	[5][9]

Experimental Protocols

In Vitro Palmitoylation Assay

Objective: To determine if a protein of interest can be palmitoylated in vitro.

Materials:

• Purified recombinant protein of interest with a C-terminal tag (e.g., His-tag, GST-tag).

• Purified recombinant DHHC acyltransferase.

• Palmitoyl-CoA.

• Reaction buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl, 1 mM DTT).

• SDS-PAGE gels and Western blotting reagents.

• Antibody against the protein tag.

Procedure:

• Set up the reaction mixture containing the purified protein, DHHC enzyme, and reaction buffer.

• Initiate the reaction by adding palmitoyl-CoA to a final concentration of 50 µM.

• Incubate the reaction at 30°C for 1-2 hours.

• Stop the reaction by adding SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Probe the membrane with an antibody against the protein tag to detect the protein. A shift in molecular weight or the use of clickable palmitate analogs followed by fluorescent labeling can indicate palmitoylation.

Acyl-Biotin Exchange (ABE) Assay

Objective: To detect and quantify protein palmitoylation in cell lysates.

Materials:

• Cell lysis buffer (e.g., RIPA buffer).

• N-ethylmaleimide (NEM).

• Hydroxylamine (B1172632) (HAM).

• Biotin-HPDP.

• Streptavidin-agarose beads.

• SDS-PAGE and Western blotting reagents.

• Antibody against the protein of interest.

Procedure:

• Lyse cells in lysis buffer containing NEM to block free thiol groups.

• Precipitate proteins to remove excess NEM.

• Resuspend the protein pellet and treat with hydroxylamine to cleave the thioester bond of palmitoylation, exposing a free cysteine.

• Label the newly exposed cysteine with Biotin-HPDP.

• Perform a second protein precipitation to remove excess Biotin-HPDP.

• Resuspend the biotinylated proteins and perform a streptavidin pulldown using streptavidin-agarose beads.

• Elute the captured proteins from the beads.

• Analyze the eluate by SDS-PAGE and Western blotting using an antibody against the protein of interest to confirm its palmitoylation.

Conclusion

The cellular interplay between glucose and palmitate metabolism is a cornerstone of numerous physiological and pathological processes. While the direct biological function of "palmitoyl glucose" as a simple glycolipid is not well-defined, the related molecule N-palmitoyl-D-glucosamine demonstrates significant anti-inflammatory and analgesic properties through TLR4 antagonism, highlighting a promising avenue for therapeutic development. More centrally, glucose metabolism provides the essential precursor, palmitoyl-CoA, for the dynamic and reversible process of protein S-palmitoylation. This critical post-translational modification governs the function of a vast proteome, influencing signal transduction, protein trafficking, and metabolic regulation. A deeper understanding of the enzymes that regulate palmitoylation and the specific protein targets in various cellular contexts will undoubtedly unveil novel therapeutic targets for a wide range of diseases, from metabolic disorders to cancer.

References

• 1. mdpi.com [mdpi.com]
• 2. Modulatory activity of N-palmitoyl-D-glucosamine in bridging gut dysbiosis and pain mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. N-palmitoyl-D-glucosamine, a Natural Monosaccharide-Based Glycolipid, Inhibits TLR4 and Prevents LPS-Induced Inflammation and Neuropathic Pain in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lipid-induced S-palmitoylation as a Vital Regulator of Cell Signaling and Disease Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Palmitic Acid: Physiological Role, Metabolism and Nutritional Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. google.com [google.com]
• 9. Putative Role of Protein Palmitoylation in Cardiac Lipid-Induced Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]

N-palmitoyl-D-glucosamine as a TLR4 Antagonist: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-palmitoyl-D-glucosamine (PGA), a naturally occurring monosaccharide-based glycolipid, has emerged as a promising therapeutic agent due to its potent anti-inflammatory and analgesic properties. This technical guide provides an in-depth overview of PGA's function as a Toll-like receptor 4 (TLR4) antagonist. It delves into its mechanism of action, supported by quantitative data from preclinical studies, and offers detailed experimental protocols for key assays. Furthermore, this guide presents visual representations of the associated signaling pathways and experimental workflows to facilitate a comprehensive understanding of PGA's potential in drug development.

Introduction

Toll-like receptor 4 (TLR4) is a critical component of the innate immune system, recognizing pathogen-associated molecular patterns (PAMPs) such as lipopolysaccharide (LPS) from Gram-negative bacteria, as well as damage-associated molecular patterns (DAMPs) released from damaged host cells.[1] Upon activation, TLR4 triggers a downstream signaling cascade, leading to the activation of transcription factors like NF-κB and the subsequent production of pro-inflammatory cytokines, contributing to the inflammatory response.[1] While essential for host defense, dysregulation of TLR4 signaling is implicated in the pathophysiology of numerous inflammatory and chronic pain conditions.

N-palmitoyl-D-glucosamine, a molecule with structural similarity to the lipid A moiety of LPS, has been identified as a TLR4 antagonist.[1][2] By interfering with the TLR4 signaling pathway, PGA effectively mitigates the inflammatory cascade, offering a potential therapeutic strategy for a range of disorders. This guide will explore the scientific evidence supporting the role of PGA as a TLR4 antagonist and provide practical information for researchers in the field.

Mechanism of Action

The primary mechanism by which N-palmitoyl-D-glucosamine exerts its anti-inflammatory effects is through the antagonism of the TLR4 signaling pathway. This is achieved by PGA binding to the myeloid differentiation factor 2 (MD-2), a co-receptor that is essential for the recognition of LPS by TLR4.[1]

Molecular docking and molecular dynamics simulations have shown that PGA stably binds to the MD-2 protein.[1] This binding is thought to occur with a stoichiometry of one MD-2 molecule to three PGA molecules (MD-2/(PGA)3).[1] By occupying the binding site on MD-2, PGA competitively inhibits the binding of LPS, thereby preventing the dimerization of the TLR4/MD-2 complex, a crucial step in the activation of the downstream signaling cascade.

The inhibition of TLR4 activation by PGA leads to the suppression of the nuclear factor-kappa B (NF-κB) pathway.[1] NF-κB is a key transcription factor that, upon activation, translocates to the nucleus and induces the expression of a wide range of pro-inflammatory genes, including those encoding for cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). By preventing NF-κB activation, PGA effectively reduces the production of these inflammatory mediators.[1]

Furthermore, some studies suggest that the anti-inflammatory effects of PGA may also be partially mediated through a Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α) dependent mechanism.[2]

Quantitative Data

The efficacy of N-palmitoyl-D-glucosamine as a TLR4 antagonist has been demonstrated in various in vitro and in vivo models. The following tables summarize the key quantitative findings from these studies.

Table 1: In Vitro Inhibition of NF-κB Activation in LPS-Stimulated RAW264.7 Cells

Concentration of PGA (µg/mL)	Inhibition of LPS-induced NF-κB Luciferase Activity (%)	Reference
1	~20%	[1]
5	~40%	[1]
10	~60%	[1]
20	~80%	[1]

Data extracted and estimated from graphical representations in the cited literature.

Table 2: Effect of PGA on Pro-inflammatory Cytokine Expression in LPS-Induced Keratitis in Mice

Treatment Group	Relative IL-1β mRNA Expression (Fold Change vs. Saline)	Relative TNF-α mRNA Expression (Fold Change vs. Saline)	Reference
LPS + Vehicle	~18	~12	[1]
LPS + PGA (5 mg/kg, pre-treatment)	~8	~5	[1]
LPS + PGA (5 mg/kg, post-treatment)	~6	~4	[1]

Data extracted and estimated from graphical representations in the cited literature.

Table 3: Effect of PGA on Mechanical Allodynia in a Mouse Model of Neuropathic Pain

Treatment Group	Paw Withdrawal Threshold (g)	Reference
Oxaliplatin + Vehicle	~0.2	[1]
Oxaliplatin + PGA (10 mg/kg)	~0.8	[1]

Data extracted and estimated from graphical representations in the cited literature.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature to assess the TLR4 antagonistic activity of N-palmitoyl-D-glucosamine.

NF-κB Luciferase Reporter Assay in RAW264.7 Cells

This assay is used to quantify the inhibition of LPS-induced NF-κB activation by PGA.

Materials:

• RAW264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052)

• NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• Lipopolysaccharide (LPS) from E. coli

• N-palmitoyl-D-glucosamine (PGA)

• Luciferase assay reagent

• 96-well white, opaque plates

• Luminometer

Protocol:

• Cell Culture and Transfection:

  • Culture RAW264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

  • Seed the cells into a 96-well white, opaque plate at a suitable density.

  • Co-transfect the cells with the NF-κB luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's instructions.

  • Incubate the cells for 24-48 hours to allow for plasmid expression.

• Treatment:

  • Pre-treat the transfected cells with varying concentrations of PGA (e.g., 1, 5, 10, 20 µg/mL) for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 100 ng/mL) for 6-8 hours. Include appropriate controls (untreated, LPS only, PGA only).

• Luciferase Assay:

  • After incubation, lyse the cells using a passive lysis buffer.

  • Measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase reporter assay system.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the percentage inhibition of NF-κB activation by PGA compared to the LPS-only control.

Cytokine Measurement by ELISA

This protocol is for quantifying the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in cell culture supernatants or tissue homogenates.

Materials:

• Cell culture supernatants or tissue homogenates from experimental groups

• ELISA kits for the specific cytokines of interest (e.g., mouse TNF-α, mouse IL-6)

• Wash buffer

• Assay diluent

• TMB substrate

• Stop solution

• 96-well ELISA plates

• Microplate reader

Protocol:

• Plate Preparation:

  • Coat a 96-well ELISA plate with the capture antibody specific for the cytokine of interest and incubate overnight at 4°C.

  • Wash the plate with wash buffer and block with a suitable blocking buffer for 1-2 hours at room temperature.

• Sample and Standard Incubation:

  • Prepare a standard curve using the provided recombinant cytokine standards.

  • Add the standards and samples (cell culture supernatants or diluted tissue homogenates) to the wells and incubate for 2 hours at room temperature.

• Detection:

  • Wash the plate and add the biotinylated detection antibody. Incubate for 1-2 hours at room temperature.

  • Wash the plate and add streptavidin-HRP conjugate. Incubate for 20-30 minutes at room temperature.

• Signal Development and Measurement:

  • Wash the plate and add the TMB substrate. Incubate in the dark until a color develops.

  • Stop the reaction with the stop solution.

  • Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values against the known concentrations of the standards.

  • Determine the concentration of the cytokine in the samples by interpolating their absorbance values on the standard curve.

In Vivo Model of LPS-Induced Keratitis

This model is used to assess the anti-inflammatory effects of PGA in an in vivo setting.

Materials:

• CD1 or C57BL/6 mice

• Lipopolysaccharide (LPS) from E. coli

• N-palmitoyl-D-glucosamine (PGA)

• Slit-lamp biomicroscope

• RNA extraction and qRT-PCR reagents

Protocol:

• Induction of Keratitis:

  • Anesthetize the mice.

  • Inject a small volume (e.g., 2 µL) of LPS solution (e.g., 1 µg/µL) intrastromally into the cornea of one eye. The contralateral eye can serve as a control (injected with saline).

• Treatment:

  • Administer PGA orally (e.g., 5 mg/kg) either 30 minutes before the LPS injection (pre-treatment) or for three consecutive days starting 30 minutes after the LPS injection (post-treatment).

• Assessment of Inflammation:

  • At various time points (e.g., 24, 48, 72 hours) after LPS injection, examine the corneas using a slit-lamp biomicroscope and score the severity of keratitis based on opacity, edema, and neovascularization.

• Molecular Analysis:

  • At the end of the experiment, euthanize the mice and collect the corneas.

  • Extract total RNA from the corneal tissue.

  • Perform quantitative real-time PCR (qRT-PCR) to measure the mRNA expression levels of pro-inflammatory cytokines (e.g., IL-1β, TNF-α).

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways, experimental workflows, and logical relationships described in this guide.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Mechanism of Action of N-palmitoyl-D-glucosamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-palmitoyl-D-glucosamine (PGA), a naturally occurring monosaccharide-based glycolipid, has emerged as a significant modulator of inflammatory and pain pathways. Structurally analogous to the lipid A component of lipopolysaccharide (LPS), PGA exerts its primary effects through the antagonism of Toll-like receptor 4 (TLR4). Furthermore, its mechanism of action extends to the activation of Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α) and the modulation of the endocannabinoidome. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning the anti-inflammatory, analgesic, and cytoprotective properties of N-palmitoyl-D-glucosamine, supported by quantitative data, detailed experimental protocols, and visual representations of key signaling pathways.

Core Mechanisms of Action

N-palmitoyl-D-glucosamine's therapeutic potential stems from its ability to interact with multiple key signaling pathways involved in inflammation and cellular homeostasis. The core mechanisms identified are:

• Toll-like Receptor 4 (TLR4) Antagonism: PGA acts as a direct antagonist of the TLR4 signaling complex, a crucial component of the innate immune system that recognizes pathogen-associated molecular patterns like LPS.

• Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α) Activation: PGA engages PPAR-α, a nuclear receptor that plays a critical role in the transcriptional regulation of genes involved in lipid metabolism and inflammation.

• Endocannabinoidome Modulation: PGA indirectly modulates the endocannabinoid system by increasing the levels of endogenous cannabinoids and related lipid mediators, an effect often referred to as the "entourage effect".

Toll-like Receptor 4 (TLR4) Antagonism

The most extensively documented mechanism of action for N-palmitoyl-D-glucosamine is its antagonism of the TLR4 receptor complex. Due to its structural similarity to the lipid A moiety of LPS, PGA can competitively inhibit the binding of LPS to the MD-2 co-receptor, thereby preventing the activation of the TLR4 signaling cascade[1][2][3].

Signaling Pathway

The inhibitory action of PGA on the TLR4 pathway prevents the downstream activation of nuclear factor-kappa B (NF-κB), a pivotal transcription factor for pro-inflammatory genes. This blockade leads to a significant reduction in the production of inflammatory cytokines and mediators[1][2][3].

References

• 1. N-palmitoyl-D-glucosamine, A Natural Monosaccharide-Based Glycolipid, Inhibits TLR4 and Prevents LPS-Induced Inflammation and Neuropathic Pain in Mice [mdpi.com]
• 2. N-palmitoyl-D-glucosamine, a Natural Monosaccharide-Based Glycolipid, Inhibits TLR4 and Prevents LPS-Induced Inflammation and Neuropathic Pain in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Pivotal Role of Palmitoylation in Protein Function: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Protein S-palmitoylation, the reversible post-translational modification of cysteine residues with the 16-carbon fatty acid palmitate, is a crucial regulatory mechanism governing the function of a vast array of cellular proteins. This dynamic and enzymatic process, governed by a family of palmitoyl (B13399708) acyltransferases (PATs) and acyl-protein thioesterases (APTs), profoundly influences protein trafficking, subcellular localization, stability, and protein-protein interactions. Consequently, palmitoylation plays a central role in a multitude of signaling pathways, and its dysregulation is implicated in numerous pathologies, including cancer and neurological disorders. This technical guide provides an in-depth overview of the core principles of protein palmitoylation, detailed experimental protocols for its study, quantitative data on its functional consequences, and visual representations of key signaling pathways and experimental workflows.

The Core Mechanism of Protein S-Palmitoylation

S-palmitoylation is a reversible lipid modification involving the covalent attachment of palmitic acid to the thiol group of a cysteine residue via a thioester bond.[1] This process is distinct from other lipid modifications like myristoylation or prenylation, which are generally considered irreversible.[2] The reversibility of palmitoylation allows for rapid and dynamic regulation of protein function in response to cellular signals.[1][3]

The addition and removal of palmitate are tightly controlled by two families of enzymes:

• Palmitoyl Acyltransferases (PATs): Also known as Zinc finger DHHC-type containing (ZDHHC) proteins, these enzymes catalyze the addition of palmitate to substrate proteins.[4] Humans have 23 known ZDHHC enzymes, many of which exhibit substrate specificity and are localized to specific cellular compartments, such as the Golgi apparatus and the endoplasmic reticulum.[4] The catalytic mechanism involves a two-step "ping-pong" process where the ZDHHC enzyme first undergoes auto-palmitoylation on a conserved cysteine residue within its DHHC motif, followed by the transfer of the palmitoyl group to the substrate protein.[5]

• Acyl-Protein Thioesterases (APTs) and Palmitoyl-Protein Thioesterases (PPTs): These enzymes catalyze the removal of palmitate, reversing the modification.[6] APTs, such as APT1 and APT2, are primarily cytosolic, while PPTs are found in lysosomes.[6][7] The activity of these thioesterases allows for the dynamic cycling of proteins between palmitoylated and depalmitoylated states.

The primary effect of palmitoylation is an increase in the hydrophobicity of the modified protein, which enhances its affinity for cellular membranes.[8] This can lead to the translocation of soluble proteins to membrane compartments, the stabilization of transmembrane protein domains, and the targeting of proteins to specific membrane microdomains like lipid rafts.[1][8]

Functional Consequences of Protein Palmitoylation

The attachment of a palmitoyl group can have a wide range of effects on protein function, as summarized in the table below.

Table 1: Quantitative Effects of Palmitoylation on Protein Function

Functional Consequence	Protein Example	Quantitative Effect	Citation(s)
Protein Localization	Pit Resistance Protein	Palmitoylation-deficient mutant showed a ~57% reduction in plasma membrane localization compared to wild-type.	[9]
Enzyme Kinetics	Dopamine (B1211576) Transporter (DAT)	Inhibition of palmitoylation with 2-bromopalmitate (5 µM for 45 min) reduced the Vmax of dopamine transport by ~55% (from 16.0 to 7.2 pmol/min/mg) with no significant change in Km.	[3]
Protein Stability	Dopamine Transporter (DAT)	Prolonged treatment with a palmitoylation inhibitor led to DAT protein loss and the appearance of degradation fragments.	[10][11]
Protein-Protein Interaction	Pit and OsRac1	Palmitoylation-deficient Pit mutant showed a ~57% reduction in interaction with OsRac1 at the plasma membrane compared to wild-type.	[9]
Substrate Palmitoylation Level	Phospholemman (PLM)	Degradation of Halo-zDHHC5 via Halo-PROTAC resulted in a ~47% decrease in PLM palmitoylation.	[12]
Substrate Palmitoylation Level	IFITM3	Degradation of Halo-zDHHC20 via Halo-PROTAC resulted in a ~50% decrease in IFITM3 palmitoylation.	[12]

Palmitoylation in Cellular Signaling Pathways

Palmitoylation is a key regulatory mechanism in numerous signaling pathways, controlling the localization and activity of critical signaling components.

Wnt Signaling Pathway

The Wnt signaling pathway is crucial for embryonic development and tissue homeostasis.[13] Palmitoylation is essential for the secretion and activity of Wnt proteins. The membrane-bound O-acyltransferase Porcupine (PORCN) catalyzes the O-palmitoylation of a conserved serine residue on Wnt proteins in the endoplasmic reticulum.[14][15] This lipid modification is required for Wnt to bind to its carrier protein, Wntless (WLS), for transport to the plasma membrane and subsequent secretion.[13][14] Additionally, the Wnt co-receptor LRP6 is S-palmitoylated, a modification required for its exit from the endoplasmic reticulum and trafficking to the cell surface, where it can participate in Wnt signal reception.[16]

Wnt Signaling Palmitoylation.

Ras Signaling Pathway

Ras GTPases are critical signaling hubs that regulate cell proliferation, differentiation, and survival.[17] The oncogenic activity of Ras proteins requires their localization to the plasma membrane, a process that is dependent on post-translational lipid modifications.[17] While all Ras isoforms undergo prenylation, H-Ras and N-Ras require subsequent S-palmitoylation for stable membrane association and proper signaling.[17] This modification occurs in the Golgi apparatus, and the dynamic cycling of palmitoylation and depalmitoylation regulates the trafficking of Ras proteins between the Golgi and the plasma membrane.[8][18]

Ras Palmitoylation and Trafficking.

STAT3 Signaling Pathway

Signal Transducer and Activator of Transcription 3 (STAT3) is a key mediator of cytokine and growth factor signaling.[19] STAT3 undergoes a cycle of palmitoylation and depalmitoylation that is critical for its activation.[1] Palmitoylation of STAT3 on Cys108 by ZDHHC7 promotes its recruitment to the plasma membrane, where it can be phosphorylated by JAKs.[1][20] Subsequently, the phosphorylated STAT3 is depalmitoylated by APT2, allowing it to translocate to the nucleus and activate the transcription of target genes.[1][20]

STAT3 Palmitoylation Cycle.

Experimental Protocols for Studying Protein Palmitoylation

Several robust methods are available to detect and quantify protein palmitoylation.

Acyl-Biotin Exchange (ABE) Assay

The ABE assay is a widely used chemical method to detect S-palmitoylated proteins.[21][22] It involves a three-step process: 1) blocking of free thiol groups on non-palmitoylated cysteines with N-ethylmaleimide (NEM); 2) cleavage of the thioester bond of palmitoylated cysteines with hydroxylamine (B1172632) (HAM) to expose the thiol group; and 3) labeling of the newly exposed thiols with a thiol-reactive biotinylating reagent.[23] The biotinylated proteins can then be captured using streptavidin beads and detected by western blotting.

Detailed Methodology:

• Cell Lysis and Protein Extraction:

  • Lyse cells in a buffer containing a high concentration of a thiol-blocking agent, such as 20 mM N-ethylmaleimide (NEM) or methyl methanethiosulfonate (B1239399) (MMTS), to block all free cysteine residues.[22] A typical lysis buffer is 50 mM HEPES (pH 7.0), 2% SDS, 1 mM EDTA, and protease inhibitors.[22]

  • Precipitate the protein using cold acetone (B3395972) to remove excess NEM/MMTS.[22]

• Thioester Cleavage and Biotinylation:

  • Resuspend the protein pellet in a buffer containing 4% SDS.[22]

  • Divide the sample into two equal aliquots.

  • To one aliquot (+HAM), add hydroxylamine to a final concentration of 0.7 M (pH 7.4) to cleave the thioester bonds.[22]

  • To the other aliquot (-HAM, negative control), add a Tris buffer (pH 7.4).[22]

  • Add a thiol-reactive biotin (B1667282) reagent, such as biotin-HPDP, to both aliquots to label the newly exposed cysteines in the +HAM sample.[22]

  • Incubate for 1 hour at room temperature.[23]

• Affinity Purification and Detection:

  • Precipitate the protein again with acetone to remove excess hydroxylamine and biotin-HPDP.[22]

  • Resuspend the pellets and dilute to a final SDS concentration of 0.1%.[22]

  • Incubate with neutravidin-conjugated beads to capture the biotinylated proteins.[22]

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the captured proteins from the beads using a reducing agent like β-mercaptoethanol.[22]

  • Analyze the eluted proteins by SDS-PAGE and western blotting using an antibody specific to the protein of interest.

Acyl-Biotin Exchange (ABE) Workflow.

Metabolic Labeling with Alkyne-Tagged Fatty Acids

This method involves metabolically incorporating a fatty acid analog containing a bioorthogonal handle, such as an alkyne group (e.g., 17-octadecynoic acid, 17-ODYA), into cellular proteins.[2] The alkyne-tagged proteins can then be detected by copper(I)-catalyzed azide-alkyne cycloaddition (click chemistry) to an azide-containing reporter molecule, such as a fluorescent dye or biotin. This technique is particularly useful for pulse-chase experiments to study the dynamics of palmitoylation.

Detailed Methodology:

• Metabolic Labeling:

  • Culture cells in a medium containing the alkyne-tagged fatty acid analog (e.g., 25 µM 17-ODYA) for a defined period (e.g., 2-8 hours). For pulse-chase experiments, after the initial labeling ("pulse"), replace the labeling medium with a medium containing a high concentration of natural palmitic acid ("chase").

• Cell Lysis and Click Chemistry Reaction:

  • Lyse the cells and prepare the protein lysate.

  • Perform the click chemistry reaction by adding the following components to the lysate: an azide-linked reporter tag (e.g., rhodamine-azide for in-gel fluorescence or biotin-azide for affinity purification), a copper(I) source (e.g., CuSO₄), a reducing agent (e.g., TCEP), and a copper-chelating ligand (e.g., TBTA).

  • Incubate the reaction for 1 hour at room temperature.

• Detection and Analysis:

  • For in-gel fluorescence: Separate the labeled proteins by SDS-PAGE and visualize the fluorescently tagged proteins using an appropriate gel scanner.

  • For affinity purification: If a biotin-azide tag was used, purify the labeled proteins using streptavidin beads, followed by elution and analysis by mass spectrometry or western blotting.

Metabolic Labeling Workflow.

In Vitro Palmitoylation Assay

In vitro assays are essential for confirming direct enzyme-substrate relationships and for studying the kinetics of palmitoylation. These assays typically use purified recombinant ZDHHC enzymes and a substrate protein or peptide.

Detailed Methodology:

• Reaction Setup:

  • Prepare a reaction buffer (e.g., 50 mM HEPES pH 7.4, 150 mM NaCl, 0.1% Triton X-100).

  • Combine the purified recombinant ZDHHC enzyme, the substrate protein/peptide, and a palmitoyl-CoA donor (e.g., NBD-palmitoyl-CoA for fluorescent detection or radiolabeled palmitoyl-CoA). A typical reaction might contain 5 nM purified ZDHHC, 10 µM substrate peptide, and 10 µM palmitoyl-CoA.[17]

• Reaction Incubation:

  • Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes).

• Detection of Palmitoylation:

  • Fluorescent Detection: If a fluorescently labeled palmitoyl-CoA was used, the reaction products can be separated by SDS-PAGE, and the palmitoylated substrate can be visualized by in-gel fluorescence scanning.[21]

  • Radiometric Detection: If radiolabeled palmitoyl-CoA was used, the products are separated by SDS-PAGE, and the gel is exposed to X-ray film or a phosphorimager to detect the radiolabeled, palmitoylated substrate.

  • Coupled-Enzyme Assay: The release of Coenzyme A (CoA-SH) during the palmitoylation reaction can be coupled to a secondary reaction that produces a fluorescent or colorimetric signal, allowing for real-time monitoring of enzyme activity.

In Vitro Palmitoylation Assay Workflow.

Conclusion and Future Directions

Protein palmitoylation is a fundamental post-translational modification that provides a dynamic and reversible mechanism for regulating protein function. Its influence on protein localization, stability, and interactions places it at the heart of numerous cellular signaling pathways. The development of advanced chemical and proteomic tools has significantly advanced our understanding of the "palmitoylome" and its role in health and disease. For researchers and drug development professionals, targeting the enzymes that mediate palmitoylation and depalmitoylation presents a promising therapeutic avenue for a wide range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. Future research will likely focus on elucidating the substrate specificity of the 23 human ZDHHC enzymes, understanding the regulatory mechanisms that control their activity, and developing highly specific inhibitors for therapeutic intervention.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Ion Channel Regulation by Protein Palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The intracellular dynamic of protein palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Palmitoylation as a Key Regulator of Ras Localization and Function [frontiersin.org]
• 6. In vitro and cellular assays for palmitoyl acyltransferases using fluorescent lipidated peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Palmitoylation controls dopamine transporter kinetics, degradation, and protein kinase C-dependent regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Palmitoylation of membrane proteins (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Targeted degradation of zDHHC-PATs decreases substrate S-palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent Overview of Protein Palmitoylation and Profiling Methodologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protein Palmitoylation in Leukocyte Signaling and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Emerging roles for protein S-palmitoylation in immunity from chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. In vitro reconstitution reveals substrate selectivity of protein S-acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Depalmitoylated Ras traffics to and from the Golgi complex via a nonvesicular pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. A facile assay for zDHHC palmitoyl transferase activation elucidates effects of mutation and modification - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A Simple, Semi-Quantitative Acyl Biotin Exchange-Based Method to Detect Protein S-Palmitoylation Levels [mdpi.com]
• 20. fmboisvert.recherche.usherbrooke.ca [fmboisvert.recherche.usherbrooke.ca]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. In vitro reconstitution of substrate S-acylation by the zDHHC family of protein acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]

The Synthesis of N-Acyl Amides from Glucose: A Technical Guide for Researchers

Abstract

N-acyl amides are a diverse class of lipid signaling molecules implicated in a wide range of physiological processes, making their biosynthetic pathways a critical area of research for drug development and therapeutic intervention. This technical guide provides an in-depth exploration of the core biosynthetic pathways that produce N-acyl amides, with a specific focus on the metabolic journey from the fundamental carbon source, glucose. We detail the enzymatic steps converting glucose into fatty acid and amine precursors, and the subsequent amide bond formation. This document consolidates quantitative data on key enzyme kinetics, provides detailed experimental protocols for pathway analysis, and includes visualizations of the core processes to serve as a comprehensive resource for researchers, scientists, and drug development professionals.

Introduction

N-acyl amides, characterized by a fatty acyl chain linked to an amine-containing headgroup, are crucial signaling lipids. This family includes well-studied molecules like the endocannabinoid anandamide (B1667382) (N-arachidonoylethanolamine) and various N-acyl amino acids (NAAAs), which modulate pain, inflammation, and metabolic homeostasis. Understanding their synthesis is paramount for developing novel therapeutics targeting these pathways. The ultimate carbon source for the de novo synthesis of these molecules in many biological systems is glucose. This guide elucidates the metabolic route from dietary glucose to the final N-acyl amide products, focusing on the key enzymatic transformations and regulatory junctures.

Biosynthetic Pathways from Glucose

The biosynthesis of N-acyl amides from glucose can be conceptually divided into three major stages:

• Synthesis of the Fatty Acyl Precursor (Fatty Acyl-CoA) from Glucose.

• Synthesis of the Amine Precursor from Glucose and other central metabolites.

• Enzymatic Amide Bond Formation.

Stage 1: De Novo Fatty Acid Synthesis from Glucose

The carbon backbone of the fatty acyl group in N-acyl amides is primarily derived from glucose through de novo lipogenesis. This process occurs predominantly in the cytoplasm.

• Glycolysis: Glucose is first metabolized in the cytoplasm to pyruvate (B1213749).

• Pyruvate to Mitochondrial Acetyl-CoA: Pyruvate enters the mitochondria and is converted to acetyl-CoA by the pyruvate dehydrogenase complex.

• Citrate (B86180) Shuttle: Acetyl-CoA condenses with oxaloacetate to form citrate. When cellular energy is high, citrate is transported out of the mitochondria into the cytoplasm.

• Cytosolic Acetyl-CoA Generation: In the cytoplasm, ATP citrate lyase (ACLY) cleaves citrate back into acetyl-CoA and oxaloacetate. This cytosolic acetyl-CoA is the direct precursor for fatty acid synthesis.

• Fatty Acid Synthesis: Acetyl-CoA is carboxylated to malonyl-CoA by the rate-limiting enzyme acetyl-CoA carboxylase (ACC). Subsequently, fatty acid synthase (FAS) catalyzes the iterative addition of two-carbon units from malonyl-CoA to a growing acyl chain, ultimately producing palmitate (a 16-carbon saturated fatty acid). Palmitate can then be elongated and desaturated to form a variety of fatty acyl-CoAs that serve as substrates for N-acyl amide synthesis.

Figure 1. Pathway of de novo fatty acid synthesis from glucose.

Stage 2: Synthesis of Amine Precursors

The amine-containing headgroups of N-acyl amides originate from various metabolic pathways that also utilize glucose-derived intermediates.

• N-Acyl Ethanolamines (NAEs): The ethanolamine (B43304) moiety is derived from the membrane phospholipid, phosphatidylethanolamine (B1630911) (PE). The synthesis of PE can occur via the Kennedy pathway, which utilizes ethanolamine. While mammals primarily obtain ethanolamine from dietary sources, it can also be generated from the degradation of sphingosine (B13886) phosphate (B84403) or other existing lipids.[1] The glycerol (B35011) backbone and acyl chains of PE are ultimately derived from glycolytic and lipogenic pathways.[1]

• N-Acyl Amino Acids (NAAAs): The amino acid precursors are either essential (dietary) or non-essential. Non-essential amino acids can be synthesized de novo from intermediates of glycolysis and the citric acid cycle, which are directly fed by glucose metabolism.[2][3] For instance, serine is synthesized from the glycolytic intermediate 3-phosphoglycerate, and glutamate (B1630785) is formed from the TCA cycle intermediate α-ketoglutarate.[2][4]

Stage 3: Enzymatic Amide Bond Formation

The final step in biosynthesis is the formation of the amide bond between the fatty acyl group and the amine precursor. This is catalyzed by several distinct enzyme families and pathways.

NAAA synthesis generally occurs through two main enzymatic strategies.[5]

• Acyl-CoA Dependent Pathway: This is a prominent route where an N-acyltransferase catalyzes the direct conjugation of a fatty acyl-CoA with an amino acid.[6][7] A key enzyme in this family is Glycine-N-Acyltransferase (GLYAT).[8]

  • Reaction: Fatty Acyl-CoA + Amino Acid → N-Acyl Amino Acid + Coenzyme A

• ATP-Dependent Acyl-Adenylate Pathway: In this mechanism, a fatty acid is first activated with ATP by an acyl-adenylating enzyme to form an acyl-AMP intermediate. This activated acyl group can then be transferred to an amino acid to form the NAAA.[5]

Figure 2. Acyl-CoA dependent synthesis of N-Acyl Amino Acids.

The primary and most studied pathway for NAE biosynthesis involves the formation and subsequent cleavage of an intermediate lipid, N-acylphosphatidylethanolamine (NAPE).[9][10]

• N-Acyltransferase (NAT) Activity: An acyl group is transferred from the sn-1 position of a donor phospholipid (like phosphatidylcholine) to the primary amine of phosphatidylethanolamine (PE). This reaction is catalyzed by a Ca²⁺-dependent or -independent N-acyltransferase, forming NAPE.[9][11]

• NAPE-Hydrolyzing Phospholipase D (NAPE-PLD) Activity: The NAPE intermediate is then hydrolyzed by NAPE-PLD, a zinc-dependent metallo-β-lactamase fold enzyme, which cleaves the glycerophosphate-ethanolamine bond to release the NAE and phosphatidic acid.[10][12][13][14]

Alternative, NAPE-PLD-independent pathways for NAE formation from NAPE also exist, involving other hydrolases and phospholipases.[12][15]

Figure 3. The NAPE-PLD pathway for N-Acyl Ethanolamine synthesis.

Quantitative Data

The efficiency and substrate specificity of the enzymes involved in N-acyl amide biosynthesis are critical for understanding the regulation of these signaling lipids. Below are tables summarizing key kinetic parameters for human Glycine-N-Acyltransferase (GLYAT) and N-Acylphosphatidylethanolamine-Phospholipase D (NAPE-PLD).

Table 1: Kinetic Parameters for Human Glycine-N-Acyltransferase (GLYAT) Data obtained for the mitochondrial enzyme with various acyl-CoA substrates.[16]

Acyl-CoA Substrate	KM (mM)	Vmax (μmol/min/mg)
Benzoyl-CoA	0.0579	17.1
Salicyl-CoA	0.0837	10.1
Isovaleryl-CoA	0.124	7.64
Octanoyl-CoA	0.198	3.3

Table 2: Kinetic Parameters for Human N-Acylphosphatidylethanolamine-Phospholipase D (NAPE-PLD) Kinetic parameters were determined using different NAPE substrates.

NAPE Substrate	KM (μM)	Vmax (nmol/min/mg)	Reference
N-hexadecanoyl-1,2-diacyl-sn-glycero-3-phosphoethanolamine	9	156	[17]
N-arachidonoyl-1,2-diacyl-sn-glycero-3-phosphoethanolamine	9	1131	[17]
flame-NAPE (fluorogenic analog)	9.2	N/A	[12]
NBD-IsoLG-PE (fluorogenic analog)	1.56	12% of NBD-NAPE	[18]

Experimental Protocols

This section provides detailed methodologies for the analysis of N-acyl amide biosynthesis.

Protocol 1: Quantification of N-Acyl Amides by LC-MS/MS

This protocol is adapted from standard lipidomic analysis procedures and is suitable for quantifying endogenous N-acyl amides in cell or tissue samples.[19][20]

Figure 4. General workflow for LC-MS/MS-based N-acyl amide quantification.

Materials:

• Biological sample (e.g., cell pellet, ~20-50 mg tissue)

• Deuterated internal standards (e.g., AEA-d4, PEA-d4)

• Chloroform (B151607), Methanol (B129727), Water (LC-MS grade)

• Phosphate-buffered saline (PBS), ice-cold

• Centrifuge, Bead beater/homogenizer

• Nitrogen evaporator or vacuum concentrator

• LC-MS/MS system with electrospray ionization (ESI) source

Procedure:

• Sample Preparation: a. For cultured cells, wash the cell pellet twice with ice-cold PBS. b. For tissues, weigh the frozen sample and keep on dry ice. c. Add a known amount of the deuterated internal standard mixture to the sample. d. Homogenize the sample in a methanol-based buffer using a bead beater or probe sonicator.

• Lipid Extraction (Folch Method): a. Add chloroform and water to the methanol homogenate to achieve a final solvent ratio of 2:1:0.8 (Chloroform:Methanol:Water, v/v/v). b. Vortex vigorously for 2 minutes to ensure thorough mixing. c. Centrifuge at 3,000 x g for 10 minutes at 4°C to separate the phases. d. Carefully collect the lower organic phase (containing the lipids) using a glass pipette, avoiding the protein interface.

• Sample Concentration: a. Dry the collected organic phase under a gentle stream of nitrogen or using a vacuum concentrator. b. Reconstitute the dried lipid extract in a small, precise volume (e.g., 100 µL) of an appropriate solvent for LC injection (e.g., 90:10 Acetonitrile:Water).

• LC-MS/MS Analysis: a. Chromatography: Separate the lipids on a C18 reverse-phase column using a gradient of mobile phases, such as (A) water with 0.1% formic acid and (B) acetonitrile/isopropanol with 0.1% formic acid. b. Mass Spectrometry: Operate the mass spectrometer in positive ion ESI mode. Use Multiple Reaction Monitoring (MRM) to detect specific precursor-to-product ion transitions for each N-acyl amide and its corresponding internal standard.

• Data Analysis: a. Integrate the peak areas for each analyte and its internal standard. b. Calculate the concentration of each N-acyl amide by comparing the analyte/internal standard peak area ratio to a standard curve prepared with known concentrations of the non-labeled compounds.

Protocol 2: Stable Isotope Tracing of Glucose to N-Acyl Amides

This protocol outlines the use of uniformly labeled ¹³C-glucose ([U-¹³C₆]-glucose) to trace its incorporation into the fatty acyl backbone of N-acyl amides.[9][19][21]

Figure 5. Workflow for ¹³C-glucose tracing to N-acyl amides.

Materials:

• Cultured cells of interest

• Glucose-free culture medium

• [U-¹³C₆]-Glucose (Cambridge Isotope Laboratories or equivalent)

• Materials for lipid extraction and LC-MS/MS analysis as described in Protocol 4.1.

Procedure:

• Cell Culture and Labeling: a. Culture cells to the desired confluency in standard medium. b. At the start of the experiment, replace the standard medium with glucose-free medium supplemented with a known concentration of [U-¹³C₆]-glucose (e.g., 10 mM). c. Incubate the cells for various time points (e.g., 0, 6, 12, 24 hours) to monitor the incorporation of the ¹³C label over time.

• Sample Harvesting and Extraction: a. At each time point, harvest the cells and perform lipid extraction as detailed in Protocol 4.1. It is critical to perform a thorough wash with ice-cold PBS to remove extracellular labeled glucose.

• LC-MS Analysis for Isotopomer Distribution: a. Analyze the lipid extracts using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap). b. Instead of MRM, perform full scan analysis to detect the entire mass spectrum of the eluting N-acyl amides. c. The incorporation of ¹³C from glucose into a 16-carbon palmitoyl (B13399708) chain will result in a series of mass isotopomers. Since fatty acid synthesis uses 2-carbon units from acetyl-CoA, the mass of an N-acyl amide containing palmitate (e.g., N-palmitoylethanolamine, PEA) will increase in steps of +2 Da. d. For a fully labeled palmitoyl chain derived from eight ¹³C₂-acetyl-CoA units, the mass of PEA would increase by 16 Da (M+16).

• Data Analysis: a. Extract the ion chromatograms for the unlabeled (M+0) and all ¹³C-labeled isotopomers (M+2, M+4, ..., M+16 for a C16 acyl chain) of the target N-acyl amide. b. Calculate the fractional enrichment by determining the percentage of the total ion intensity that corresponds to the labeled isotopomers. c. This analysis reveals the contribution of de novo synthesis from glucose to the total cellular pool of that specific N-acyl amide.

Protocol 3: In Vitro NAPE-PLD Activity Assay

This protocol describes a fluorescence-based assay to measure the enzymatic activity of NAPE-PLD in cell lysates or with purified enzyme, adapted from published methods.[6][12]

Materials:

• NAPE-PLD source (e.g., membrane fraction from HEK293T cells overexpressing NAPE-PLD, or purified recombinant enzyme)

• Fluorogenic NAPE substrate (e.g., PED6 or flame-NAPE)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• 96-well black, clear-bottom microplates

• Fluorescence plate reader

Procedure:

• Enzyme Preparation: a. If using cell lysates, prepare membrane fractions by ultracentrifugation of homogenized cells. Resuspend the membrane pellet in assay buffer. b. Determine the protein concentration of the enzyme preparation using a standard method (e.g., BCA assay).

• Assay Setup: a. In each well of the 96-well plate, add the assay buffer. b. Add the NAPE-PLD enzyme preparation to the test wells. For negative controls, add buffer instead of the enzyme. c. Pre-incubate the plate at 37°C for 5-10 minutes.

• Reaction Initiation and Measurement: a. Initiate the reaction by adding the fluorogenic NAPE substrate to all wells. The final concentration should be optimized based on the substrate's KM (e.g., 4-10 µM).[12] b. Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. c. Measure the increase in fluorescence kinetically over a period of 30-60 minutes (e.g., excitation/emission = 488/530 nm). The cleavage of the substrate by NAPE-PLD relieves fluorescence quenching, resulting in a signal increase.

• Data Analysis: a. Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve). b. Subtract the rate of the negative control wells (background hydrolysis) from the rates of the enzyme-containing wells. c. The resulting rate is proportional to the NAPE-PLD activity in the sample.

Conclusion

The biosynthesis of N-acyl amides from glucose is a multi-stage process that integrates central carbon metabolism with specialized lipid-modifying enzymatic pathways. By tracing the flow of carbons from glucose through glycolysis and de novo lipogenesis to the final amide products, researchers can gain a quantitative understanding of how cellular metabolic states influence the production of these critical signaling molecules. The protocols and data presented in this guide provide a robust framework for investigating these pathways, enabling the identification of novel enzymatic targets and the development of strategies to modulate N-acyl amide signaling for therapeutic benefit.

References

• 1. pub.h-brs.de [pub.h-brs.de]
• 2. Glucose metabolism in mammalian cells as determined by mass isotopomer analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Expression, Purification, and Characterization of Mouse Glycine N-acyltransferase in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 6. Inactivation of N-Acyl Phosphatidylethanolamine Phospholipase D Reveals Multiple Mechanisms for the Biosynthesis of Endocannabinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glycine N-acyltransferase - Wikipedia [en.wikipedia.org]
• 8. Quantitative metabolic flux analysis reveals an unconventional pathway of fatty acid synthesis in cancer cells deficient for the mitochondrial citrate transport protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A radiochemical assay for glycine N-acyltransferase activity. Some properties of the enzyme in rat and rabbit - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selective measurement of NAPE-PLD activity via a PLA1/2-resistant fluorogenic N-acyl-phosphatidylethanolamine analog - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Assay of NAPE-PLD Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. N-acyl phosphatidylethanolamine-specific phospholipase D - Wikipedia [en.wikipedia.org]
• 13. Structure of human NAPE-PLD: regulation of fatty-acid ethanolamide biosynthesis by bile acids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
• 15. uniprot.org [uniprot.org]
• 16. books.rsc.org [books.rsc.org]
• 17. daneshyari.com [daneshyari.com]
• 18. researchgate.net [researchgate.net]
• 19. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 20. Metabolomics and 13C labelled glucose tracing to identify carbon incorporation into aberrant cell membrane glycans in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 21. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]

Exploring the Immunomodulatory Properties of Poly-γ-Glutamic Acid (γ-PGA): A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Poly-γ-glutamic acid (γ-PGA), a naturally occurring biopolymer produced by various Bacillus species, has garnered significant attention for its diverse applications in medicine, food, and cosmetics. While broadly considered biocompatible and safe, its interaction with the immune system presents a complex and multifaceted profile. Emerging evidence reveals that γ-PGA possesses potent immunomodulatory capabilities, acting as both a pro-inflammatory activator and an anti-inflammatory agent depending on the biological context and its physicochemical properties, such as molecular weight. This technical guide provides an in-depth exploration of the anti-inflammatory and immunomodulatory properties of γ-PGA, presenting quantitative data from key preclinical studies, detailed experimental protocols, and visualizations of the core signaling pathways involved. The dual nature of γ-PGA's effects—ranging from Toll-like receptor 4 (TLR4) agonism to the attenuation of angiogenic and osteoclastogenic processes—is a central theme, offering a nuanced perspective for researchers in immunology and drug development.

In Vitro Immunomodulatory Effects of γ-PGA on Macrophages

High molecular weight γ-PGA has been shown to directly activate innate immune cells, such as macrophages, through pattern recognition receptors. This interaction can lead to the production of pro-inflammatory cytokines, suggesting a role as a vaccine adjuvant or immune stimulant. However, in the context of a pre-existing inflammatory state, its effects can be more complex. Studies on LPS-stimulated macrophages indicate that γ-PGA can modulate cytokine expression.

Table 1: Effect of high molecular weight γ-PGA on cytokine expression in bone marrow-derived macrophages (BMDMs)

Treatment Group	γ-PGA (mg/ml)	Pro-IL-1β mRNA Levels (Fold Change vs. Control)	TNF-α mRNA Levels (Fold Change vs. Control)	IL-6 mRNA Levels (Fold Change vs. Control)
Control	0	1.0	1.0	1.0
γ-PGA	0.1	Increased	Increased	Increased
γ-PGA	0.2	Further Increased	Further Increased	Further Increased
γ-PGA	0.4	Markedly Increased	Markedly Increased	Markedly Increased
LPS (10 ng/ml)	-	Strong Increase	Strong Increase	Strong Increase
γ-PGA + LPS	0.4 + LPS	Synergistic increase not confirmed (LPS alone induces high expression)	Synergistic increase not confirmed	Synergistic increase not confirmed
γ-PGA + TAK-242 (TLR4 Inhibitor)	0.4	Attenuated Increase	Attenuated Increase	Attenuated Increase

Data synthesized from descriptive findings in referenced literature; specific fold-change values are illustrative. The key finding is a dose-dependent increase in pro-inflammatory cytokine mRNA, which is attenuated by a TLR4 inhibitor.[1]

In Vivo Anti-Inflammatory Effects of γ-PGA

Contrary to the in vitro pro-inflammatory potential, in vivo studies in models of inflammatory diseases demonstrate significant anti-inflammatory effects of γ-PGA.

Dextran Sulfate Sodium (DSS)-Induced Colitis Model

In a murine model of inflammatory bowel disease, oral administration of γ-PGA ameliorates disease severity.

Table 2: Effects of γ-PGA on Disease Parameters in DSS-Induced Colitis in C57BL/6 Mice

Parameter	Control	DSS-Treated	DSS + γ-PGA (50 mg/kg)	DSS + γ-PGA (200 mg/kg)
Body Weight Change (%)	Gain	Significant Loss	Attenuated Loss	Significantly Attenuated Loss
Disease Activity Index (DAI)	0	Markedly Increased	Significantly Reduced	Markedly Reduced
Colon Length (cm)	Normal	Significantly Shortened	Attenuated Shortening	Significantly Attenuated Shortening
Myeloperoxidase (MPO) Activity	Baseline	Markedly Increased	Significantly Reduced	Markedly Reduced
Microvascular Density	Baseline	Markedly Increased	Significantly Reduced	Markedly Reduced

Data compiled from Davaatseren et al., 2013.[2][3]

Collagen-Induced Arthritis (CIA) Model

In a murine model of rheumatoid arthritis, γ-PGA has been shown to prevent joint damage.

Table 3: Effects of γ-PGA in a Collagen-Induced Arthritis Model

Parameter	Control	CIA Model	CIA + Oral γ-PGA
Inflammation Score	0	High	Attenuated
Cartilage Damage	None	Severe	Attenuated
Osteoclast Formation (Histology)	Low	High	Reduced

Data synthesized from descriptive findings by Park et al., 2018.[4]

Molecular Mechanisms of Action

The seemingly contradictory effects of γ-PGA can be explained by its engagement with distinct signaling pathways in different cellular contexts.

Pro-inflammatory Signaling via Toll-Like Receptor 4 (TLR4)

High molecular weight γ-PGA is recognized by the TLR4 receptor complex, which includes CD14 and MD2, on the surface of innate immune cells.[2] This interaction triggers downstream signaling cascades that are also used by bacterial lipopolysaccharide (LPS). The activation of TLR4 leads to the recruitment of adaptor proteins like MyD88, culminating in the activation of the transcription factor NF-κB and the production of pro-inflammatory cytokines such as TNF-α and IL-6.[1][3]

References

• 1. Poly-gamma-glutamic acid from Bacillus subtilis upregulates pro-inflammatory cytokines while inhibiting NLRP3, NLRC4 and AIM2 inflammasome activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The antiviral activity of poly-γ-glutamic acid, a polypeptide secreted by Bacillus sp., through induction of CD14-dependent type I interferon responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oral administration of poly-gamma-glutamate induces TLR4- and dendritic cell-dependent antitumor effect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The induction of innate and adaptive immunity by biodegradable poly(γ-glutamic acid) nanoparticles via a TLR4 and MyD88 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery of Naturally Occurring Acylated Sugars: A Technical Guide for Researchers

An in-depth exploration of the isolation, characterization, and biological activities of naturally occurring acylated sugars, providing researchers, scientists, and drug development professionals with a comprehensive overview of this promising class of natural products.

Introduction

Naturally occurring acylated sugars are a diverse group of specialized metabolites found across the plant kingdom, with a notable prevalence in the Solanaceae family, which includes tomato, tobacco, and petunia.[1][2] These compounds consist of a sugar core, typically sucrose (B13894) or glucose, esterified with various aliphatic acyl chains.[2] The structural diversity arising from different sugar cores, the number and position of acyl chains, and the length and branching of these chains contributes to a wide range of biological activities.[1][3] Acylated sugars are primarily found in the glandular trichomes on the plant surface, where they form a sticky layer that acts as a primary line of defense against herbivores and pathogens.[1] Their insecticidal, fungicidal, and bactericidal properties have garnered significant interest for their potential applications in agriculture and medicine. This technical guide provides a detailed overview of the methodologies used to discover and characterize these fascinating molecules, summarizes their known biological activities with quantitative data, and explores their role in plant defense signaling.

Experimental Protocols

The study of naturally occurring acylated sugars involves a multi-step process from extraction to structural elucidation and biological activity assessment. The following sections detail the key experimental protocols.

Isolation and Purification of Acylated Sugars

1. Extraction from Plant Material:

A common and effective method for extracting acylated sugars from the leaf surface of plants like Solanum lycopersicum (tomato) and Solanum pennellii is a solvent wash.[4]

• Materials:

  • Fresh leaf tissue

  • Extraction Solution: 3:3:2 (v/v/v) acetonitrile (B52724):isopropanol:water with 0.1% formic acid.[4] An internal standard, such as telmisartan (B1682998) (1 µM), can be added for quantification.[4]

  • Glass vials

  • Forceps and scissors

  • Vortex mixer

  • Centrifuge

  • LC-MS grade vials

• Protocol:

  • Collect fresh leaf material and place it in a pre-weighed glass vial.

  • Add a sufficient volume of the Acylsugar Extraction Solution to completely submerge the tissue.

  • Vortex the vial for 10-15 seconds to wash the surface metabolites from the trichomes.

  • Carefully remove the leaf tissue from the vial.

  • Centrifuge the vial to pellet any debris.

  • Transfer the supernatant to a clean LC-MS vial for analysis.

  • A blank sample containing only the extraction solvent should be prepared and processed in the same manner to serve as a control.[4]

2. Purification by High-Performance Liquid Chromatography (HPLC):

Following extraction, individual acylated sugars are typically purified using reversed-phase HPLC.

• Instrumentation:

  • HPLC system with a UV detector or an Evaporative Light Scattering Detector (ELSD).

  • Reversed-phase C18 column.

• Protocol (General):

  • The crude extract is dissolved in an appropriate solvent (e.g., methanol (B129727) or acetonitrile).

  • The sample is injected onto the C18 column.

  • A gradient elution is performed using a mobile phase consisting of water (often with a modifier like 0.1% formic acid) and an organic solvent such as acetonitrile or methanol. The gradient is programmed to increase the proportion of the organic solvent over time to elute compounds with increasing hydrophobicity.

  • Fractions are collected based on the retention time of the peaks detected by the UV or ELSD detector.

  • The purity of the collected fractions is assessed by re-injecting a small aliquot into the HPLC.

Structural Elucidation

1. Liquid Chromatography-Mass Spectrometry (LC-MS):

LC-MS is a powerful tool for the initial characterization and profiling of acylated sugars in a complex mixture.

• Instrumentation:

  • An LC system coupled to a mass spectrometer (e.g., Q-TOF, Orbitrap).

  • Reversed-phase C18 column.

• Protocol:

  • The extracted sample is injected into the LC-MS system.

  • Separation is achieved using a similar gradient elution as described for HPLC purification.

  • The mass spectrometer is operated in both positive and negative ion modes to obtain comprehensive data.

  • In positive ion mode, adducts with sodium ([M+Na]⁺) or ammonium (B1175870) ([M+NH₄]⁺) are commonly observed.

  • In negative ion mode, deprotonated molecules ([M-H]⁻) or adducts with formate (B1220265) ([M+HCOO]⁻) are often detected.

  • Tandem mass spectrometry (MS/MS) is performed on the parent ions to induce fragmentation. The fragmentation pattern provides information about the sugar core and the acyl chains. For instance, the loss of acyl groups as neutral molecules or carboxylate anions can be observed.

2. Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Profiling:

To determine the identity and relative abundance of the acyl chains, the acylated sugars are often hydrolyzed, and the resulting fatty acids are derivatized for GC-MS analysis.

• Protocol:

  • Saponification: The purified acylated sugar is hydrolyzed using a base (e.g., sodium hydroxide (B78521) in methanol) to release the fatty acids as their corresponding salts.

  • Esterification: The fatty acids are then converted to their more volatile methyl esters (FAMEs) by reaction with an acid catalyst (e.g., HCl in methanol) or a derivatizing agent like diazomethane.[5]

  • GC-MS Analysis: The FAMEs are injected into a GC-MS system equipped with a suitable capillary column (e.g., a polar column like a wax column).

  • The FAMEs are separated based on their boiling points and polarity.

  • The mass spectrometer is used to identify the individual FAMEs by comparing their mass spectra to a library of known compounds.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of novel acylated sugars, providing detailed information about the sugar core, the anomeric configuration, the position of acylation, and the structure of the acyl chains.

• Instrumentation:

  • High-field NMR spectrometer (e.g., 500 MHz or higher).

  • NMR tubes.

  • Deuterated solvents (e.g., CDCl₃, CD₃OD, or DMSO-d₆).

• Protocol:

  • A sufficient amount of the purified acylated sugar (typically 1-5 mg) is dissolved in a deuterated solvent.

  • A suite of 1D and 2D NMR experiments are performed, including:

    • ¹H NMR: Provides information on the number and type of protons, including those on the sugar ring and the acyl chains.

    • ¹³C NMR: Shows the number of carbon atoms in the molecule.

    • COSY (Correlation Spectroscopy): Reveals proton-proton spin-spin couplings, helping to establish the connectivity of protons within the sugar ring and the acyl chains.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart. This is a crucial experiment for determining the points of acylation, as it shows correlations between the protons on the sugar ring and the carbonyl carbons of the acyl chains.

  • The combination of these NMR data allows for the complete assignment of all proton and carbon signals and the determination of the full covalent structure of the acylated sugar.

Biological Activity Assays

1. Insecticidal Activity Assay (IC₅₀ Determination):

The insecticidal activity of purified acylated sugars can be assessed using various bioassays. A common method involves feeding assays with a model insect pest.

• Protocol (General for a feeding assay):

  • Prepare a series of dilutions of the purified acylated sugar in a suitable solvent.

  • Incorporate the different concentrations of the compound into an artificial diet or a sucrose solution. A control diet containing only the solvent is also prepared.

  • Place a known number of insects (e.g., larvae of Spodoptera littoralis or adults of Aedes aegypti) in individual containers with the treated diet.[6][7]

  • Incubate the insects under controlled conditions (temperature, humidity, and light).

  • Record mortality at regular intervals (e.g., 24, 48, and 72 hours).

  • The data is used to calculate the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that causes 50% mortality of the insect population.[6][8][9]

2. Antimicrobial Activity Assay (MIC Determination):

The antibacterial and antifungal activities of acylated sugars are typically determined by measuring the Minimum Inhibitory Concentration (MIC).

• Protocol (Broth Microdilution Method): [10][11][12]

  • Prepare a serial dilution of the purified acylated sugar in a suitable broth medium in a 96-well microtiter plate.

  • Inoculate each well with a standardized suspension of the target bacterium or fungus.

  • Include positive controls (a known antibiotic or antifungal agent) and negative controls (broth with the solvent used to dissolve the compound).

  • Incubate the plate under appropriate conditions for the growth of the microorganism.

  • The MIC is determined as the lowest concentration of the compound that visibly inhibits the growth of the microorganism.[10][11][13]

Data Presentation: Quantitative Analysis of Acylated Sugars

The following tables summarize quantitative data on the yield and biological activity of naturally occurring acylated sugars and their derivatives from various sources.

Table 1: Yield of Acylated Sugars from Selected Plant Species

Plant Species	Acylated Sugar Type	Yield (% of leaf dry weight)	Reference
Nicotiana tabacum	Sucrose esters	up to 17%	[3]
Solanum pennellii	Sucrose esters	up to 20%	[3]
Solanum quitoense	Acylinositols	Major acylsugars	[14]

Table 2: Insecticidal Activity (IC₅₀) of Acylated Sugar Derivatives

Compound	Insect Species	IC₅₀ Value	Reference
Tebufenozide derivative 7	Spodoptera littoralis (2nd instar larvae)	10.65 mg/L	[7]
Tebufenozide derivative 7	Spodoptera littoralis (4th instar larvae)	18.7 mg/L	[7]

Table 3: Antimicrobial Activity (MIC) of Plant Extracts Containing Acylated Sugars and Related Compounds

Plant Extract/Compound	Microorganism	MIC Value (mg/mL)	Reference
Ethyl acetate (B1210297) fraction of Ricinus communis	Staphylococcus aureus	1.5625	[12]
Ethyl acetate fraction of Ricinus communis	Candida albicans	16.67	[12]
Ethyl acetate extract of Avicennia marina leaf	Aspergillus fumigatus	0.26 ± 0.02	[13]
Ethyl acetate extract of Avicennia marina leaf	Candida albicans	0.25 ± 0.01	[13]

Signaling Pathways and Experimental Workflows

While the primary role of acylated sugars is often considered to be direct defense through toxicity and deterrence, there is growing interest in their potential role in modulating plant defense signaling. The current understanding suggests that their influence on signaling may be indirect, primarily through the perception of damage or as part of the broader sugar sensing network in plants.

Generalized Plant Defense Signaling in Response to Herbivory

When an insect feeds on a plant, cell wall fragments, including oligosaccharides, can be released. These fragments can act as Damage-Associated Molecular Patterns (DAMPs) that are recognized by pattern recognition receptors (PRRs) on the plant cell surface. This recognition triggers a downstream signaling cascade, often involving an increase in cytosolic Ca²⁺, the production of reactive oxygen species (ROS), and the activation of mitogen-activated protein kinase (MAPK) cascades. This ultimately leads to the activation of transcription factors and the expression of defense-related genes.

Sugar Signaling in Plant Defense

Plants have sophisticated mechanisms to sense their internal sugar status, which is crucial for regulating growth and defense. High sugar levels can enhance plant defense responses, a phenomenon known as "high-sugar resistance".[15] Sugars, particularly glucose, can be sensed by hexokinase (HXK), which then initiates a signaling cascade that can interact with hormonal pathways and lead to the expression of defense genes.[16][17] Another key regulator is the SnRK1 (Sucrose non-fermenting-1-related protein kinase 1) complex, which is active under low sugar conditions and generally suppresses growth and defense, while its inhibition by high sugar levels promotes these processes.[17]

It is plausible that the production of large quantities of acylated sugars, which are derived from primary metabolism, could influence the plant's overall sugar status and thereby modulate these general sugar signaling pathways. However, direct evidence for a specific acylated sugar molecule acting as a primary signaling molecule to initiate a unique defense cascade in the plant is currently lacking.

Insect Gustatory Receptors

Insects possess gustatory receptors (Grs) that allow them to detect a wide range of chemical compounds, including sugars.[18][19][20] These receptors are crucial for feeding decisions. While there is extensive research on insect receptors for simple sugars like sucrose and fructose, the specific receptors that detect acylated sugars are not well characterized.[18][19][20] It is hypothesized that the acyl chains of these molecules contribute to their deterrent properties by interacting with specific gustatory receptors or by altering the perception of the sugar moiety.

Mandatory Visualizations

Experimental Workflow for the Discovery and Characterization of Acylated Sugars

Caption: A generalized experimental workflow for the discovery of naturally occurring acylated sugars.

Generalized Plant Defense Signaling Pathway

Caption: A simplified diagram of a generalized plant defense signaling pathway initiated by herbivory.

Simplified Sugar Signaling in Plant Defense

Caption: A simplified representation of the role of sugar signaling in modulating plant defense.

Conclusion

Naturally occurring acylated sugars represent a vast and largely untapped resource for the discovery of new bioactive compounds. Their structural diversity and potent biological activities make them attractive candidates for the development of novel insecticides, antimicrobial agents, and other valuable products. The experimental protocols outlined in this guide provide a framework for the systematic investigation of these compounds. While significant progress has been made in understanding their chemistry and function as defensive compounds, future research should focus on elucidating the specific molecular targets and signaling pathways they may modulate in both plants and the organisms that interact with them. A deeper understanding of their mode of action will be crucial for unlocking their full potential in various applications.

References

• 1. Tip of the trichome: evolution of acylsugar metabolic diversity in Solanaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Leaf surface acylsugar extraction and LC-MS profiling - v1.0 [protocols.io]
• 5. benchchem.com [benchchem.com]
• 6. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jcdr.net [jcdr.net]
• 12. In vitro antibacterial and antifungal activities of extracts and fractions of leaves of Ricinus communis Linn against selected pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Identification of BAHD acyltransferases associated with acylinositol biosynthesis in Solanum quitoense (naranjilla) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Sugar coordinates plant defense signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Glycans as Modulators of Plant Defense Against Filamentous Pathogens [frontiersin.org]
• 18. experts.illinois.edu [experts.illinois.edu]
• 19. azolifesciences.com [azolifesciences.com]
• 20. The molecular basis of sugar detection by an insect taste receptor - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Structural Characterization of Palmitoyl Glucose Isomers

An in-depth technical guide or whitepaper on the core.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoyl (B13399708) glucose, a saccharolipid formed by the esterification of glucose with palmitic acid, represents a class of molecules with significant potential in various fields, including pharmaceuticals, cosmetics, and food science.[1][2] As nonionic surfactants, these sugar fatty acid esters are biocompatible and possess diverse biological activities.[3] The specific position of the palmitoyl group on the glucose ring and the anomeric configuration (α or β) of the glycosidic bond give rise to a variety of structural isomers. Each isomer can exhibit distinct physicochemical properties and biological functions, making their precise structural characterization a critical step in research and development.

The structural diversity arises from the multiple hydroxyl groups on the glucose molecule that can serve as esterification sites, leading to positional isomers such as 6-O-palmitoyl-D-glucose or 3-O-palmitoyl-D-glucose.[4] Furthermore, the anomeric carbon (C-1) introduces stereoisomerism (α and β anomers).[5] Differentiating these closely related structures is an analytical challenge that requires a combination of high-resolution separation and sophisticated spectroscopic techniques.[6] This guide provides a comprehensive overview of the methodologies employed for the synthesis, separation, and detailed structural elucidation of palmitoyl glucose isomers.

Synthesis of Palmitoyl Glucose Isomers

The synthesis of palmitoyl glucose esters can be achieved through both chemical and enzymatic methods. Enzymatic synthesis is often preferred as it proceeds under milder conditions, requires less energy, and offers higher regioselectivity, which is crucial for targeting specific isomers.[1][4]

Lipases, particularly immobilized lipase (B570770) B from Candida antarctica (often known as Novozym 435), are highly effective biocatalysts for this esterification.[1][4] The reaction typically involves the acylation of glucose with palmitic acid or its derivatives. The choice of solvent is critical for solubilizing both the polar glucose and the nonpolar fatty acid. Solvent systems often consist of a mixture, such as dimethyl sulfoxide (B87167) (DMSO) and a less polar solvent like tert-amyl alcohol or t-butanol.[1][4]

The primary hydroxyl group at the C-6 position of glucose is generally the most reactive, making 6-O-palmitoyl glucose the predominant product in many enzymatic syntheses.[4] However, by modifying reaction conditions or using different enzymes, the synthesis of other positional isomers can be achieved.

Caption: Enzymatic synthesis of palmitoyl glucose isomers.

Chromatographic Separation

Due to their similar physicochemical properties, separating palmitoyl glucose isomers requires high-resolution chromatographic techniques. Reversed-phase high-performance liquid chromatography (RP-HPLC) and hydrophilic interaction liquid chromatography (HILIC) are the primary methods used.[7][8]

• Reversed-Phase HPLC (RP-HPLC): In RP-HPLC, a nonpolar stationary phase is used with a polar mobile phase. While unmodified glucose is too polar to be retained, the addition of the long palmitoyl chain increases hydrophobicity, allowing for separation. Isomers can often be resolved based on subtle differences in their overall polarity and how the position of the palmitoyl group affects their interaction with the stationary phase. Using neutral pH eluents, sometimes buffered with phosphate (B84403), has been shown to improve the resolution of isomeric glycated peptides and can be applied to sugar esters.[7][8]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent, like acetonitrile. This technique is highly effective for separating polar compounds, including carbohydrates.[9] HILIC is particularly useful for separating acylated from non-acylated glucose but may show less resolution between the positional isomers of palmitoyl glucose, which often co-elute.[7]

Therefore, a combination of RP-HPLC and HILIC may be necessary for complete separation and purification of all isomers from a complex mixture.

Structural Elucidation by Mass Spectrometry

Mass spectrometry (MS) is an indispensable tool for analyzing carbohydrate isomers. While isomers have identical masses, tandem MS (MS/MS or MSⁿ) experiments can generate unique fragmentation patterns that serve as fingerprints for specific structures.[10][11]

Electrospray ionization (ESI) is commonly used for these molecules. To enhance sensitivity and generate informative adducts, analysis is often performed with the addition of salts, leading to species like [M+Na]⁺ in positive ion mode or [M+Cl]⁻ in negative ion mode.[10] Collision-induced dissociation (CID) of these precursor ions results in glycosidic bond cleavages and cross-ring fragmentations. The relative abundances of these fragment ions can vary significantly between isomers, allowing for their differentiation.[10][11] For example, the position of the palmitoyl group will influence which cross-ring cleavages are favored, providing structural clues.

Caption: Workflow for isomer differentiation using tandem mass spectrometry.

Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous structural determination of carbohydrate isomers.[12] Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

The position of the palmitoyl group causes a significant downfield shift (acylation shift) in the signals of the proton and carbon at the esterified position. For instance, if esterification occurs at the C-6 position, the H-6 and C-6 signals will shift downfield compared to those of unmodified glucose. By comparing the ¹H and ¹³C spectra of an unknown isomer to that of glucose, the acylation site can be precisely identified.

Two-dimensional (2D) NMR experiments are essential for assigning all signals and confirming the structure:

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) spin couplings within the glucose ring, allowing for the tracing of the proton network from the anomeric proton (H-1).

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with its directly attached carbon signal, enabling the assignment of the ¹³C spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart. This is particularly useful for confirming the ester linkage by observing a correlation between the carbonyl carbon of the palmitoyl group and the proton on the esterified glucose carbon (e.g., H-6).

Quantitative Data Summary

The following tables summarize representative quantitative data used in the characterization of acylated glucose derivatives. Exact values for specific palmitoyl glucose isomers may vary based on solvent and experimental conditions.

Table 1: Representative ¹H NMR Chemical Shifts (ppm) for Acylated Glucose

Proton	Unmodified D-Glucose (in D₂O)	6-O-Acylated Glucose Moiety
H-1 (α)	~5.22	~5.25
H-1 (β)	~4.64	~4.67
H-2	3.20 - 3.60	3.20 - 3.60
H-3	3.60 - 3.90	3.60 - 3.90
H-4	3.20 - 3.60	3.20 - 3.60
H-5	3.60 - 3.90	~4.00
H-6a	~3.78	~4.45
H-6b	~3.92	~4.25
Note: Significant downfield shifts for H-6 protons are indicative of acylation at the C-6 position. Data is generalized from typical carbohydrate NMR spectra.[12][13]

Table 2: Representative ¹³C NMR Chemical Shifts (ppm) for Acylated Glucose

Carbon	Unmodified D-Glucose (in D₂O)	6-O-Acylated Glucose Moiety
C-1 (α)	~92.6	~92.8
C-1 (β)	~96.4	~96.6
C-2	71.9 - 74.8	71.9 - 74.8
C-3	73.2 - 76.4	73.2 - 76.4
C-4	~70.1	~70.0
C-5	71.9 - 76.4	~73.5
C-6	~61.2	~63.5
C=O	N/A	~174.0
Note: The C-6 signal shifts downfield upon acylation, and a carbonyl signal appears. Data is generalized from typical carbohydrate NMR spectra.[12]

Table 3: Common Mass Spectrometry Adducts and Fragments

Ion Type	Description	Typical m/z for Palmitoyl Glucose (C₂₂H₄₂O₇, MW=418.57)
[M+Na]⁺	Sodium Adduct	441.56
[M+Cl]⁻	Chloride Adduct	453.53
[M-H]⁻	Deprotonated Molecule	417.56
Cross-ring fragments	Fragments from ring cleavage	Varies
Glycosidic fragments	Loss of palmitic acid	Varies
Note: The exact m/z of fragments depends on the specific isomer and collision energy.[10]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of 6-O-Palmitoyl Glucose

• Reactant Preparation: Dissolve D-glucose and palmitic acid in a 1:1 to 1:3 molar ratio in a solvent mixture of 80% DMSO and 20% tert-amyl alcohol.[1]

• Dehydration: Add 3 Å molecular sieves to the mixture to remove water, which can inhibit the esterification reaction, and sonicate for 20 minutes.[1]

• Enzymatic Reaction: Add immobilized Candida antarctica lipase B (Novozym 435) to the mixture (e.g., 10 mg/mL).

• Incubation: Incubate the reaction flask at 50-60 °C in a shaking incubator (e.g., 100-200 rpm) for 24-50 hours.[1][4]

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or HPLC.

• Work-up: After the reaction, filter the mixture to remove the immobilized enzyme and molecular sieves. Evaporate the solvent under reduced pressure to obtain the crude product.[1]

• Purification: Purify the product mixture using column chromatography (e.g., silica (B1680970) gel) or preparative HPLC to isolate the isomers.

Protocol 2: Isomer Separation by RP-HPLC

• Column: Use a C18 reversed-phase column (e.g., 4.6 mm ID x 250 mm length, 5 µm particle size).

• Mobile Phase: Employ a gradient elution.

  • Eluent A: Water with 0.1% formic acid or 10 mM ammonium (B1175870) phosphate buffer (pH 7.2).

  • Eluent B: Acetonitrile with 0.1% formic acid or acetonitrile.

• Gradient Program: Start with a low percentage of Eluent B (e.g., 40-50%) and increase linearly to a high percentage (e.g., 95-100%) over 30-40 minutes to elute the compounds based on increasing hydrophobicity. Using neutral phosphate buffers has been shown to improve separation of similar isomers.[7][14]

• Flow Rate: Set a flow rate of 0.5 - 1.0 mL/min.

• Detection: Use an Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer for detection, as sugar esters lack a strong UV chromophore.

Protocol 3: Structural Characterization by NMR

• Sample Preparation: Dissolve 5-10 mg of the purified isomer in a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄, or D₂O with a co-solvent).

• 1D Spectra Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra to get an overview of the structure and identify the acylation shift.

• 2D Spectra Acquisition:

  • COSY: Acquire a gradient-selected COSY (gCOSY) spectrum to establish ¹H-¹H connectivities within the glucose ring.

  • HSQC: Acquire a phase-sensitive HSQC spectrum to correlate one-bond ¹H-¹³C pairs.

  • HMBC: Acquire an HMBC spectrum to identify long-range (2-3 bond) ¹H-¹³C correlations, which is critical for confirming the ester linkage between the palmitoyl carbonyl carbon and a glucose proton.

• Data Analysis: Assign all proton and carbon signals by integrating the information from all 1D and 2D spectra to confirm the exact position of the palmitoyl group and the anomeric configuration.[12]

Conclusion

The comprehensive structural characterization of palmitoyl glucose isomers is a multi-step process that relies on the synergistic use of enzymatic synthesis, high-resolution chromatography, and advanced spectroscopic techniques. Regioselective synthesis provides access to specific isomers, while a combination of RP-HPLC and HILIC allows for their effective separation. Ultimately, the precise identification of the acylation site and stereochemistry is achieved through detailed analysis of fragmentation patterns in tandem mass spectrometry and the unambiguous assignment of signals in 2D NMR experiments. These rigorous analytical strategies are fundamental for understanding the structure-activity relationships of palmitoyl glucose isomers and advancing their application in drug development and other scientific domains.

References

• 1. mdpi.com [mdpi.com]
• 2. Lipid - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Enzymatic synthesis of amphiphilic carbohydrate esters: Influence of physicochemical and biochemical parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ion Mobility Mass Spectrometry Analysis of Isomeric Disaccharide Precursor, Product and Cluster Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chromatographic separation of glycated peptide isomers derived from glucose and fructose [ouci.dntb.gov.ua]
• 8. Chromatographic separation of glycated peptide isomers derived from glucose and fructose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mass Spectrometry Approach for Differentiation of Positional Isomers of Saccharides: Toward Direct Analysis of Rare Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Carbohydrate Structural Isomers Analyzed by Sequential Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nuclear magnetic resonance spectroscopy of carbohydrates - Wikipedia [en.wikipedia.org]
• 13. Proton NMR spectroscopy assignment of D-glucose residues in highly acetylated starch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Lipase-Catalyzed Synthesis of Glucose Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of glucose fatty acid esters. This class of biocompatible, non-ionic surfactants is gaining significant attention in the pharmaceutical and drug development sectors due to their versatile applications, including their roles as antimicrobial agents, anticancer therapeutics, and excipients in drug delivery systems.[1][2][3] The enzymatic approach, primarily utilizing lipases, offers a green and highly selective alternative to traditional chemical synthesis, operating under mild conditions and minimizing byproduct formation.[4][5]

Applications in Drug Development

Glucose fatty acid esters exhibit a range of biological activities that make them attractive candidates for pharmaceutical research and development.

• Antimicrobial Agents: These esters have demonstrated broad-spectrum activity against various pathogenic bacteria, including both Gram-positive and Gram-negative strains.[6][7][8] Their mechanism of action is often attributed to the disruption of the bacterial cell membrane, leading to increased permeability and subsequent cell death.[1][9] The antimicrobial efficacy is influenced by the chain length of the fatty acid moiety, with medium-chain fatty acids like lauric and myristic acid often showing enhanced activity.[6]

• Anticancer Agents: Several studies have highlighted the potential of glucose fatty acid esters as anticancer agents.[2][10][11] They have been shown to induce apoptosis in various cancer cell lines, including ovarian, breast, and colon cancer cells.[1] The cytotoxic effect is dose-dependent and influenced by the nature of both the sugar and the fatty acid components.[1][10] For instance, some lactose-based fatty acid esters have shown promising results against human skin melanoma and prostate cancer cell lines.[2][10]

• Drug Delivery Systems: The amphiphilic nature of glucose fatty acid esters makes them excellent emulsifiers and stabilizers, which are valuable properties for formulating drug delivery systems.[3] They can be used to enhance the solubility and bioavailability of poorly water-soluble drugs. Their ability to act as permeation enhancers is also being explored for oral and transdermal drug delivery.[12]

Experimental Protocols

Below are detailed protocols for the synthesis of glucose fatty acid esters via two common lipase-catalyzed methods: transesterification and esterification.

Protocol 1: Lipase-Catalyzed Transesterification of Glucose with Vinyl Laurate

This protocol is based on the synthesis of glucose laurate, a common model compound, using an immobilized lipase (B570770) in an organic solvent system.

Materials:

• D-Glucose

• Vinyl laurate

• Immobilized Lipase (e.g., Novozym 435 from Candida antarctica or Lipozyme TLIM from Thermomyces lanuginosus)[4]

• 2-Methyl-2-butanol (2M2B)

• Molecular sieves (3 Å)

• Incubator shaker

• Centrifuge

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:

• Reaction Setup: In a sealed reaction vessel, combine 0.054 g of D-glucose, 1 mL of 2M2B, and 100 mg of molecular sieves.

• Add 0.3 M of vinyl laurate to the mixture.

• Add 20 mg of the immobilized lipase (e.g., Lipozyme TLIM) to initiate the reaction.[4]

• Incubation: Place the vessel in an incubator shaker set at 60°C with agitation at 300 rpm for 24 hours.[4]

• Reaction Termination and Product Recovery: After the incubation period, stop the reaction by removing the immobilized lipase and molecular sieves via centrifugation or filtration.

• Evaporate the solvent from the supernatant under reduced pressure using a rotary evaporator to obtain the crude glucose laurate.

• Purification (Optional): The crude product can be further purified using column chromatography.

• Analysis: Analyze the product yield and conversion rate using HPLC with a refractive index detector.[4]

Protocol 2: Lipase-Catalyzed Esterification of Glucose with Lauric Acid

This protocol describes the direct esterification of glucose with a fatty acid.

Materials:

• D-Glucose

• Lauric acid

• Immobilized Lipase (e.g., Yeast display lipase)[13]

• Acetone (B3395972)

• Molecular sieves (pore size < 2nm)[13]

• Water bath shaker

• Centrifuge

• Rotary evaporator

• n-Hexane for crystallization

Procedure:

• Reaction Setup: In a stoppered Erlenmeyer flask, dissolve 0.2 g of D-glucose and 0.5 g of lauric acid in 10 mL of acetone.[13]

• Preheat the mixture for 10 minutes.

• Add 0.01 g of yeast display lipase to the reaction mixture.[13]

• Incubation: Place the flask in a water bath shaker at 50°C with a rotation speed of 200 rpm for 12 hours.[13]

• Add 0.5 g of molecular sieves and continue the reaction for another 12 hours.[13]

• Product Recovery: Remove the lipase and molecular sieves by centrifugation.

• Remove the acetone from the supernatant by rotary evaporation.

• Wash the residue with water three times.

• Crystallization: Add n-hexane to the product and crystallize at 4°C to obtain purified glucose laurate.[13]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the lipase-catalyzed synthesis of glucose fatty acid esters.

Table 1: Comparison of Different Lipases for Glucose Laurate Synthesis

Lipase Source	Enzyme Name	Conversion Rate (%)	Reaction Time (h)	Reference
Candida antarctica	Novozym 435	~40-93	5-24	[1][14]
Thermomyces lanuginosus	Lipozyme TLIM	~27-46	24	[4][14]
Aspergillus oryzae	AOL	High	5	[14]
Aspergillus niger	ANL	Comparable to commercial enzymes	5	[14]

Table 2: Effect of Reaction Conditions on Glucose Ester Synthesis

Parameter	Condition	Outcome	Reference
Solvent	2M2B/DMSO (80:20 v/v)	High glucose solubility, increased yield	[1][15]
Temperature	56°C	Optimal for Aspergillus niger lipase	[15]
Substrate Molar Ratio	1:3 (Glucose:Fatty Acid Ester)	Increased conversion rate	[1]
Enzyme Loading	20 mg Lipozyme TLIM	Optimal for transesterification	[4]

Visualizations

Experimental Workflow for Lipase-Catalyzed Synthesis

Caption: General workflow for the lipase-catalyzed synthesis of glucose fatty acid esters.

Proposed Mechanism of Antimicrobial Action

Caption: Proposed mechanism of antimicrobial action of glucose fatty acid esters.

Proposed Mechanism of Anticancer Action

Caption: Proposed mechanism of anticancer action of glucose fatty acid esters.

References

• 1. mdpi.com [mdpi.com]
• 2. Francisco Plou Lab: Fatty acid esters as anticancer agents published in IJMS [franciscoploulab.eu]
• 3. researchgate.net [researchgate.net]
• 4. Enzymatic Synthesis of Glucose-Based Fatty Acid Esters in Bisolvent Systems Containing Ionic Liquids or Deep Eutectic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Recent advances in sugar-fatty acid esters and their analogs: antimicrobial properties, structural-functional relationships and potential mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jocpr.com [jocpr.com]
• 8. Synthesis and Evaluation of Saccharide-Based Aliphatic and Aromatic Esters as Antimicrobial and Antibiofilm Agents [mdpi.com]
• 9. In vitro antibacterial activities and mechanism of sugar fatty acid esters against five food-related bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In Search of Effective Anticancer Agents—Novel Sugar Esters Based on Polyhydroxyalkanoate Monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. Sugar-Based Monoester Surfactants: Synthetic Methodologies, Properties, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CN102212580B - Method for catalytic synthesis of glucose laurate by utilizing yeast display lipase - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

Application Notes and Protocols for N-palmitoyl-D-glucosamine in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-palmitoyl-D-glucosamine (PGA) is a naturally occurring N-acyl amide of palmitic acid and D-glucosamine. It belongs to the family of Autacoid Local Injury Antagonism (ALIA)-amides, a class of endogenous fatty acid amides with potent anti-inflammatory and analgesic properties.[1][2] PGA has emerged as a promising therapeutic agent for a variety of inflammatory conditions due to its multimodal mechanism of action, which includes the modulation of the endocannabinoid system, antagonism of Toll-like receptor 4 (TLR4), and activation of the peroxisome proliferator-activated receptor-alpha (PPAR-α).[1][2][3] These application notes provide detailed protocols for utilizing PGA in cell culture to investigate its biological activities.

Mechanism of Action

N-palmitoyl-D-glucosamine exerts its effects through several key signaling pathways:

• Modulation of the Endocannabinoid System: PGA treatment has been shown to increase the cellular levels of the endocannabinoids anandamide (B1667382) (AEA) and 2-arachidonoylglycerol (B1664049) (2-AG), as well as the related N-acylethanolamine, palmitoylethanolamide (B50096) (PEA).[3] This "entourage effect" potentiates the signaling of the endocannabinoid system, which is known to play a crucial role in regulating inflammation and pain.

• TLR4 Antagonism: PGA can directly antagonize the Toll-like receptor 4 (TLR4) signaling pathway.[1] TLR4 is a key pattern recognition receptor that, upon activation by lipopolysaccharide (LPS), triggers a downstream inflammatory cascade leading to the activation of NF-κB and the production of pro-inflammatory cytokines. By inhibiting TLR4, PGA can effectively dampen this inflammatory response.

• PPAR-α Dependent Anti-inflammatory Effects: The anti-inflammatory actions of PGA are mediated, in part, by the activation of the peroxisome proliferator-activated receptor-alpha (PPAR-α).[1][2] PPAR-α is a nuclear receptor that, when activated, transcriptionally regulates genes involved in lipid metabolism and inflammation, generally leading to a reduction in the inflammatory response.

Below is a diagram illustrating the key signaling pathways modulated by N-palmitoyl-D-glucosamine.

PGA's multifaceted mechanism of action.

Quantitative Data Summary

The following tables summarize the quantitative effects of N-palmitoyl-D-glucosamine observed in various cell culture experiments.

Table 1: Effect of PGA on Endocannabinoid Levels in HaCaT Cells

Treatment	Duration	Anandamide (AEA) (pmol/mg protein)	2-Arachidonoylglycerol (2-AG) (pmol/mg protein)	Palmitoylethanolamide (PEA) (pmol/mg protein)	Reference
Vehicle	40 min	~2.5	~150	~5	[3]
PGA (10 µM)	40 min	~7.5	~450	~15	[3]
Vehicle	6 h	~2.0	~125	~4	[3]
PGA (10 µM)	6 h	~4.0	~250	~8	[3]

Table 2: Inhibition of LPS-Induced NF-κB Activation in RAW 264.7 Macrophages by PGA

Treatment	NF-κB Luciferase Activity (Relative Light Units)	% Inhibition	Reference
Vehicle	~1.0	-	[1]
LPS (100 ng/mL)	~4.5	0%	[1]
LPS + PGA (10 µg/mL)	~2.5	~44%	[1]
LPS + PGA (20 µg/mL)	~1.5	~67%	[1]

Experimental Protocols

Protocol 1: Assessment of N-palmitoyl-D-glucosamine Cytotoxicity using MTT Assay

This protocol outlines the procedure to determine the cytotoxic effects of PGA on a given cell line.

Materials:

• N-palmitoyl-D-glucosamine (PGA)

• Cell line of interest (e.g., RAW 264.7, HaCaT)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• PGA Treatment: Prepare serial dilutions of PGA in complete culture medium. Remove the old medium from the wells and add 100 µL of the PGA dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve PGA, e.g., DMSO).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.

• Formazan (B1609692) Crystal Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting up and down.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells.

Workflow for the MTT cytotoxicity assay.

Protocol 2: NF-κB Activation Luciferase Reporter Assay in RAW 264.7 Cells

This protocol is designed to quantify the inhibitory effect of PGA on NF-κB activation in response to an inflammatory stimulus like LPS.

Materials:

• RAW 264.7 cells stably transfected with an NF-κB luciferase reporter construct

• Complete cell culture medium (DMEM with 10% FBS)

• N-palmitoyl-D-glucosamine (PGA)

• Lipopolysaccharide (LPS)

• Luciferase assay reagent

• White, opaque 96-well cell culture plates

• Luminometer

Procedure:

• Cell Seeding: Seed the NF-κB reporter RAW 264.7 cells in a white, opaque 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete medium. Incubate overnight.

• PGA Pre-treatment: Pre-treat the cells with various concentrations of PGA for 1-2 hours. Include a vehicle control.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 100 ng/mL) for 6 hours. Include an unstimulated control group.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity according to the manufacturer's instructions for the luciferase assay reagent.

• Data Analysis: Normalize the luciferase activity to the protein concentration of each well if necessary. Express the results as a fold change relative to the unstimulated control or as a percentage of the LPS-stimulated control.

Protocol 3: Western Blot Analysis of TLR4 and NLRP3 Expression

This protocol describes the detection of TLR4 and NLRP3 protein levels in cell lysates by Western blotting to assess the effect of PGA.

Materials:

• Cell line of interest (e.g., RAW 264.7)

• N-palmitoyl-D-glucosamine (PGA)

• LPS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against TLR4, NLRP3, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with PGA and/or LPS as required. After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using the BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the expression of the target proteins to the loading control.

General workflow for Western blot analysis.

Concluding Remarks

N-palmitoyl-D-glucosamine is a versatile and potent anti-inflammatory compound with significant potential for therapeutic applications. The protocols provided in these application notes offer a framework for researchers to investigate the cellular and molecular mechanisms of PGA in various in vitro models. By utilizing these methods, scientists can further elucidate the therapeutic potential of this promising ALIAmide.

References

• 1. Inhibition of peroxisome-proliferator-activated receptor (PPAR)alpha by MK886 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ohsu.elsevierpure.com [ohsu.elsevierpure.com]

Application Notes and Protocols: In Vitro Assays for TLR4 Inhibition by Poly-γ-glutamic Acid (PGA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toll-like receptor 4 (TLR4) is a critical component of the innate immune system, recognizing pathogen-associated molecular patterns (PAMPs) such as lipopolysaccharide (LPS) from Gram-negative bacteria. Upon activation, TLR4 initiates a signaling cascade that leads to the production of pro-inflammatory cytokines and other mediators, essential for host defense. However, dysregulated TLR4 signaling can contribute to chronic inflammatory and autoimmune diseases. Poly-γ-glutamic acid (PGA), a naturally occurring biopolymer, has demonstrated immunomodulatory properties, including the ability to interact with the TLR4 signaling pathway.

Interestingly, PGA exhibits a dual role in modulating TLR4 activity. While some studies have shown that high molecular weight PGA can act as a TLR4 agonist, promoting pro-inflammatory responses, other evidence suggests it can also function as an inhibitor of TLR4 signaling, particularly in the context of inflammasome activation and endotoxin (B1171834) shock.[1] This complex behavior makes PGA a subject of significant interest for therapeutic applications. In certain contexts, PGA can serve as a TLR4 agonist during the priming phase of the immune response, while acting as an inhibitor during the activation phase.[1]

These application notes provide detailed protocols for in vitro assays designed to investigate and quantify the inhibitory effects of PGA on TLR4 signaling. The described methods utilize common cell-based models, including HEK-Blue™ hTLR4 reporter cells and the RAW 264.7 murine macrophage cell line, to assess the impact of PGA on key downstream events of TLR4 activation, such as NF-κB signaling and cytokine production.

TLR4 Signaling Pathway

The activation of TLR4 by LPS is a multi-step process involving co-receptors MD-2 and CD14. This binding event triggers the dimerization of the TLR4-MD-2 complex, initiating two primary downstream signaling pathways: the MyD88-dependent and the TRIF-dependent (MyD88-independent) pathways. Both pathways culminate in the activation of transcription factors, most notably NF-κB, which translocates to the nucleus and induces the expression of genes encoding pro-inflammatory cytokines like TNF-α and IL-6.

Caption: Simplified TLR4 signaling pathway and potential inhibition by PGA.

Quantitative Data Summary

Assay Type	Cell Line	Stimulant (LPS) Concentration	PGA Concentration Range	Measured Readout	Expected Outcome with PGA Inhibition	Reference for Method
NF-κB Reporter Assay	HEK-Blue™ hTLR4	10 ng/mL	0.1 - 100 µg/mL	Secreted Embryonic Alkaline Phosphatase (SEAP) Activity	Dose-dependent decrease in SEAP activity	[InvivoGen]
Cytokine Production (TNF-α)	RAW 264.7	100 ng/mL	1 - 200 µg/mL	TNF-α concentration in supernatant (ELISA)	Dose-dependent decrease in TNF-α secretion	[2]
Cytokine Production (IL-6)	RAW 264.7	100 ng/mL	1 - 200 µg/mL	IL-6 concentration in supernatant (ELISA)	Dose-dependent decrease in IL-6 secretion	[2]
Nitric Oxide Production	RAW 264.7	1 µg/mL	10 - 100 µg/mL	Nitrite (B80452) concentration in supernatant (Griess Assay)	Dose-dependent decrease in nitrite concentration	[3]

Experimental Protocols

Protocol 1: NF-κB Reporter Assay in HEK-Blue™ hTLR4 Cells

This protocol describes the use of HEK-Blue™ hTLR4 cells, which are engineered to express a secreted embryonic alkaline phosphatase (SEAP) reporter gene under the control of an NF-κB-inducible promoter. Inhibition of TLR4 signaling results in a decrease in SEAP activity, which can be quantified colorimetrically.

Materials:

• HEK-Blue™ hTLR4 cells (InvivoGen)

• DMEM, high glucose, with 4.5 g/L glucose, 2 mM L-glutamine, and 10% (v/v) heat-inactivated fetal bovine serum (FBS) (Growth Medium)

• HEK-Blue™ Detection medium (InvivoGen)

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Poly-γ-glutamic acid (PGA)

• Phosphate-buffered saline (PBS), sterile

• 96-well flat-bottom cell culture plates

Procedure:

• Cell Culture: Maintain HEK-Blue™ hTLR4 cells in Growth Medium at 37°C in a 5% CO₂ incubator. Subculture cells every 2-3 days to maintain optimal growth.

• Cell Seeding: On the day of the experiment, wash cells with PBS and detach them. Resuspend the cells in fresh Growth Medium and adjust the cell density to approximately 2.8 x 10⁵ cells/mL. Add 180 µL of the cell suspension to each well of a 96-well plate (~5 x 10⁴ cells/well).

• PGA Treatment: Prepare a stock solution of PGA in sterile water or PBS. Prepare serial dilutions of PGA in Growth Medium. Add 20 µL of the PGA dilutions to the appropriate wells. Include a vehicle control (medium only).

• LPS Stimulation: Prepare a stock solution of LPS. Dilute the LPS in Growth Medium to a final concentration of 10 ng/mL (or a predetermined optimal concentration). Add 20 µL of the LPS solution to the wells containing PGA and to the positive control wells (LPS only). Add 20 µL of Growth Medium to the negative control wells.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 18-24 hours.

• SEAP Detection: Add 180 µL of HEK-Blue™ Detection medium to each well of a new 96-well plate. Transfer 20 µL of the supernatant from the cell plate to the corresponding wells of the plate containing the detection medium.

• Readout: Incubate the plate at 37°C for 1-3 hours and measure the absorbance at 620-655 nm using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition of NF-κB activation for each PGA concentration compared to the LPS-only control.

Caption: Workflow for the HEK-Blue™ hTLR4 NF-κB reporter assay.

Protocol 2: Measurement of Cytokine Production in RAW 264.7 Macrophages

This protocol details the measurement of TNF-α and IL-6 production by RAW 264.7 murine macrophages in response to LPS stimulation and its inhibition by PGA.

Materials:

• RAW 264.7 cells (ATCC TIB-71)

• DMEM, high glucose, with 10% (v/v) FBS (Complete Medium)

• LPS from E. coli O111:B4

• Poly-γ-glutamic acid (PGA)

• PBS, sterile

• 24-well cell culture plates

• Mouse TNF-α and IL-6 ELISA kits

Procedure:

• Cell Culture: Culture RAW 264.7 cells in Complete Medium at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Plate RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10⁵ cells/well and allow them to adhere overnight.

• PGA Pre-treatment: The following day, remove the medium and replace it with fresh Complete Medium containing various concentrations of PGA. Include a vehicle control. Incubate for 1-2 hours.

• LPS Stimulation: Add LPS to the wells to a final concentration of 100 ng/mL.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes to pellet any detached cells. Carefully collect the supernatant and store it at -80°C until analysis.

• ELISA: Quantify the concentration of TNF-α and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Determine the concentration of each cytokine and calculate the percentage of inhibition by PGA at different concentrations relative to the LPS-only control.

Caption: Workflow for measuring cytokine inhibition in RAW 264.7 cells.

Concluding Remarks

The provided protocols offer robust and reproducible methods for investigating the inhibitory effects of PGA on TLR4 signaling in vitro. Given the dual agonist/antagonist nature of PGA, it is crucial to carefully design experiments and interpret the results in the context of the specific experimental conditions, such as the molecular weight of PGA used and the timing of its addition relative to the TLR4 agonist. These assays are valuable tools for researchers in academia and industry aiming to elucidate the immunomodulatory mechanisms of PGA and to explore its potential as a therapeutic agent for inflammatory diseases.

References

• 1. Poly-gamma-glutamic acid from Bacillus subtilis upregulates pro-inflammatory cytokines while inhibiting NLRP3, NLRC4 and AIM2 inflammasome activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New natural pro-inflammatory cytokines (TNF-α, IL-6 and IL-1β) and iNOS inhibitors identified from Penicillium polonicum through in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pioglitazone inhibition of lipopolysaccharide-induced nitric oxide synthase is associated with altered activity of p38 MAP kinase and PI3K/Akt - PMC [pmc.ncbi.nlm.nih.gov]

Quantifying the Interplay of Palmitate and Glucose: Application Notes and Protocols for Cellular Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cellular metabolism of fatty acids and glucose is intricately linked, and dysregulation of these pathways is central to numerous diseases, including metabolic syndrome, diabetes, and cancer. Palmitate, a saturated fatty acid, can be synthesized de novo from glucose-derived acetyl-CoA and also influences cellular signaling and glucose homeostasis. While direct quantification of "palmitoyl glucose" as a singular metabolite is not a standard cellular analysis, understanding the dynamic relationship between intracellular palmitate, glucose, and their downstream effects is critical. A key post-translational modification, protein S-palmitoylation, where palmitate is attached to cysteine residues, is a crucial mechanism by which fatty acids regulate protein function, localization, and stability.

This document provides detailed application notes and protocols for the quantification of three key analytes to investigate the interplay between palmitate and glucose metabolism:

• Intracellular Free Palmitate Levels: To determine the cellular concentration of this key signaling and metabolic fatty acid.

• Intracellular Glucose Levels: To assess the availability of the primary cellular energy source and precursor for lipid synthesis.

• Protein S-Palmitoylation Levels: To measure the extent of this critical post-translational modification that mediates many of the effects of palmitate.

These protocols are designed for use with cultured cells and leverage common analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

I. Quantification of Intracellular Free Palmitate by LC-MS

This protocol details the extraction and quantification of free palmitate from cultured cells.

Experimental Workflow: Intracellular Palmitate Quantification

Caption: Workflow for intracellular palmitate quantification.

Protocol: Quantification of Intracellular Free Palmitate

Materials:

• Cultured cells

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (LC-MS grade), ice-cold

• Chloroform (LC-MS grade)

• Ultrapure water

• Internal Standard (e.g., 13C-labeled palmitic acid)

• Nitrogen gas evaporator or SpeedVac

• LC-MS system with a C18 or C8 column

Procedure:

• Cell Harvesting:

  • Culture cells to the desired confluency (typically 80-90%).

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Harvest the cells by scraping in a minimal volume of ice-cold PBS and transfer to a glass tube.

  • Centrifuge at 1,000 x g for 5 minutes at 4°C to pellet the cells. Discard the supernatant. A minimum of 1-10 million cells is recommended.[1]

• Lipid Extraction (Modified Bligh and Dyer Method): [2]

  • To the cell pellet, add 200 µL of ice-cold methanol containing the internal standard (e.g., 13C-palmitic acid).[3] Vortex vigorously to precipitate proteins.

  • Add 500 µL of chloroform and vortex for 1 minute.[3]

  • Add 200 µL of ultrapure water and vortex for 1 minute to induce phase separation.[3]

  • Centrifuge at 3,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase, which contains the lipids, using a glass syringe and transfer to a new glass tube.[3]

• Sample Preparation for LC-MS:

  • Dry the collected organic phase under a gentle stream of nitrogen or using a SpeedVac.

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of LC-MS grade solvent, such as a mixture of isopropanol (B130326) and methanol (1:1, v/v).[3]

• LC-MS Analysis:

  • Inject the reconstituted sample into the LC-MS system.

  • Separate the fatty acids using a suitable reversed-phase column (e.g., C8 or C18).[4][5]

  • Detect palmitate and the internal standard using mass spectrometry in negative ion mode.

  • Quantify the amount of palmitate by comparing its peak area to that of the known concentration of the internal standard.

Quantitative Data Summary

Analyte	Method	Typical Concentration Range (in cultured cells)	Reference
Free Palmitate	LC-MS	Highly variable depending on cell type and culture conditions	[4][6]

II. Quantification of Intracellular Glucose by GC-MS

This protocol outlines the extraction and derivatization of intracellular glucose for quantification by GC-MS.

Experimental Workflow: Intracellular Glucose Quantification

Caption: Workflow for intracellular glucose quantification.

Protocol: Quantification of Intracellular Glucose

Materials:

• Cultured cells

• Methanol (GC grade), pre-chilled to -80°C

• Ethanol (75%), pre-heated to 75°C

• Internal Standard (e.g., 13C-labeled glucose)

• Derivatization reagents (e.g., methoxylamine hydrochloride in pyridine (B92270) and acetic anhydride)[7]

• Nitrogen gas evaporator or SpeedVac

• GC-MS system

Procedure:

• Cell Harvesting and Quenching:

  • Culture cells to the desired confluency.

  • Rapidly aspirate the culture medium.

  • Immediately quench metabolic activity by adding ice-cold methanol.[8]

  • Scrape the cells in the cold methanol and transfer to a tube.

• Metabolite Extraction:

  • Centrifuge the cell suspension at 1,000 x g for 5 minutes at 4°C.

  • Discard the supernatant and add pre-heated 75% ethanol containing the internal standard to the cell pellet.[8]

  • Vortex vigorously and incubate at 75°C for 5 minutes.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet cell debris.

  • Collect the supernatant containing the metabolites.

• Sample Preparation for GC-MS:

  • Dry the supernatant under a stream of nitrogen or using a SpeedVac.

  • Derivatize the dried metabolites to make them volatile for GC analysis. A common method involves reaction with methoxylamine hydrochloride followed by acetic anhydride.[7]

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS system.

  • Separate the derivatized glucose using a suitable GC column.

  • Quantify the derivatized glucose based on its peak area relative to the derivatized internal standard.[9][10]

Quantitative Data Summary

Analyte	Method	Typical Concentration Range (in cultured cells)	Reference
Intracellular Glucose	GC-MS	0.1 - 5 mM, varies with cell type and extracellular glucose concentration	[8]

III. Analysis of Protein S-Palmitoylation by Metabolic Labeling and Click Chemistry

This protocol describes a non-radioactive method to assess the levels of protein S-palmitoylation.

Signaling Pathway: Metabolic Labeling and Click Chemistry

Caption: Workflow for metabolic labeling and detection of S-palmitoylated proteins.

Protocol: Analysis of Protein S-Palmitoylation

Materials:

• Cultured cells

• 17-octadecynoic acid (17-ODYA)

• Fatty acid-free bovine serum albumin (BSA)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Click chemistry reagents (e.g., copper(II) sulfate, reducing agent like sodium ascorbate, ligand like TBTA, and an azide-reporter such as biotin-azide or a fluorescent azide)

• Streptavidin beads (for enrichment)

• SDS-PAGE and Western blotting reagents

Procedure:

• Metabolic Labeling:

  • Culture cells to desired confluency.

  • Prepare a stock solution of 17-ODYA complexed with fatty acid-free BSA.

  • Incubate cells with 17-ODYA in the culture medium for a specified time (e.g., 4-16 hours) to allow for metabolic incorporation into proteins.[11][12]

• Cell Lysis:

  • Wash cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease inhibitors.

  • Clarify the lysate by centrifugation.

• Click Chemistry Reaction:

  • To the protein lysate, add the click chemistry reaction cocktail containing the azide-reporter (e.g., biotin-azide), copper(II) sulfate, a reducing agent, and a ligand.[13][14][15]

  • Incubate the reaction for 1-2 hours at room temperature.

• Detection and/or Enrichment:

  • For Detection: If a fluorescent azide (B81097) was used, the proteins can be separated by SDS-PAGE and visualized by in-gel fluorescence scanning.

  • For Enrichment: If biotin-azide was used, the biotin-labeled proteins can be enriched using streptavidin-coated beads.[11]

  • The enriched proteins can then be eluted, separated by SDS-PAGE, and identified by Western blotting for a specific protein of interest or by mass spectrometry for proteome-wide analysis.

Quantitative Data Summary

Analyte	Method	Typical Measurement	Reference
Protein S-Palmitoylation	Metabolic Labeling with Click Chemistry	Relative change in band intensity on a Western blot or spectral counts in mass spectrometry	[11][12]

Conclusion

The protocols provided here offer a robust framework for investigating the complex relationship between intracellular palmitate and glucose. By quantifying intracellular free palmitate, glucose, and the extent of protein S-palmitoylation, researchers can gain valuable insights into the metabolic state of cells and how it is altered in various physiological and pathological conditions. These methods are essential tools for academic research and for the development of therapeutic strategies targeting metabolic diseases.

References

• 1. mcgill.ca [mcgill.ca]
• 2. Lipid Extraction from HeLa Cells, Quantification of Lipids, Formation of Large Unilamellar Vesicles (LUVs) by Extrusion and in vitro Protein-lipid Binding Assays, Analysis of the Incubation Product by Transmission Electron Microscopy (TEM) and by Flotation across a Discontinuous Sucrose Gradient [bio-protocol.org]
• 3. The NFDI4Microbiota Knowledge Base [knowledgebase.nfdi4microbiota.de]
• 4. Rapid quantification of fatty acids in plant oils and biological samples by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iris.unitn.it [iris.unitn.it]
• 6. mdpi.com [mdpi.com]
• 7. Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Gas chromatography-mass spectrometry analysis of 13C labeling in sugars for metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analyzing the Efficacy of Different Gas Chromatography-Mass Spectrometry Methods in Determining Glucose Concentrations | Young Scientist Journal | Vanderbilt University [wp0.vanderbilt.edu]
• 11. Non-radioactive analysis of dynamic protein palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chemical approaches for profiling dynamic palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocol for the visualization and identification of S-palmitoylated proteins in HCT-116 cells using metabolic labeling via click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Optimized Incorporation of Alkynyl Fatty Acid Analogs for the Detection of Fatty Acylated Proteins using Click Chemistry [jove.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Mass Spectrometry-Based Analysis of Palmitoylated Proteins

Audience: Researchers, scientists, and drug development professionals.

Introduction

Protein S-palmitoylation, the reversible post-translational modification of cysteine residues with the 16-carbon fatty acid palmitate, is a crucial regulator of protein function, localization, and stability. This dynamic modification plays a pivotal role in a myriad of cellular processes, including signal transduction, protein trafficking, and membrane anchoring.[1][2][3] Dysregulation of protein palmitoylation has been implicated in numerous diseases, including cancer, neurodegenerative disorders, and inflammatory diseases, making it an attractive target for drug development.[2][3][4]

Mass spectrometry (MS)-based proteomics has emerged as a powerful tool for the large-scale identification and quantification of palmitoylated proteins and their modification sites.[5][6] This document provides detailed application notes and protocols for the analysis of palmitoylated proteins using state-of-the-art mass spectrometry techniques.

Key Methodologies for Palmitoylation Analysis

Several robust methods have been developed to enrich and identify palmitoylated proteins from complex biological samples prior to MS analysis. The three most widely used approaches are:

• Acyl-Biotin Exchange (ABE): This technique involves the specific chemical labeling of palmitoylated cysteines with biotin (B1667282).[4][7][8]

• Acyl-Resin Assisted Capture (Acyl-RAC): A variation of ABE, this method utilizes a thiol-reactive resin to capture proteins with newly exposed cysteine thiols.[3][6]

• Metabolic Labeling with Palmitate Analogs: This approach involves the metabolic incorporation of modified palmitic acid analogs, such as 17-octadecynoic acid (17-ODYA), into proteins in living cells. These analogs contain a "clickable" functional group for subsequent enrichment.[5][9][10][11][12]

These methods can be coupled with quantitative proteomics strategies, such as Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), to accurately measure changes in protein palmitoylation across different conditions.[9][10][13]

Quantitative Analysis of Protein Palmitoylation

Quantitative mass spectrometry allows for the precise measurement of changes in palmitoylation levels in response to various stimuli or in different disease states. The following tables summarize quantitative data from studies that employed SILAC-based mass spectrometry to analyze dynamic protein palmitoylation.

Table 1: Dynamic Protein Palmitoylation in Jurkat T-Cells

This table presents a selection of proteins identified in a study using 17-ODYA metabolic labeling and SILAC-based quantitative proteomics in Jurkat T-cells. The data highlights proteins with rapid palmitoylation turnover.

Protein	Gene	Description	SILAC Ratio (Heavy/Light)
GNAI2	GNAI2	Guanine nucleotide-binding protein G(i) subunit alpha-2	3.2
GNB1	GNB1	Guanine nucleotide-binding protein G(I)/G(S)/G(T) subunit beta-1	2.8
FLOT1	FLOT1	Flotillin-1	4.5
FLOT2	FLOT2	Flotillin-2	4.1
YES1	YES1	Tyrosine-protein kinase Yes	2.5
LCK	LCK	Tyrosine-protein kinase Lck	2.9
FASN	FASN	Fatty acid synthase	1.8
LAT	LAT	Linker for activation of T-cells	3.5
ZAP70	ZAP70	Zeta-chain-associated protein kinase 70	2.1

Data adapted from Martin, B. R. et al. Nature Methods 9, 84–89 (2012).

Table 2: Proteins with Altered Palmitoylation in Response to Hydrolytic Enzyme Inhibition

This table showcases proteins from the same study where palmitoylation levels were significantly increased upon treatment with an inhibitor of palmitoyl-protein thioesterases (HDFP), indicating their regulation by enzymatic depalmitoylation.

Protein	Gene	Description	SILAC Ratio (+HDFP/-HDFP)
HRAS	HRAS	GTPase HRas	5.2
NRAS	NRAS	GTPase NRas	4.8
SCRIB	SCRIB	Scribbled planar cell polarity protein	3.9
TIAM1	TIAM1	T-lymphoma invasion and metastasis-inducing protein 1	3.1
PLD2	PLD2	Phospholipase D2	2.7
RAC1	RAC1	Ras-related C3 botulinum toxin substrate 1	2.4
CDC42	CDC42	Cell division control protein 42 homolog	2.3
LIMK1	LIMK1	LIM domain kinase 1	2.0
PAK1	PAK1	Serine/threonine-protein kinase PAK 1	1.9

Data adapted from Martin, B. R. et al. Nature Methods 9, 84–89 (2012).

Experimental Protocols

Protocol 1: Acyl-Biotin Exchange (ABE) for Enrichment of Palmitoylated Proteins

This protocol describes the enrichment of palmitoylated proteins from cultured cells using the ABE method.[4][7][8][14][15][16]

Materials:

• Lysis Buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 5 mM EDTA, 1% Triton X-100, 10% glycerol)

• Protease Inhibitor Cocktail

• N-ethylmaleimide (NEM)

• Hydroxylamine (B1172632) (HAM)

• Biotin-HPDP

• Streptavidin-agarose beads

• Wash Buffer 1 (50 mM Tris-HCl pH 7.4, 500 mM NaCl, 1 mM EDTA, 0.1% SDS)

• Wash Buffer 2 (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA)

• Elution Buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 100 mM 2-mercaptoethanol)

Procedure:

• Cell Lysis: Harvest and wash cells, then lyse in ice-cold Lysis Buffer supplemented with protease inhibitors.

• Blocking of Free Thiols: Add NEM to a final concentration of 50 mM to the lysate. Incubate for 1 hour at 4°C with gentle rotation to block all free cysteine residues.

• Protein Precipitation: Precipitate proteins using chloroform/methanol to remove excess NEM.

• Resuspension and Thioester Cleavage: Resuspend the protein pellet in a buffer containing 1% SDS. Divide the sample into two equal aliquots. To one aliquot, add hydroxylamine to a final concentration of 0.5 M. To the other (negative control), add Tris-HCl pH 7.4. Incubate for 1 hour at room temperature.

• Biotinylation: Add Biotin-HPDP to a final concentration of 1 mM to both samples and incubate for 1 hour at room temperature.

• Affinity Capture: Add streptavidin-agarose beads to each sample and incubate for 2 hours at 4°C with gentle rotation.

• Washing: Wash the beads sequentially with Wash Buffer 1 and Wash Buffer 2 to remove non-specifically bound proteins.

• Elution: Elute the biotinylated proteins by incubating the beads in Elution Buffer for 30 minutes at 37°C.

• Sample Preparation for MS: The eluted proteins are then processed for mass spectrometry analysis (e.g., in-solution or in-gel digestion).

Protocol 2: Acyl-Resin Assisted Capture (Acyl-RAC)

This protocol provides a streamlined method for the enrichment of palmitoylated proteins.[3][6][17]

Materials:

• Lysis Buffer (as in ABE protocol)

• Methyl methanethiosulfonate (B1239399) (MMTS)

• Hydroxylamine (HAM)

• Thiopropyl Sepharose beads

• Wash Buffer (1% SDS in buffer A)

• Elution Buffer (4x SDS sample buffer with DTT)

Procedure:

• Cell Lysis and Blocking: Lyse cells in Lysis Buffer containing 1% MMTS to block free thiols.

• Protein Precipitation: Precipitate proteins to remove excess MMTS.

• Thioester Cleavage and Capture: Resuspend the protein pellet and divide into two aliquots. Treat one with 0.5 M HAM and the other with a control buffer. Add Thiopropyl Sepharose beads to both samples and incubate for 2-4 hours at room temperature to capture proteins with newly exposed thiols.

• Washing: Wash the beads extensively with Wash Buffer to remove non-specifically bound proteins.

• Elution: Elute the captured proteins by incubating the beads in Elution Buffer at 80°C for 15 minutes.[17]

• Sample Preparation for MS: The eluted proteins are ready for SDS-PAGE and subsequent in-gel digestion for MS analysis.

Protocol 3: Metabolic Labeling with 17-ODYA and Click Chemistry

This protocol describes the metabolic labeling of proteins with 17-ODYA and their subsequent enrichment.[5][9][10][11][12]

Materials:

• 17-octadecynoic acid (17-ODYA)

• Cell culture medium

• Lysis Buffer

• Click chemistry reagents: Biotin-azide, CuSO4, Tris(2-carboxyethyl)phosphine (TCEP), and Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Streptavidin-agarose beads

• Wash buffers

• Elution Buffer

Procedure:

• Metabolic Labeling: Culture cells in medium supplemented with 25-50 µM 17-ODYA for 6-24 hours.

• Cell Lysis: Harvest and lyse the cells as described in the ABE protocol.

• Click Chemistry Reaction: To the cell lysate, add the click chemistry reagents (biotin-azide, CuSO4, TCEP, and TBTA) and incubate for 1 hour at room temperature to attach biotin to the 17-ODYA-labeled proteins.

• Affinity Capture: Add streptavidin-agarose beads and incubate to capture the biotinylated proteins.

• Washing and Elution: Wash the beads to remove non-specific binders and elute the enriched proteins.

• Sample Preparation for MS: Process the eluted proteins for mass spectrometry analysis.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways regulated by protein palmitoylation and the experimental workflows for their analysis.

Caption: General experimental workflow for the mass spectrometry-based analysis of palmitoylated proteins.

Caption: Simplified Toll-like Receptor (TLR) signaling pathway highlighting the role of palmitoylation.[18][19]

Caption: The RAS-RAF-MEK-ERK signaling cascade and the importance of RAS palmitoylation for its membrane localization and function.

Drug Development and Future Perspectives

The critical role of protein palmitoylation in various disease-related signaling pathways makes the enzymes that regulate this modification, namely the palmitoyl (B13399708) acyltransferases (PATs or ZDHHCs) and acyl-protein thioesterases (APTs), attractive targets for therapeutic intervention.[2][4] The development of specific inhibitors for these enzymes holds great promise for the treatment of a range of diseases.

The mass spectrometry-based methods outlined in this document are indispensable tools for:

• Target Identification and Validation: Identifying the substrates of specific PATs and APTs.

• Mechanism of Action Studies: Understanding how drug candidates modulate protein palmitoylation.

• Biomarker Discovery: Identifying changes in palmitoylation patterns associated with disease.

Future advancements in mass spectrometry technology, including improved sensitivity and throughput, will further enhance our ability to unravel the complexities of the palmitoyl-proteome and its role in health and disease. This will undoubtedly accelerate the development of novel therapeutics targeting this important post-translational modification.

References

• 1. pure.uhi.ac.uk [pure.uhi.ac.uk]
• 2. Acyl-resin assisted capture [bio-protocol.org]
• 3. Detection of Protein S-Acylation using Acyl-Resin Assisted Capture [jove.com]
• 4. Quantitative Analysis of Protein S-Acylation Site Dynamics Using Site-Specific Acyl-Biotin Exchange (ssABE) | Springer Nature Experiments [experiments.springernature.com]
• 5. Direct Detection of S-Palmitoylation by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Detection of Protein S-Acylation using Acyl-Resin Assisted Capture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative Analysis of Protein S-Acylation Site Dynamics Using Site-Specific Acyl-Biotin Exchange (ssABE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protocol for a semi-quantitative approach to identify protein S-palmitoylation in cultured cells by acyl biotin exchange assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Global profiling of dynamic protein palmitoylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Global profiling of dynamic protein palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Large-Scale Profiling of Protein Palmitoylation in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Non-radioactive analysis of dynamic protein palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Detection of Protein Palmitoylation in Cultured Hippocampal Neurons by Immunoprecipitation and Acyl-Biotin Exchange (ABE) [jove.com]
• 15. researchgate.net [researchgate.net]
• 16. Protocol to quantify palmitoylation of cysteines in budding yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Video: Detection of Protein S-Acylation using Acyl-Resin Assisted Capture [jove.com]
• 18. Protein palmitoylation: an emerging regulator of inflammatory signaling and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing the Bioavailability of Oral Pteroylglutamic Acid (PGA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pteroylglutamic acid (PGA), the synthetic form of folate, is a critical B vitamin essential for numerous metabolic processes, including DNA synthesis, repair, and methylation. Its oral bioavailability, the fraction of an ingested dose that reaches systemic circulation, is a key determinant of its physiological efficacy. Accurate assessment of PGA bioavailability is crucial for establishing dietary recommendations, developing fortified foods, and formulating effective supplements and pharmaceuticals.

These application notes provide detailed protocols for in vivo, in vitro, and ex vivo methods to assess the oral bioavailability of PGA. The protocols are intended to guide researchers in selecting and implementing the most appropriate methods for their specific research questions.

Intestinal Absorption of Pteroylglutamic Acid

The intestinal absorption of folate is a complex process primarily occurring in the proximal small intestine. Dietary folates, which are often in polyglutamate forms, must be hydrolyzed to monoglutamates before absorption. PGA, being a monoglutamate, does not require this step. The absorption is mediated by specific transporters, with the Proton-Coupled Folate Transporter (PCFT) playing a crucial role, especially in the acidic microenvironment of the duodenum and upper jejunum. The Reduced Folate Carrier (RFC) also contributes to folate uptake at neutral pH.[1][2][3] Once inside the enterocyte, PGA is typically reduced and methylated to 5-methyltetrahydrofolate (5-MTHF), the primary circulating form of folate.[4]

Fig. 1: Intestinal PGA Absorption Pathway.

I. In Vivo Methods for Assessing PGA Bioavailability

In vivo methods provide the most physiologically relevant assessment of bioavailability by accounting for all the complex processes involved in absorption, distribution, metabolism, and excretion.

Stable Isotope-Labeled PGA Studies in Humans

Stable isotope labeling is a powerful technique to trace the fate of ingested PGA without the use of radioactive isotopes.[5][6] Deuterium (²H) or Carbon-13 (¹³C) labeled PGA is administered, and its appearance in plasma and/or excretion in urine is monitored over time.[7]

Experimental Protocol:

• Subject Recruitment and Preparation:

  • Recruit healthy adult volunteers.

  • Administer a saturation dose of unlabeled folic acid (e.g., 2 mg/day) for 7 days prior to the study to ensure body stores are saturated.[5]

  • Subjects should fast overnight before the administration of the labeled PGA.

• Dosing:

  • Administer a precisely known amount of stable isotope-labeled PGA (e.g., [²H₄]folic acid) orally, often dissolved in water or a simple food matrix.[6]

  • A reference dose of another labeled form of PGA (e.g., [¹³C₅]folic acid) can be co-administered intravenously to determine absolute bioavailability.

• Sample Collection:

  • Collect blood samples at predefined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, 24, and 48 hours) post-dose.[8][9]

  • Collect all urine produced for 48 hours post-dose.[5]

• Sample Analysis:

  • Separate plasma from blood samples.

  • Analyze plasma and urine samples for the concentration of labeled and unlabeled folates using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6]

• Data Analysis:

  • Calculate pharmacokinetic parameters from the plasma concentration-time data, including Cmax (maximum concentration), tmax (time to reach Cmax), and AUC (area under the curve).[8][9]

  • Relative bioavailability can be calculated by comparing the AUC of the test substance to a reference substance.

  • The molar ratio of labeled folates in the urine can be used to determine the relative absorption of different forms of PGA.[5]

Data Presentation:

Parameter	Spinach Folate[8][9]	Wheat Germ Folate[8][9]	Camembert Folate[8][9]	PGA Solution (Reference)[8][9]
Cmax (ng/mL)	High	Very High	High	Moderate
tmax (hours)	Lowest (Median)	High	High	Moderate
AUC (ng*h/mL)	High	Very High	High	Moderate
Relative Bioavailability (%)	Highest	High	Lower	100

Note: The variability for Cmax and AUC was reported to be high for Camembert cheese and very high for wheat germs. The tmax showed high variability across all treatments.[8][9]

Fig. 2: Workflow for In Vivo Stable Isotope Study.

II. In Vitro Methods for Assessing PGA Bioavailability

In vitro models offer a controlled environment to study specific aspects of PGA absorption, such as transport mechanisms across the intestinal epithelium.

Caco-2 Cell Monolayer Assay

The Caco-2 cell line, derived from human colon adenocarcinoma, differentiates into a monolayer of polarized enterocytes that mimic the intestinal barrier.[10][11] This model is widely used to predict the oral absorption of drugs and nutrients.

Experimental Protocol:

• Cell Culture:

  • Culture Caco-2 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum, non-essential amino acids, and antibiotics.[12]

  • Seed the cells onto permeable Transwell® inserts and grow for 21-28 days to allow for differentiation and formation of a confluent monolayer with tight junctions.[13]

  • Monitor the integrity of the monolayer by measuring the transepithelial electrical resistance (TEER).

• Transport Experiment:

  • Wash the Caco-2 monolayers with a transport buffer (e.g., Hank's Balanced Salt Solution).

  • Add the PGA solution to the apical (AP) chamber (representing the intestinal lumen).

  • At specified time intervals (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (BL) chamber (representing the bloodstream).[10]

  • To study efflux, PGA can be added to the BL chamber and samples collected from the AP chamber.

• Sample Analysis:

  • Analyze the concentration of PGA in the collected samples using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following formula:

    • Papp (cm/s) = (dQ/dt) / (A * C₀)

    • Where dQ/dt is the rate of PGA transport, A is the surface area of the monolayer, and C₀ is the initial concentration of PGA in the donor chamber.

Data Presentation:

Compound	Direction	Papp (x 10⁻⁶ cm/s)	Predicted Absorption
PGA	AP to BL	Value	High/Moderate/Low
Mannitol (Low Permeability Marker)	AP to BL	<1.0	Low
Propranolol (High Permeability Marker)	AP to BL	>10.0	High

(Note: Specific Papp values for PGA would need to be determined experimentally and can vary based on experimental conditions.)

III. Ex Vivo Methods for Assessing PGA Bioavailability

Ex vivo models use isolated intestinal tissue, providing a system that is more complex than cell culture but more controlled than in vivo studies.[14]

Ussing Chamber System

The Ussing chamber allows for the study of transport across an isolated section of intestinal tissue by mounting it between two chambers.[15][16][17] This setup enables the measurement of ion transport and the permeability of compounds under controlled conditions.

Experimental Protocol:

• Tissue Preparation:

  • Euthanize a laboratory animal (e.g., rat, mouse) and excise a segment of the small intestine (e.g., duodenum, jejunum).

  • Immediately place the tissue in ice-cold, oxygenated Ringer's solution.

  • Open the intestinal segment along the mesenteric border, rinse gently, and strip away the outer muscle layers to isolate the mucosa.

• Ussing Chamber Setup:

  • Mount the intestinal mucosa between the two halves of the Ussing chamber, separating the apical and basolateral sides.[18]

  • Fill both chambers with equal volumes of pre-warmed and oxygenated Ringer's solution.

  • Maintain the temperature at 37°C.

• Transport Measurement:

  • After an equilibration period, add the PGA solution to the apical chamber.

  • Collect samples from the basolateral chamber at regular intervals.

  • The transport of a radiolabeled marker can also be used to quantify flux.

• Sample Analysis and Data Calculation:

  • Analyze the concentration of PGA in the collected samples.

  • Calculate the flux of PGA across the tissue.

Everted Gut Sac Technique

This technique involves everting a segment of the small intestine, filling it with a buffer, and incubating it in a solution containing the test substance.[19]

Experimental Protocol:

• Tissue Preparation:

  • Excise a segment of the small intestine from a euthanized animal.

  • Gently evert the segment over a glass rod so that the mucosal surface is on the outside.

  • Tie off one end of the segment to form a sac.

• Incubation:

  • Fill the sac with a known volume of buffer.

  • Incubate the sac in a solution containing a known concentration of PGA, maintained at 37°C and continuously oxygenated.

• Analysis:

  • After the incubation period, measure the concentration of PGA inside and outside the sac.

  • An increase in the concentration of PGA inside the sac indicates transport across the intestinal wall.

Data Presentation (Hypothetical):

Method	Parameter Measured	Advantage	Disadvantage
Ussing Chamber	Flux, Permeability, Short-circuit current	High degree of control, allows for electrophysiological measurements.[17][20]	Technically demanding, short tissue viability.[18]
Everted Gut Sac	Net transport into the sac	Simpler setup than Ussing chamber.	Less quantitative, limited to studying mucosal-to-serosal transport.[19]

Conclusion

The assessment of oral PGA bioavailability is essential for understanding its nutritional and pharmacological effects. The choice of method depends on the specific research question, available resources, and the desired level of physiological relevance. In vivo stable isotope studies in humans provide the most definitive data on bioavailability. In vitro Caco-2 cell models are valuable for high-throughput screening and mechanistic studies of transport. Ex vivo methods, such as the Ussing chamber and everted gut sac, offer a bridge between in vitro and in vivo studies. By employing these detailed protocols, researchers can obtain reliable and reproducible data to advance our understanding of PGA bioavailability.

References

• 1. Membrane transporters and folate homeostasis: intestinal absorption and transport into systemic compartments and tissues | Expert Reviews in Molecular Medicine | Cambridge Core [cambridge.org]
• 2. The Intestinal Absorption of Folates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Intestinal Absorption of Folates | Annual Reviews [annualreviews.org]
• 4. Folate | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 5. Stable-isotope methods for assessment of folate bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Application of stable isotope dilution assays based on liquid chromatography-tandem mass spectrometry for the assessment of folate bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Folate bioavailability from foods rich in folates assessed in a short term human study using stable isotope dilution assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. jbclinpharm.org [jbclinpharm.org]
• 14. Ex vivo models for intestinal translocation studies of cellulose nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ussing Chamber | What is a Ussing Chamber & How does it work? [ussingchamber.com]
• 16. Use of the Ussing chamber technique to study nutrient transport by epithelial tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Discovering Key Applications for Ussing Chambers [ussingchamber.com]
• 18. A guide to Ussing chamber studies of mouse intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Ex Vivo Intestinal Sacs to Assess Mucosal Permeability in Models of Gastrointestinal Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 20. physiologicinstruments.com [physiologicinstruments.com]

Application Notes: Inducing and Studying Insulin Resistance with Palmitate

Topic: Using Palmitate to Study Insulin (B600854) Resistance Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches did not yield established protocols or applications for the specific compound "palmitoyl glucose" in the study of insulin resistance. The scientific standard for in vitro modeling of lipotoxicity-induced insulin resistance utilizes palmitate , the salt of palmitic acid. These notes and protocols are therefore based on the widely accepted use of palmitate to model and study the mechanisms of insulin resistance in various cell types.

Introduction

Insulin resistance is a pathological condition where cells fail to respond normally to the hormone insulin. It is a hallmark of type 2 diabetes and metabolic syndrome. Elevated levels of circulating free fatty acids, particularly the saturated fatty acid palmitate, are strongly linked to the development of insulin resistance in key metabolic tissues such as skeletal muscle, liver, and adipose tissue.[1][2][3] Palmitate induces insulin resistance by promoting the accumulation of lipid metabolites like diacylglycerols (DAG) and ceramides, which interfere with the insulin signaling cascade, leading to impaired glucose uptake.[1][3]

This document provides detailed protocols for inducing insulin resistance in cell culture using palmitate and for assessing the key molecular and cellular consequences.

Principle of Method

Treating insulin-sensitive cell lines (e.g., C2C12 myotubes, HepG2 hepatocytes, 3T3-L1 adipocytes) with palmitate mimics the chronic exposure to high levels of saturated fatty acids observed in obesity and metabolic disease.[2][4][5] This exposure triggers intracellular signaling changes that disrupt the canonical insulin pathway, primarily the PI3K/Akt pathway, which is crucial for the translocation of the glucose transporter GLUT4 to the cell membrane.[5][6][7] By assessing endpoints such as Akt phosphorylation, GLUT4 translocation, and glucose uptake, researchers can quantify the degree of insulin resistance and investigate potential therapeutic interventions.

Data Presentation: Palmitate-Induced Insulin Resistance In Vitro

The following tables summarize typical quantitative data from studies using palmitate to induce insulin resistance in C2C12 skeletal muscle cells, a common in vitro model.[2]

Table 1: Effect of Palmitate Concentration and Duration on Insulin-Stimulated Glucose Uptake in C2C12 Myotubes

Palmitate Concentration (mM)	Treatment Duration (hours)	Insulin Stimulation	Glucose Uptake (% of Control)	Reference
0.25	16	100 nM Insulin	~60-70%	[2]
0.50	16	100 nM Insulin	~40-50%	[2][8]
0.75	16	100 nM Insulin	~30-40%	[2]

| 0.60 | 24 | 100 nM Insulin | ~55% |[9] |

Table 2: Effect of Palmitate on Key Insulin Signaling Proteins in C2C12 Myotubes

Protein Target	Palmitate Treatment	Insulin Stimulation	Phosphorylation/Expression Level (% of Control)	Reference
p-Akt (Ser473)	0.5 mM for 16h	Yes	Decreased (~50%)	[2][3]
p-IRS-1 (Ser307)	0.6 mM for 24h	Yes	Increased (~150%)	[9]
GLUT4 (membrane)	0.5 mM for 16h	Yes	Decreased (~40-50%)	[2]

| p-JNK | 0.5 mM for 16h | No | Increased |[10] |

Experimental Protocols

Protocol 1: Preparation of Palmitate-BSA Conjugate Solution

Palmitate is insoluble in aqueous culture media and is toxic to cells in its free form. It must be complexed with fatty acid-free Bovine Serum Albumin (BSA) to ensure bioavailability and reduce toxicity.[2]

Materials:

• Sodium Palmitate (Sigma-Aldrich, P9767 or equivalent)

• Fatty Acid-Free BSA (Sigma-Aldrich, A7030 or equivalent)

• Sterile DPBS (Dulbecco's Phosphate-Buffered Saline)

• Sterile cell culture medium (e.g., DMEM)

• 0.1 M NaOH solution

• 50 mL sterile conical tubes

• Water bath

Procedure:

• Prepare 100 mM Palmitate Stock: Dissolve 278.4 mg of sodium palmitate in 10 mL of 0.1 M NaOH by heating to 70°C in a water bath. This results in a 100 mM stock solution.

• Prepare 10% BSA Solution: Dissolve 1 g of fatty acid-free BSA in 10 mL of sterile DPBS or serum-free culture medium. Heat to 37°C and stir gently until fully dissolved. Filter-sterilize using a 0.22 µm filter.

• Complex Palmitate with BSA:

  • Pre-warm the 10% BSA solution to 37°C.

  • Slowly add the 100 mM palmitate stock solution dropwise to the BSA solution while stirring gently to achieve a final desired concentration (e.g., for a 5 mM stock, add 0.5 mL of 100 mM palmitate to 9.5 mL of 10% BSA).

  • Incubate the mixture in a 37°C water bath for 1 hour with gentle agitation to allow for complexing.

• Final Preparation: The resulting solution is a ~5 mM Palmitate / 10% BSA stock. This stock can be diluted directly into cell culture medium to achieve the final working concentration (e.g., 0.25-0.75 mM).[2] The final BSA concentration should be controlled across all experimental conditions.

Protocol 2: Induction of Insulin Resistance in C2C12 Myotubes

Materials:

• C2C12 myoblasts (ATCC CRL-1772)

• Growth Medium: DMEM with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[11]

• Differentiation Medium: DMEM with 2% Horse Serum and 1% Penicillin-Streptomycin.

• Palmitate-BSA stock solution (from Protocol 1)

• Insulin solution (100 µM stock in sterile water)

Procedure:

• Cell Seeding and Differentiation:

  • Culture C2C12 myoblasts in Growth Medium until they reach ~80-90% confluency.

  • Induce differentiation by switching to Differentiation Medium.

  • Allow cells to differentiate for 4-6 days, replacing the medium every 48 hours. Fully differentiated myotubes will appear elongated and multinucleated.

• Palmitate Treatment:

  • Prepare treatment medium by diluting the Palmitate-BSA stock into serum-free DMEM to the desired final concentration (e.g., 0.5 mM). Prepare a "vehicle" control medium containing the same final concentration of BSA without palmitate.

  • Aspirate the differentiation medium from the myotubes and replace it with the palmitate-containing or vehicle control medium.

  • Incubate the cells for 16-24 hours at 37°C and 5% CO2.[2][9]

• Insulin Stimulation:

  • After the palmitate incubation, aspirate the treatment medium.

  • Wash the cells once with warm, sterile DPBS.

  • Add serum-free DMEM to the cells and incubate for 2 hours for serum starvation.

  • Stimulate the relevant wells with insulin by adding it to a final concentration of 100 nM. Incubate for 15-20 minutes at 37°C.[8] Non-stimulated wells receive an equivalent volume of vehicle (sterile water).

• Proceed to Downstream Assays: After insulin stimulation, cells are ready for analysis via glucose uptake assay (Protocol 3) or Western Blotting for signaling protein analysis.

Protocol 3: 2-Deoxy-D-[3H]-Glucose Uptake Assay

This assay measures the rate of glucose transport into the cells.

Materials:

• Krebs-Ringer-HEPES (KRH) buffer

• 2-Deoxy-D-[3H]-glucose (PerkinElmer or equivalent)

• Unlabeled 2-Deoxy-D-glucose

• 0.1 M NaOH or RIPA Lysis Buffer

• Scintillation counter and vials

Procedure:

• Following insulin stimulation (Protocol 2, Step 3), aspirate the medium.

• Wash the cells twice with warm KRH buffer.

• Add KRH buffer containing 0.5 µCi/mL 2-Deoxy-D-[3H]-glucose and 50 µM unlabeled 2-deoxy-glucose to each well.[11]

• Incubate for 5-10 minutes at 37°C.

• To stop the uptake, immediately place the plate on ice and aspirate the radioactive solution.

• Wash the cells three times with ice-cold DPBS to remove extracellular tracer.

• Lyse the cells by adding 0.1 M NaOH or RIPA buffer to each well and incubating for 20 minutes.

• Transfer a portion of the lysate to a scintillation vial.

• Measure the radioactivity using a scintillation counter.

• Normalize the counts to the total protein content of the lysate from each well (determined by a BCA assay).

Visualizations

Palmitate-Induced Insulin Resistance Signaling Pathway

The following diagram illustrates the mechanism by which palmitate interferes with the canonical insulin signaling pathway, leading to impaired glucose uptake.

Caption: Palmitate metabolites inhibit key nodes of the insulin signaling pathway.

Experimental Workflow for Studying Palmitate-Induced Insulin Resistance

This diagram outlines the key steps for an in vitro experiment to assess the effect of a test compound on palmitate-induced insulin resistance.

Caption: Workflow for assessing insulin resistance in vitro.

References

• 1. Palmitate-induced skeletal muscle insulin resistance does not require NF-κB activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Systematic Review of Palmitate-Mediated Insulin Resistance in C2C12 Myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Induction Methods of In Vitro Insulin Resistance Model - Ace Therapeutics [acetherapeutics.com]
• 5. In Vitro Insulin Resistance Model: A Recent Update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of Insulin Action and Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vitro Insulin Resistance Model: A Recent Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Palmitate and oleate exert differential effects on insulin signalling and glucose uptake in human skeletal muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Palmitic acid acutely stimulates glucose uptake via activation of Akt and ERK1/2 in skeletal muscle cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Detection of N-palmitoyl-D-glucosamine

A Theoretical Framework for Monoclonal Antibody-Based Detection

Introduction

N-palmitoyl-D-glucosamine (PGA) is a bioactive lipid belonging to the ALIAmide (Autacoid Local Injury Antagonism amides) family. It is an amide of palmitic acid and glucosamine (B1671600) and has garnered research interest for its anti-inflammatory and pain-relieving properties.[1][2] PGA is structurally similar to the endogenous compound palmitoylethanolamide (B50096) (PEA) and is thought to exert its effects through various mechanisms, including the modulation of mast cell activity and interaction with the Toll-like receptor 4 (TLR4) signaling pathway.[3][4][5] As a small, non-immunogenic molecule, the development of specific monoclonal antibodies for its direct detection presents unique challenges. This document outlines a theoretical framework and hypothetical protocols for the development and application of monoclonal antibodies for the detection and quantification of N-palmitoyl-D-glucosamine, addressing a critical need for researchers in pharmacology and drug development.

Hypothetical Monoclonal Antibody Development and Characterization

The generation of monoclonal antibodies against a small molecule like N-palmitoyl-D-glucosamine necessitates a hapten-carrier approach to induce a robust immune response.

1. Antigen Preparation (Hapten-Carrier Conjugation)

N-palmitoyl-D-glucosamine, as a hapten, must be covalently conjugated to a larger carrier protein, such as Keyhole Limpet Hemocyanin (KLH) for immunization or Bovine Serum Albumin (BSA) for screening assays. A common strategy involves activating a carboxyl group on the hapten or the carrier protein for conjugation.

2. Immunization and Hybridoma Production

Mice would be immunized with the N-palmitoyl-D-glucosamine-KLH conjugate. Following a sufficient immune response, spleen cells are harvested and fused with myeloma cells to create hybridomas. These hybridomas are then cultured in a selection medium and screened for the production of antibodies that specifically recognize N-palmitoyl-D-glucosamine.

3. Antibody Screening and Selection

A competitive ELISA is the preferred method for screening, as it allows for the identification of antibodies that bind to the free N-palmitoyl-D-glucosamine. In this setup, N-palmitoyl-D-glucosamine-BSA conjugate is coated onto microplate wells. The hybridoma supernatants are incubated in the wells along with free N-palmitoyl-D-glucosamine. A successful antibody will show a decreased signal in the presence of the free hapten.

4. Antibody Characterization

Selected monoclonal antibodies would be further characterized for:

• Specificity: Testing for cross-reactivity with structurally related molecules like palmitic acid, glucosamine, and other N-acylethanolamines.

• Affinity: Determining the binding strength of the antibody to N-palmitoyl-D-glucosamine, typically through surface plasmon resonance or advanced ELISA techniques.

• Isotyping: Identifying the class and subclass of the antibody (e.g., IgG1, IgG2a).

Application I: Competitive ELISA for Quantification of N-palmitoyl-D-glucosamine

This protocol describes a hypothetical competitive enzyme-linked immunosorbent assay (ELISA) for the quantification of N-palmitoyl-D-glucosamine in biological samples.

Experimental Protocol: Competitive ELISA

• Plate Coating: Coat a 96-well microplate with N-palmitoyl-D-glucosamine-BSA conjugate at a concentration of 1-10 µg/mL in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Block the remaining protein-binding sites in the coated wells by adding 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Competitive Reaction: Add 50 µL of the sample or N-palmitoyl-D-glucosamine standard and 50 µL of the anti-N-palmitoyl-D-glucosamine monoclonal antibody (at a pre-determined optimal dilution) to each well. Incubate for 2 hours at room temperature.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add 100 µL of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse IgG-HRP) at the appropriate dilution in blocking buffer. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Development: Add 100 µL of TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution to each well. Incubate in the dark for 15-30 minutes.

• Stop Reaction: Stop the reaction by adding 50 µL of stop solution (e.g., 2N H₂SO₄).

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader. The signal intensity is inversely proportional to the amount of N-palmitoyl-D-glucosamine in the sample.

Hypothetical Data Presentation

Standard Concentration (ng/mL)	Absorbance (450 nm)	% Inhibition
0	1.20	0
0.1	1.05	12.5
1	0.85	29.2
10	0.50	58.3
100	0.20	83.3
1000	0.05	95.8

Logical Workflow for Competitive ELISA

Caption: Workflow of a competitive ELISA for N-palmitoyl-D-glucosamine detection.

Application II: Western Blotting for Detection of N-palmitoyl-D-glucosamine Modified Proteins

This protocol outlines a hypothetical Western blotting procedure to detect proteins that may be post-translationally modified with N-palmitoyl-D-glucosamine.

Experimental Protocol: Western Blotting

• Sample Preparation: Prepare protein lysates from cells or tissues of interest using a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Separate 20-30 µg of protein per sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the anti-N-palmitoyl-D-glucosamine monoclonal antibody at an optimized dilution in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody (e.g., anti-mouse IgG-HRP) diluted in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the membrane using a chemiluminescence detection system.

Hypothetical Data Presentation

Lane	Sample	Band Intensity (Arbitrary Units)
1	Control Lysate	150
2	Treated Lysate	850
3	Negative Control (No Primary Ab)	5

Experimental Workflow for Western Blotting

Caption: Workflow for Western Blotting to detect modified proteins.

Summary of Current Research on N-palmitoyl-D-glucosamine

Current research on N-palmitoyl-D-glucosamine primarily focuses on its therapeutic potential as an anti-inflammatory agent. Studies have shown that it can inhibit the TLR4/NLRP3 inflammasome pathway and improve conditions like colitis in animal models.[1][6] It also demonstrates protective effects against LPS-induced inflammation and neuropathic pain.[3][5][7] The detection methods in these studies do not directly measure N-palmitoyl-D-glucosamine levels but rather assess its biological effects by quantifying downstream markers such as cytokines (e.g., IL-1β) and signaling proteins through standard ELISA and immunohistochemistry techniques.[1][3][7] The development of a specific monoclonal antibody would significantly advance the field, enabling pharmacokinetic studies and a more direct analysis of its mechanism of action.

References

• 1. N-Palmitoyl-D-Glucosamine Inhibits TLR-4/NLRP3 and Improves DNBS-Induced Colon Inflammation through a PPAR-α-Dependent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safety and efficacy of a new micronized formulation of the ALIAmide palmitoylglucosamine in preclinical models of inflammation and osteoarthritis pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. N-palmitoyl-D-glucosamine, A Natural Monosaccharide-Based Glycolipid, Inhibits TLR4 and Prevents LPS-Induced Inflammation and Neuropathic Pain in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-palmitoyl-D-glucosamine, a Natural Monosaccharide-Based Glycolipid, Inhibits TLR4 and Prevents LPS-Induced Inflammation and Neuropathic Pain in Mice [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enzymatic Synthesis of Palmitoyl Glucose

Welcome to the technical support center for the enzymatic synthesis of palmitoyl (B13399708) glucose. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to this bioprocess.

Frequently Asked Questions (FAQs)

Q1: What is the most commonly used enzyme for palmitoyl glucose synthesis?

A1: The most frequently used and highly effective enzyme for the synthesis of sugar esters, including palmitoyl glucose, is the immobilized lipase (B570770) B from Candida antarctica (CALB), often commercially available as Novozym 435.[1][2][3][4][5] This enzyme is favored for its high stability, reusability, and regioselectivity.[6][7]

Q2: What are the typical starting materials for this synthesis?

A2: The primary substrates are a glucose source and a palmitoyl group donor. For the glucose source, D-glucose is commonly used.[1][2][8] The palmitoyl group is typically donated by palmitic acid or an activated form like vinyl palmitate.[2][3][4] Using vinyl esters can lead to faster and higher conversions as the byproduct, acetaldehyde, is easily removed.[3]

Q3: Why is the choice of solvent critical in this reaction?

A3: The solvent system is crucial because of the differing polarities of the substrates: glucose is polar and the palmitoyl donor is non-polar.[4] An ideal solvent must solubilize both reactants to a sufficient degree without deactivating the lipase.[3] Hydrophobic organic solvents tend to enhance lipase activity, but have poor glucose solubility.[3] Common solvents that have shown good results include acetonitrile, tert-butanol (B103910), and 2-methyl-2-butanol (B152257) (2M2B).[3][9] Solvent-free systems are also being explored as a greener alternative.[6][10]

Q4: How does water content affect the reaction yield?

A4: Water content is a critical parameter. While a small amount of water is necessary to maintain the active conformation of the lipase, excess water will promote the reverse reaction of hydrolysis, thus reducing the ester yield.[8] The use of molecular sieves (e.g., 3Å or 4Å) is a common and effective strategy to remove the water produced during the esterification, thereby shifting the equilibrium towards product formation and improving conversion rates.[3][11][12]

Troubleshooting Guide

Low or No Product Yield

Issue: After the reaction time, analysis (e.g., TLC, HPLC) shows little to no formation of palmitoyl glucose.

Possible Causes and Solutions:

Cause	Recommended Action
Inactive Enzyme	Verify the activity of your lipase. If using a commercial product, check the expiration date and storage conditions. Consider purchasing a fresh batch.
Poor Substrate Solubility	Ensure adequate mixing and consider using a co-solvent system to improve the solubility of both glucose and the palmitic acid derivative. For example, a mixture of a polar aprotic solvent like DMSO and a less polar solvent like tert-butanol has been used.[12][13]
Excess Water Content	Pre-dry your solvents and substrates. Add activated molecular sieves to the reaction mixture to sequester water produced during the reaction.[3][11][12]
Suboptimal Temperature	Optimize the reaction temperature. While higher temperatures can increase reaction rates, excessive heat can lead to enzyme denaturation. A common temperature range is 40-60°C.[11][12]
Incorrect Substrate Molar Ratio	An excess of one substrate can drive the reaction forward. Experiment with different molar ratios of the acyl donor to glucose, for instance, ratios from 1:1 up to 3:1 have been reported to be effective.[4][11]

Formation of Byproducts

Issue: The reaction mixture contains significant amounts of unintended products, such as di-esters or hydrolyzed fatty acids.

Possible Causes and Solutions:

Cause	Recommended Action
Non-specific Enzyme Activity	The regioselectivity of lipases can be influenced by the reaction medium.[8] Consider screening different lipases or modifying the solvent system to favor the desired mono-ester formation.
Hydrolysis of Acyl Donor	This is often due to excess water. As mentioned previously, ensure the reaction environment is anhydrous by using dried reagents and molecular sieves.[3]
Acyl Migration	Under certain conditions (e.g., prolonged reaction times or high temperatures), the acyl group may migrate to other hydroxyl positions on the glucose molecule. Optimize reaction time and temperature to minimize this.

Experimental Protocols

Protocol 1: General Enzymatic Synthesis of Palmitoyl Glucose

This protocol is a generalized procedure based on common methodologies.[7][13] Optimization will be required for specific substrates and enzymes.

Materials:

• D-glucose

• Palmitic acid or vinyl palmitate

• Immobilized Lipase (e.g., Novozym 435)

• Anhydrous organic solvent (e.g., tert-butanol, acetonitrile)

• Activated 3Å or 4Å molecular sieves

• Temperature-controlled shaker or stirred reactor

Procedure:

• Substrate Preparation: In a reaction vessel, dissolve D-glucose and the palmitic acid derivative in the selected organic solvent. A typical starting point is a 1:1 to 1:3 molar ratio of glucose to the acyl donor.[4][11]

• Enzyme and Water Removal: Add the immobilized lipase (e.g., 5-10% by weight of total substrates) and activated molecular sieves (e.g., 10-20% by weight of total substrates) to the mixture.[3][7]

• Reaction: Incubate the mixture at a specific temperature (e.g., 45-60°C) with constant agitation (e.g., 200 rpm) for a set duration (e.g., 24-72 hours).[8][11][12]

• Monitoring: Periodically take samples to monitor the progress of the reaction. This can be done by measuring the decrease in the fatty acid concentration via titration or by chromatographic methods like TLC or HPLC.[7][14]

• Termination and Enzyme Recovery: Stop the reaction by filtering the mixture to remove the immobilized enzyme and molecular sieves. The enzyme can be washed with fresh solvent and stored for reuse.

• Product Purification: Remove the solvent from the filtrate under reduced pressure (e.g., using a rotary evaporator). The crude product can then be purified. A common method involves washing with water to remove unreacted glucose, followed by recrystallization from a solvent like acetone (B3395972) to remove unreacted fatty acids.[3]

Data Summary

Table 1: Influence of Reaction Parameters on Palmitoyl Glucose Synthesis

Parameter	Condition	Effect on Yield/Conversion	Reference
Enzyme	Candida antarctica Lipase B (CALB)	High conversion rates (up to 100%)	[3][13]
Porcine Pancreatic Lipase (PPL)	Moderate conversion (around 63%)	[15]
Temperature	45-60°C	Optimal range; higher temperatures can increase initial rates but may lead to enzyme deactivation over time.	[11][12]
Substrate Ratio	1:2.5 to 1:3 (Glucose:Acyl Donor)	An excess of the acyl donor generally increases the product yield.	[8][11]
Solvent	Acetonitrile	High conversion (up to 100% with molecular sieves)	[3]
tert-Butanol	Good conversion, often used in combination with other solvents.	[3][12]
Ionic Liquids (e.g., [Bmim][TfO])	Can achieve good yields (e.g., 77%) and aid in dissolving glucose.	[1][4]
Water Removal	Addition of Molecular Sieves	Significantly increases conversion by shifting reaction equilibrium.	[3][12]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. arxiv.org [arxiv.org]
• 4. scirp.org [scirp.org]
• 5. Enhanced Enzymatic Synthesis of Puerarin Palmitate with Different Acyl Donors for Lipid Solubility Improvement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. hjic.mk.uni-pannon.hu [hjic.mk.uni-pannon.hu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. Optimized Synthesis of Glucose Palmitate by Immobilized Lipase from Candida sp. with Response Surface Methodology [spkx.net.cn]
• 12. Enzymatic synthesis of amphiphilic carbohydrate esters: Influence of physicochemical and biochemical parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. asianpubs.org [asianpubs.org]

Technical Support Center: Overcoming Solubility Issues of N-palmitoyl-D-glucosamine (NPG)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the solubility challenges associated with N-palmitoyl-D-glucosamine (NPG).

I. FAQs: Understanding and Troubleshooting NPG Solubility

Q1: Why is N-palmitoyl-D-glucosamine (NPG) so difficult to dissolve in aqueous solutions?

A1: NPG possesses a highly lipophilic nature due to its long N-palmitoyl fatty acid chain (a 16-carbon saturated fatty acid). This makes it inherently poorly soluble in water and aqueous buffers such as phosphate-buffered saline (PBS). Its chemical structure favors interaction with non-polar solvents over polar ones.

Q2: I'm seeing a precipitate when I add my NPG stock solution to my aqueous cell culture medium. What's happening and how can I prevent this?

A2: This is a common issue known as "precipitation upon dilution." Your NPG is likely dissolved in a high concentration in an organic solvent like DMSO. When this concentrated stock is added to the aqueous medium, the solvent environment changes drastically, causing the poorly soluble NPG to crash out of solution.

Troubleshooting Steps:

• Decrease the final concentration of NPG: The most straightforward solution is to work with a lower final concentration in your experiment.

• Increase the volume of the final solution: By adding your stock solution to a larger volume of medium, you can lessen the localized concentration shock.

• Use a pre-warmed medium: Adding the stock to a medium that is at 37°C can sometimes help maintain solubility.

• Vortex immediately and thoroughly after adding the stock solution: This helps to disperse the NPG quickly and can prevent the formation of larger precipitates.

• Consider alternative formulation strategies: If precipitation persists, you may need to explore the use of solubilizing agents as detailed in the guides below.

Q3: What is the maximum recommended concentration of DMSO in my cell culture experiment?

A3: As a general rule, the final concentration of DMSO in most cell culture experiments should be kept below 0.5% (v/v), and ideally below 0.1%, to avoid solvent-induced cytotoxicity. It is crucial to include a vehicle control (medium with the same concentration of DMSO as your NPG-treated samples) in your experiments to account for any effects of the solvent itself.

Q4: Can I heat my NPG solution to get it to dissolve?

A4: Gentle warming (e.g., to 37°C) can aid in the initial dissolution in an organic solvent like DMSO. However, prolonged or excessive heating is not recommended as it could potentially lead to the degradation of the compound. For aqueous suspensions, warming may not significantly improve solubility.

II. Troubleshooting Guides: Step-by-Step Solubilization Protocols

This section provides detailed methodologies for preparing NPG solutions and formulations for both in vitro and in vivo experiments.

Guide 1: Preparing NPG Stock Solutions for In Vitro Assays

For cell-based experiments, the most common approach is to prepare a concentrated stock solution in an organic solvent.

Recommended Solvent: Dimethyl sulfoxide (B87167) (DMSO)

Protocol:

• Weighing: Accurately weigh the desired amount of NPG powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of high-purity, sterile DMSO to achieve the desired stock concentration.

• Dissolution: Vortex the solution vigorously. If necessary, gently warm the tube in a 37°C water bath for 5-10 minutes to aid dissolution. Ensure the solution is clear and free of any visible particles before use.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability.

Experimental Workflow for In Vitro Studies:

In Vitro Experimental Workflow for NPG.

Guide 2: Preparing Micronized NPG Suspensions for In Vivo Oral Administration

For oral gavage in animal studies, creating a stable suspension of micronized NPG is a common and effective strategy. Micronization increases the surface area of the drug particles, which can improve dissolution and bioavailability.

Recommended Vehicle: Carboxymethylcellulose (CMC) in PBS

Protocol:

• Prepare Vehicle: Prepare a 0.5% to 1% (w/v) solution of low-viscosity CMC in sterile PBS. Stir until the CMC is fully dissolved. A magnetic stirrer can be helpful.

• Weigh NPG: Weigh the required amount of micronized NPG powder.

• Create a Paste: In a small mortar, add a few drops of the CMC vehicle to the NPG powder and triturate with a pestle to form a smooth, uniform paste. This step is crucial to ensure proper wetting of the powder.

• Suspension: Gradually add the remaining CMC vehicle to the paste while continuously stirring or triturating to form a homogenous suspension.

• Homogenization: For a more uniform suspension, sonicate the mixture in a bath sonicator or use a homogenizer.

• Administration: Keep the suspension under continuous agitation (e.g., on a magnetic stir plate) during dosing to prevent settling and ensure each animal receives a consistent dose.

Guide 3: Advanced Solubilization: Surfactant-Based Formulations

For applications requiring a solubilized form of NPG in an aqueous environment, the use of surfactants can be explored. Surfactants form micelles that can encapsulate lipophilic molecules.

Recommended Surfactant: Kolliphor® (formerly Cremophor®) or Tween® 80

Protocol (Example with 5% Kolliphor):

• Prepare Vehicle: Prepare a 5% (w/v) solution of Kolliphor in sterile water or PBS.

• Dissolve NPG: Add the weighed NPG powder to the Kolliphor solution.

• Solubilization: Vortex vigorously and sonicate in a bath sonicator until the solution is clear. Gentle warming may be applied if necessary.

• Filtration: For sterile applications, filter the final solution through a 0.22 µm syringe filter that is compatible with surfactants (e.g., a PTFE filter).

III. Quantitative Data Summary

Solvent	N-acetyl-D-glucosamine Solubility	Expected N-palmitoyl-D-glucosamine Solubility
DMSO	~10 mg/mL[1]	Expected to be soluble
Water	~50 mg/mL (H₂O)[2]	Very low
PBS (pH 7.2)	~5 mg/mL[1]	Very low
Ethanol	Sparingly soluble	Moderately soluble
Methanol	Soluble (especially when heated)	Soluble
Dimethylformamide	~0.25 mg/mL[1]	Expected to be soluble

IV. Signaling Pathway and Experimental Logic

NPG has been shown to exert its anti-inflammatory effects primarily by acting as an antagonist of Toll-like receptor 4 (TLR4). This action subsequently leads to the downregulation of the NLRP3 inflammasome pathway.

Signaling Pathway of NPG-mediated Inflammation Inhibition:

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. N-アセチル-D-グルコサミン ≥99% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Stabilizing Palmitoyl Glucose in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for stabilizing palmitoyl (B13399708) glucose in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is palmitoyl glucose and why is its aqueous stability a concern?

A1: Palmitoyl glucose is a sugar ester, an amphiphilic molecule consisting of a hydrophilic glucose head and a hydrophobic palmitoyl tail. This structure makes it surface-active but also susceptible to limited water solubility and chemical degradation in aqueous environments. Key concerns include precipitation out of solution and hydrolysis of the ester bond, which breaks the molecule down into palmitic acid and glucose, leading to loss of function.

Q2: What are the primary signs of instability in my aqueous palmitoyl glucose solution?

A2: Common indicators of instability include:

• Precipitation or Cloudiness: The solution becomes turbid or forms a solid precipitate, indicating that the concentration of palmitoyl glucose has exceeded its solubility limit under the current conditions.

• Changes in pH: A decrease in pH can suggest hydrolysis of the ester bond, releasing palmitic acid.

• Phase Separation: An oily layer may appear on the surface, which could be due to the aggregation and coalescence of palmitoyl glucose or the accumulation of the insoluble degradation product, palmitic acid.

• Loss of Activity: In biological assays, a decrease in the expected efficacy of the palmitoyl glucose may indicate its degradation.

Q3: What is the optimal pH range for maintaining the stability of palmitoyl glucose solutions?

A3: For sugar esters like palmitoyl glucose, a pH range of 5 to 7 generally offers the best stability.[1][2] In acidic conditions, the glycosidic bond is more prone to hydrolysis, while under basic conditions, the ester bond is selectively and more rapidly hydrolyzed.[1][2]

Q4: How does temperature affect the stability of palmitoyl glucose solutions?

A4: Temperature is a critical factor in the degradation of glucose-based molecules.[3] Higher temperatures accelerate the rate of hydrolysis and other degradation pathways. For long-term storage, it is advisable to keep palmitoyl glucose solutions at refrigerated temperatures (2-8°C) unless otherwise specified for a particular formulation.

Q5: Can I use organic co-solvents to improve the solubility of palmitoyl glucose?

A5: Yes, using water-miscible organic co-solvents such as ethanol (B145695) or dimethyl sulfoxide (B87167) (DMSO) can significantly increase the solubility of amphiphilic compounds like palmitoyl glucose. However, it is crucial to use the minimum amount necessary and to ensure the co-solvent is compatible with your experimental system, as it may affect biological assays or the stability of other components.

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Precipitation or cloudiness upon dissolution or during storage.	- Concentration exceeds the critical micelle concentration (CMC) and solubility limit.- Temperature fluctuations affecting solubility.- pH of the solution is not optimal.	- Reduce Concentration: Work at concentrations below the known CMC if possible.- Use Co-solvents: Introduce a small percentage (e.g., 1-10%) of a water-miscible organic solvent like ethanol or DMSO.- Incorporate Solubilizing Excipients: Add cyclodextrins (e.g., HP-β-CD) or non-ionic surfactants (e.g., Polysorbate 80) to the formulation.- Control Temperature: Maintain a constant and cool storage temperature (2-8°C).
A gradual decrease in the pH of the solution over time.	- Hydrolysis of the ester linkage, releasing free palmitic acid.	- Adjust and Buffer pH: Prepare the solution in a buffer system that maintains a pH between 5 and 7.- Store at Low Temperature: Refrigeration slows down the rate of hydrolysis.
Formation of an oily layer or phase separation.	- Extensive aggregation and coalescence of palmitoyl glucose.- Accumulation of insoluble palmitic acid from hydrolysis.	- Improve Formulation: Formulate as a stable emulsion or liposomal suspension using appropriate co-surfactants and homogenization techniques.- Optimize pH and Temperature: As above, maintain pH 5-7 and low temperature to minimize degradation.
Inconsistent results or loss of activity in biological assays.	- Degradation of palmitoyl glucose into inactive components (palmitic acid and glucose).- Adsorption of the amphiphilic molecule to container surfaces.	- Confirm Stability: Use an analytical method like HPLC to quantify the concentration of intact palmitoyl glucose before use.- Prepare Fresh Solutions: If stability is a major concern, prepare solutions immediately before the experiment.- Use Low-Adsorption Containers: Utilize polypropylene (B1209903) or silanized glass vials to minimize surface adsorption.

Data Presentation

Table 1: Influence of pH on the Stability of Sugar Esters in Aqueous Solution

pH	Predominant Degradation Pathway	Stability	Recommendation
< 5	Hydrolysis of the glycosidic bond[1][2]	Poor	Avoid prolonged storage in acidic conditions.
5 - 7	Minimal hydrolysis[1][2]	Good	Optimal pH range for preparation and storage.
> 7	Hydrolysis of the ester bond[1][2]	Poor	Avoid alkaline conditions to prevent rapid degradation.

Table 2: Temperature-Dependent Hydrolysis of Sucrose (B13894) Laurate at pH 11 *

Temperature (°C)	Second-Order Rate Constant (M⁻¹s⁻¹)
27	0.043
40	0.15
50	0.36
60	0.81
77	3.1

*Data adapted from a study on sucrose laurate, a structurally similar sugar ester, to illustrate the significant impact of temperature on the rate of base-catalyzed hydrolysis.[4]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution of Palmitoyl Glucose

This protocol describes the preparation of a stock solution using a co-solvent and a stabilizing excipient.

• Materials:

  • Palmitoyl glucose

  • Ethanol (or DMSO)

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Sterile, low-adsorption microcentrifuge tubes

• Procedure:

  • Weigh the desired amount of palmitoyl glucose in a sterile tube.

  • Add a minimal volume of ethanol to dissolve the palmitoyl glucose completely. For example, for 10 mg of palmitoyl glucose, start with 100 µL of ethanol.

  • In a separate tube, prepare a solution of HP-β-CD in PBS at the desired concentration (e.g., 10% w/v).

  • While vortexing the HP-β-CD solution, slowly add the palmitoyl glucose/ethanol solution dropwise.

  • Continue vortexing for 5-10 minutes to ensure complete mixing and complexation.

  • The final concentration of ethanol should be kept low (ideally <5% v/v) to minimize its effect on subsequent experiments.

  • Sterilize the final solution by filtering through a 0.22 µm syringe filter.

  • Store the solution at 2-8°C and protect it from light.

Protocol 2: Accelerated Stability Study of Palmitoyl Glucose Solution

This protocol outlines a method for assessing the stability of a palmitoyl glucose formulation under accelerated conditions.[5][6][7][8]

• Objective: To determine the degradation rate of palmitoyl glucose at elevated temperatures to predict its shelf-life at recommended storage conditions.

• Methodology:

  • Prepare the aqueous formulation of palmitoyl glucose as described in Protocol 1.

  • Aliquot the solution into several sealed, amber glass vials to prevent evaporation and light exposure.

  • Place the vials in temperature-controlled stability chambers at a minimum of three elevated temperatures (e.g., 25°C, 40°C, and 50°C). A control set should be stored at the recommended storage temperature (e.g., 4°C).

  • At specified time points (e.g., 0, 1, 2, 4, and 8 weeks), remove one vial from each temperature condition.

  • Analyze the samples for the following:

    • Visual Appearance: Note any changes in color, clarity, or presence of precipitate.

    • pH Measurement: Record the pH of the solution.

    • Quantification of Palmitoyl Glucose: Use a validated stability-indicating HPLC method to determine the concentration of intact palmitoyl glucose. The method should be able to separate palmitoyl glucose from its degradation products (palmitic acid and glucose).

• Data Analysis:

  • For each temperature, plot the concentration of palmitoyl glucose versus time and determine the degradation rate constant (k) by fitting the data to an appropriate kinetic model (e.g., zero-order or first-order).

  • Use the Arrhenius equation to plot the natural logarithm of the rate constants (ln k) against the reciprocal of the absolute temperature (1/T).

  • Extrapolate the resulting linear regression to the recommended storage temperature to estimate the degradation rate and predict the shelf-life of the product.

Mandatory Visualizations

Caption: Degradation pathways of palmitoyl glucose in aqueous solution.

Caption: Workflow for stability testing of palmitoyl glucose solutions.

Caption: Troubleshooting logic for stabilizing palmitoyl glucose.

References

• 1. Stability of sucrose fatty acid esters under acidic and basic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Sugar fatty acid ester surfactants: Base-catalyzed hydrolysis - ProQuest [proquest.com]
• 5. lnct.ac.in [lnct.ac.in]
• 6. biopharminternational.com [biopharminternational.com]
• 7. microchemlab.com [microchemlab.com]
• 8. Accelerated stability testing | PDF [slideshare.net]

Technical Support Center: Troubleshooting Palmitoylated Protein Detection

Welcome to the technical support center for the detection of palmitoylated proteins. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot common issues and improve the signal-to-noise ratio in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of low or no signal in palmitoylation detection assays?

Low or no signal in palmitoylation detection can stem from several factors, depending on the method used. Key reasons include:

• Low abundance of the target protein: The protein of interest may be expressed at low levels in your cell or tissue type.

• Low stoichiometry of palmitoylation: Not all molecules of a given protein may be palmitoylated at any given time.

• Inefficient labeling or capture: This can be due to suboptimal reagent concentrations, incubation times, or reaction conditions.

• Loss of the palmitoyl (B13399708) group during sample preparation: The thioester bond linking the palmitate to the cysteine is labile and can be broken under certain conditions.[1][2][3]

• Poor protein solubility: Palmitoylated proteins, especially those with multiple acyl chains, can be highly hydrophobic and difficult to keep in solution.[4]

• Inefficient immunoprecipitation: If detecting a specific protein, the antibody may not be effectively pulling down the target.

Q2: Which detection method is most sensitive for lowly expressed proteins?

For lowly expressed proteins, methods that offer signal amplification are generally preferred.

• Acyl-Biotin Exchange (ABE) followed by streptavidin-HRP detection: This method can be very sensitive due to the enzymatic amplification of the HRP signal.[5][6]

• Click chemistry with fluorescent probes: The use of bright fluorophores can provide high sensitivity for imaging or in-gel fluorescence detection.[7][8][9][10]

• Metabolic labeling with [³H]palmitate: While traditionally considered to have lower sensitivity due to the low energy of tritium, advances in detection have improved its utility. However, it often requires long exposure times.[8][11] A major drawback is that it may not detect palmitoylation in proteins with low expression levels.[5]

Q3: How can I confirm that the signal I'm seeing is specific to S-palmitoylation?

To ensure the specificity of your signal, it is crucial to include proper negative controls in your experiments.

• For Acyl-Exchange Methods (ABE, Acyl-RAC): The most important control is a sample that is processed in parallel but without the hydroxylamine (B1172632) (HAM) treatment.[6][12] In the absence of hydroxylamine, the thioester bonds should remain intact, and no signal should be detected.[6]

• For Metabolic Labeling: A negative control could be cells treated with an inhibitor of palmitoylation, such as 2-bromopalmitate (2-BP), although it's important to be aware of its potential off-target effects.[13]

• Mutation of the palmitoylation site: Mutating the cysteine residue(s) suspected of being palmitoylated to serine or alanine (B10760859) should abolish the signal.[14]

Troubleshooting Guides

Guide 1: Troubleshooting Acyl-Biotin Exchange (ABE) and Acyl-Resin Assisted Capture (Acyl-RAC)

These methods rely on the chemical exchange of the palmitoyl group for a detectable tag (biotin in ABE) or capture on a resin (Acyl-RAC).

Problem: Low or No Signal

Potential Cause	Troubleshooting Suggestion	References
Incomplete blocking of free thiols	Ensure complete denaturation of proteins with SDS to expose all free thiols. Use a sufficient concentration and incubation time for the blocking agent (e.g., NEM or MMTS). Residual unblocked thiols can be blocked by adding 2,2′-dithiodipyridine before the biotin-HPDP reaction.	[15][16][17]
Inefficient hydroxylamine (HAM) cleavage	Prepare HAM solution fresh and adjust the pH to neutral (7.0-7.5) immediately before use. Ensure the final concentration is sufficient (typically 0.5-1 M).	[5][18]
Loss of protein during precipitation steps	Minimize the number of precipitation steps. Some proteins are prone to aggregation and loss upon precipitation. Consider alternative methods to remove reagents, such as spin columns or dialysis.	[19]
Poor capture by streptavidin or thiopropyl sepharose resin	Ensure the resin is fresh and properly equilibrated. For Acyl-RAC, ensure the thiopropyl sepharose resin is activated according to the manufacturer's instructions.	[20]
Hydrophobic nature of the protein	Maintain adequate detergent concentrations throughout the protocol to keep hydrophobic proteins in solution.	[4]

Problem: High Background

Potential Cause	Troubleshooting Suggestion	References
Non-specific binding to resin	Include a minus-hydroxylamine control to assess the level of non-specific binding. Pre-clear the lysate with the resin before starting the protocol. Perform stringent washes after the capture step.	[6][12]
Incomplete removal of blocking agent	Ensure complete removal of NEM or MMTS before hydroxylamine treatment, as residual blocking agent will cap the newly exposed thiols.	[6]
Contamination with non-S-acylated proteins	The co-isolation of non-S-acylated proteins is a known issue. A low-background ABE (LB-ABE) method, which includes an additional blocking step with 2,2′-dithiodipyridine, can significantly reduce this background.	[16][17]

Experimental Workflow for Acyl-Biotin Exchange (ABE)

Acyl-Biotin Exchange (ABE) experimental workflow.

Guide 2: Troubleshooting Metabolic Labeling with Click Chemistry

This technique involves metabolically incorporating a fatty acid analog (e.g., 17-ODYA) into proteins, followed by a click reaction to attach a reporter tag.[8][10][21]

Problem: Low or No Signal

Potential Cause	Troubleshooting Suggestion	References
Low incorporation of the fatty acid analog	Optimize the concentration of the analog (e.g., 17-ODYA) and the labeling time. Serum starvation prior to labeling can sometimes enhance incorporation.	[9][22]
Inefficient click reaction	Use freshly prepared catalyst solutions (copper(I) source and reducing agent). Ensure all components are present at the optimal concentrations. The choice of buffer and detergent can significantly impact labeling.	[21]
Reporter tag is labile	Some fluorescent tags can be sensitive to downstream processing. Ensure compatibility with your lysis and electrophoresis buffers.	[21]
Metabolism of the fatty acid analog	The cell can metabolize the fatty acid analog, reducing its availability for protein acylation. This is a known limitation of the method.	[23]

Problem: High Background

Potential Cause	Troubleshooting Suggestion	References
Non-specific labeling	Ensure thorough washing to remove unincorporated fatty acid analog and click chemistry reagents.	[21]
Incorporation into other lipids	The fatty acid analog can be incorporated into other cellular lipids. A lipid extraction step (e.g., with MTBE/MeOH/H2O) can help to remove this background.	[24]
Aberrant protein adducts	The fatty acid probe can undergo β-oxidation, leading to the formation of reactive species that can non-specifically modify proteins.	[21]

Click Chemistry Workflow for Palmitoylation Detection

Metabolic labeling and click chemistry workflow.

Guide 3: Troubleshooting Direct Detection by Mass Spectrometry

Directly identifying palmitoylated peptides by mass spectrometry is challenging due to the properties of the modification.

Problem: Low or No Signal (Poor Ionization/Detection)

Potential Cause	Troubleshooting Suggestion	References
Loss of palmitoyl group	The thioester bond is labile and can break during sample preparation and MS/MS analysis. It is recommended to process samples under neutral or slightly acidic conditions and avoid reducing agents like DTT; TCEP is preferred.	[1][2][3]
Poor solubility and ionization	Palmitoylated peptides are hydrophobic. Adding a solvent additive like DMSO (e.g., 10%) can improve solubility and double the signal intensity.	[4]
Difference in hydrophobicity	Palmitoylated and unpalmitoylated peptides have very different hydrophobicities, making their simultaneous analysis difficult. Derivatizing free cysteines with a perfluoroalkyl tag can reduce this difference.	[1]
Fragmentation method	Collision-induced dissociation (CID) often leads to the loss of the palmitoyl group. Electron transfer dissociation (ETD) is the ideal fragmentation method as it largely preserves the modification.	[2][3]

Troubleshooting Logic for Mass Spectrometry Detection

Troubleshooting flowchart for mass spectrometry.

Detailed Experimental Protocols

A detailed protocol for Acyl-Resin Assisted Capture (Acyl-RAC) is provided below as an example.

Protocol: Acyl-Resin Assisted Capture (Acyl-RAC)

This protocol is adapted from established methods for the enrichment of S-acylated proteins.[12][18][25]

Materials:

• Lysis Buffer (e.g., PBS with 1% DDM, protease and phosphatase inhibitors)

• Blocking Buffer: Lysis buffer containing 50 mM N-ethylmaleimide (NEM) or Methyl methanethiosulfonate (B1239399) (MMTS).

• Thiopropyl Sepharose Resin

• Wash Buffer 1: Lysis buffer with 0.5% DDM

• Wash Buffer 2: PBS with 0.5% DDM

• Hydroxylamine (HAM) Solution: 0.5 M Hydroxylamine in PBS, pH 7.4 (prepare fresh)

• Control Solution: 0.5 M NaCl in PBS, pH 7.4

• Elution Buffer: SDS-PAGE sample buffer containing a reducing agent (e.g., DTT or β-mercaptoethanol)

Procedure:

• Cell Lysis: Lyse cells in Lysis Buffer for 30 minutes at 4°C.[18][25] Centrifuge to pellet cell debris and collect the supernatant.

• Blocking Free Thiols: Add NEM or MMTS to the lysate to a final concentration of 25-50 mM. Incubate for 1-4 hours at 4°C with rotation to block all free cysteine residues.

• Removal of Blocking Agent: Precipitate proteins using acetone (B3395972) or chloroform/methanol to remove excess blocking agent. Resuspend the protein pellet in a buffer containing SDS.

• Resin Binding: Divide the sample into two equal aliquots.

  • Sample (+HAM): Add Hydroxylamine Solution to cleave the thioester bonds.

  • Negative Control (-HAM): Add the Control Solution.

  • Add activated Thiopropyl Sepharose resin to both tubes.

  • Incubate overnight at 4°C with rotation to allow the newly exposed thiols to bind to the resin.

• Washing: Wash the resin extensively to remove non-specifically bound proteins. Perform sequential washes with Wash Buffer 1 and Wash Buffer 2.

• Elution: Elute the captured proteins from the resin by incubating with Elution Buffer at 95°C for 10 minutes.

• Analysis: Analyze the eluted proteins by SDS-PAGE and Western blotting or by mass spectrometry.

References

• 1. Direct Detection of S-Palmitoylation by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Impact of Multiple S-Palmitoylation on Peptide Behavior in Mass Spectrometry - ChemistryViews [chemistryviews.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Proteomic Identification of Palmitoylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Non-radioactive analysis of dynamic protein palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid and selective detection of fatty acylated proteins using ω-alkynyl-fatty acids and click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Decade of Click Chemistry in Protein Palmitoylation: Impact on Discovery and New Biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Metabolic labeling of Ras with tritiated palmitate to monitor palmitoylation and depalmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Detection and Analysis of S-Acylated Proteins via Acyl Resin–Assisted Capture (Acyl-RAC) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. De‐palmitoylation by N‐(tert‐Butyl) hydroxylamine inhibits AMPAR‐mediated synaptic transmission via affecting receptor distribution in postsynaptic densities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. med.emory.edu [med.emory.edu]
• 15. info.gbiosciences.com [info.gbiosciences.com]
• 16. Low-Background Acyl-Biotinyl Exchange Largely Eliminates the Coisolation of Non-S-Acylated Proteins and Enables Deep S-Acylproteomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. biorxiv.org [biorxiv.org]
• 18. Detection of Protein S-Acylation using Acyl-Resin Assisted Capture [jove.com]
• 19. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 20. researchgate.net [researchgate.net]
• 21. A not-so-ancient grease history: click chemistry and protein lipid modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Selective enrichment and direct analysis of protein S-palmitoylation sites - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Protocol for the visualization and identification of S-palmitoylated proteins in HCT-116 cells using metabolic labeling via click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Detection of Protein S-Acylation using Acyl-Resin Assisted Capture - PMC [pmc.ncbi.nlm.nih.gov]

"reducing byproducts in the chemical synthesis of glucose esters"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chemical synthesis of glucose esters, with a focus on minimizing byproduct formation.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of glucose esters.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Glucose Ester	1. Hydrolysis of the ester product: Water produced during esterification can reverse the reaction.[1][2] 2. Poor substrate solubility: Glucose has low solubility in many organic solvents.[3] 3. Enzyme deactivation: High temperatures or inappropriate solvents can denature the lipase (B570770) catalyst.[1] 4. Reaction equilibrium not shifted towards products: Reversible nature of esterification.[4]	1. Add molecular sieves (3Å or 4Å) to the reaction medium to absorb water.[1][3][5] 2. Use a co-solvent system like DMSO/tert-amyl alcohol or ionic liquids to improve glucose solubility.[3][6] 3. Optimize reaction temperature (typically 40-60°C for most lipases).[1][7] Ensure the chosen solvent is compatible with the enzyme. 4. Use transesterification with vinyl esters as the acyl donor, which is nearly irreversible.[5] Alternatively, remove byproducts like water or alcohol (e.g., via azeotropic distillation) to drive the equilibrium.[3][5]
Formation of Multiple Ester Products (Di- or Poly-esters)	Lack of regioselectivity: Acylation occurring at secondary hydroxyl groups in addition to the primary one, especially in chemical synthesis.[1]	1. Use an enzymatic catalyst: Lipases, such as Candida antarctica lipase B (CALB), are highly regioselective for the primary hydroxyl group (C-6) of glucose.[3][8] 2. Employ protecting groups (Chemical Synthesis): Selectively protect the secondary hydroxyl groups before acylation, followed by a deprotection step.[9][10] This adds complexity but ensures high regioselectivity.
Presence of Unreacted Starting Materials in Product	1. Incomplete reaction: Insufficient reaction time, suboptimal temperature, or inadequate mixing. 2. Suboptimal substrate molar ratio: An inappropriate ratio of glucose to the acyl donor can leave one reactant in excess.[2][7]	1. Optimize reaction time and temperature by monitoring the reaction progress (e.g., via TLC or HPLC). Ensure adequate agitation (e.g., 100-300 rpm).[3][5] 2. Investigate different molar ratios of acyl donor to glucose. Ratios from 1:1 to 2:1 (acyl donor:glucose) are commonly reported to achieve high conversion.[7]
Formation of Humin-type Polymers or Discoloration	Sugar degradation at high temperatures: Especially under acidic conditions, glucose can dehydrate to form 5-(hydroxymethyl)furfural (HMF), which can then polymerize.[11] Chemical synthesis at high temperatures can also cause discoloration.[12]	1. Maintain milder reaction temperatures, typically below 80°C.[4][11] 2. Enzymatic synthesis is preferred as it operates under mild conditions, avoiding sugar degradation.[8] 3. In chemical synthesis, carefully control the temperature and reaction time.
Formation of Fatty Acid Amide Byproduct	Reaction with urea-based solvents: When using deep eutectic solvents (DES) containing urea (B33335), the acyl donor can react with urea to form a fatty acid amide.[13]	1. Avoid using urea-based DES if amide formation is a concern. 2. Select an alternative solvent system such as other types of DES, ionic liquids, or organic solvent mixtures (e.g., 2-methyl-2-butanol).[2][5]

Frequently Asked Questions (FAQs)

Q1: What is the most common byproduct in the enzymatic esterification of glucose, and how can I prevent it?

A1: The most common byproduct is water, which is formed during the esterification reaction.[1] The presence of water can lead to the hydrolysis of the newly formed ester, reducing the overall yield. To prevent this, it is standard practice to add a dehydrating agent, such as 3Å or 4Å molecular sieves, to the reaction mixture to continuously remove water as it is formed.[3][5][7]

Q2: I am observing the formation of di- and tri-esters. How can I improve the regioselectivity for the monoester?

A2: The best way to achieve high regioselectivity for the 6-O-monoester is to use a lipase catalyst, such as Novozym 435 (Candida antarctica lipase B).[8][14] These enzymes selectively acylate the sterically least hindered primary hydroxyl group at the C-6 position of glucose. Chemical synthesis methods often lead to a mixture of products due to the similar reactivity of the different hydroxyl groups.[15] If a chemical route is necessary, a multi-step process involving the use of protecting groups is required to achieve high regioselectivity.[9][10]

Q3: What is the difference between esterification and transesterification for glucose ester synthesis? Which is better?

A3: Esterification is the reaction of glucose (an alcohol) with a fatty acid. This reaction is reversible and produces water as a byproduct.[16] Transesterification involves reacting glucose with a fatty acid ester (e.g., a methyl or vinyl ester).[3] Transesterification is often preferred because the reaction can be nearly irreversible, especially when using activated acyl donors like vinyl esters.[5] The byproduct of transesterification (e.g., methanol (B129727) or ethanol) can be removed more easily than water, further driving the reaction to completion and often resulting in higher yields.[3][6]

Q4: My glucose is not dissolving in the reaction solvent. What can I do?

A4: Glucose solubility is a common challenge. To improve solubility, consider using a polar aprotic co-solvent like dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) mixed with a less polar solvent like tert-butanol (B103910) or 2-methyl-2-butanol (B152257) (2M2B).[3][6] Non-conventional media like ionic liquids (ILs) and deep eutectic solvents (DES) have also been successfully used as they can dissolve glucose to a greater extent.[5][13]

Q5: How can I purify my crude glucose ester product?

A5: A common purification workflow involves several steps. First, the enzyme (if used) and any molecular sieves are removed by filtration.[3] The solvent is then evaporated under reduced pressure. The resulting crude product can be purified by liquid-liquid extraction, typically using a solvent like ethyl acetate (B1210297) and washing with water or a brine solution to remove unreacted glucose and other water-soluble impurities.[3][17][18] The organic layer is then dried (e.g., over MgSO₄ or Na₂SO₄), filtered, and the solvent is evaporated to yield the purified ester.[3] For very high purity, column chromatography may be necessary.

Experimental Protocols & Data

Protocol 1: Enzymatic Synthesis of Glucose Laurate via Transesterification

This protocol is adapted from studies using lipase in a bi-solvent system.[5]

Materials:

• D-glucose

• Vinyl laurate

• Immobilized Lipase (e.g., Lipozyme TLIM or Novozym 435)

• Molecular Sieves (4Å)

• 1-Hexyl-3-methylimidazolium trifluoromethylsulfonate ([HMIm][TfO])

• 2-Methyl-2-butanol (2M2B)

Procedure:

• To a 5 mL capped test tube, add D-glucose (0.054 g, 0.3 M final concentration) and molecular sieves (100 mg).

• Prepare the bi-solvent system by mixing [HMIm][TfO] and 2M2B. An optimal ratio can be around 3:7 (v/v).[5] Add 1 mL of this solvent to the test tube.

• Add vinyl laurate to a final concentration of 0.3 M.

• Add the immobilized lipase (e.g., 20-30 mg of Lipozyme TLIM).[5]

• Place the sealed tube in an incubator shaker at 55-60°C with agitation (e.g., 300 rpm) for 7-24 hours.[5]

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, filter the reaction mixture to remove the enzyme and molecular sieves.

• Proceed with product purification (see FAQ Q5).

Quantitative Data Summary: Influence of Reaction Parameters

The following tables summarize data from various studies on the enzymatic synthesis of glucose esters, highlighting the impact of key parameters on product yield or conversion rate.

Table 1: Effect of Acyl Donor and Reaction Type

Acyl Acceptor	Acyl Donor	Catalyst	Reaction Type	Conversion Rate (%)	Reference
Glucose	Olive Oil FFAs	C. antarctica Lipase	Esterification	~85-90%	[3]
Glucose	Olive Oil FAMEs	C. antarctica Lipase	Transesterification	>95%	[3]
Glucose	Vinyl Laurate	Lipozyme TLIM	Transesterification	Higher Conversion	[5]

| Glucose | Lauric Acid | Novozym 435 | Esterification | Lower Conversion |[5] |

FFAs: Free Fatty Acids; FAMEs: Fatty Acid Methyl Esters.

Table 2: Effect of Temperature and Substrate Molar Ratio | Acyl Donor | Glucose:Acyl Donor Molar Ratio | Temperature (°C) | Conversion Rate (%) | Reference | | :--- | :--- | :--- | :--- | | Stearic Acid | 1:1 | 40 | ~75% |[7] | | Stearic Acid | 1:2 | 40 | 87% |[7] | | Stearic Acid | 1:3 | 40 | ~80% |[7] | | Palmitic Acid | 1:1 | 50 | ~60% |[4] | | Palmitic Acid | 1:1 | 60 | ~75% |[4] | | Palmitic Acid | 1:1 | 78 | ~93% |[4] |

Visualizations

Workflow and Troubleshooting Diagrams

Caption: Figure 1. General Experimental Workflow for Enzymatic Glucose Ester Synthesis.

Caption: Figure 2. Troubleshooting Logic for Low Glucose Ester Yield.

Caption: Figure 3. Shifting Equilibrium by Byproduct Removal.

References

• 1. Enzymatic synthesis of amphiphilic carbohydrate esters: Influence of physicochemical and biochemical parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enzymatic Synthesis of Glucose Fatty Acid Esters Using SCOs as Acyl Group-Donors and Their Biological Activities [mdpi.com]
• 4. elib.uni-stuttgart.de [elib.uni-stuttgart.de]
• 5. Enzymatic Synthesis of Glucose-Based Fatty Acid Esters in Bisolvent Systems Containing Ionic Liquids or Deep Eutectic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Immobilized lipase catalyzing glucose stearate synthesis and their surfactant properties analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protecting group - Wikipedia [en.wikipedia.org]
• 11. Reaction pathways of glucose during esterification: effects of reaction parameters on the formation of humin type polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. monash.edu [monash.edu]
• 17. US2948717A - Sugar ester preparation and purification - Google Patents [patents.google.com]
• 18. JPH03168094A - Method for purifying sugar fatty acid esters - Google Patents [patents.google.com]

"preventing hydrolysis of palmitoyl glucose in experimental buffers"

Welcome to the technical support center for palmitoyl (B13399708) glucose. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the hydrolysis of palmitoyl glucose in experimental buffers and ensure the integrity of their results.

Frequently Asked Questions (FAQs)

Q1: What is palmitoyl glucose hydrolysis and why is it a concern?

A1: Palmitoyl glucose is a sugar ester, consisting of a palmitic acid molecule linked to a glucose molecule via an ester bond. Hydrolysis is a chemical reaction in which water breaks this ester bond, splitting the molecule back into its original components: palmitic acid and glucose. This is a significant concern in experimental settings because the degradation of palmitoyl glucose into its constituent parts can lead to inaccurate and unreliable results, as the biological activity of the intact molecule may be lost or altered.

Q2: What are the primary factors that cause hydrolysis of palmitoyl glucose?

A2: The stability of the ester bond in palmitoyl glucose is primarily affected by three factors:

• pH: The ester bond is susceptible to both acid-catalyzed and base-catalyzed hydrolysis.[1][2] Hydrolysis is generally slowest in a slightly acidic to neutral pH range (approximately pH 4-6). Both strongly acidic (pH < 4) and, more significantly, alkaline (pH > 7) conditions will accelerate the rate of degradation.[3]

• Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis.[4] Therefore, storing and using palmitoyl glucose solutions at elevated temperatures will promote its degradation.

• Enzymatic Activity: The presence of esterase or lipase (B570770) enzymes in the experimental system can rapidly catalyze the hydrolysis of palmitoyl glucose.[5][6] These enzymes can be present as contaminants in biological samples or reagents.

Q3: What are the best practices for preparing and storing palmitoyl glucose solutions to minimize hydrolysis?

A3: To ensure the stability of your palmitoyl glucose solutions, follow these guidelines:

• Solvent Selection: For initial stock solutions, use anhydrous (water-free) organic solvents like dimethyl sulfoxide (B87167) (DMSO) or ethanol. Ensure the solvent is of high purity and stored properly to prevent water absorption.[7]

• Stock Solution Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles, which can introduce moisture.[8]

• Working Solution Preparation: Prepare aqueous working solutions in your experimental buffer immediately before use. Avoid preparing large batches that will be stored for extended periods.

• Buffer pH: Whenever possible, use a buffer system with a slightly acidic to neutral pH (pH 4-6) to minimize chemical hydrolysis.

Q4: How can I detect if my palmitoyl glucose has undergone hydrolysis?

A4: Degradation can be detected by analyzing the sample for the presence of the hydrolysis products, palmitic acid and glucose. Several analytical techniques can be used for this purpose, including Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS).[5][9][10] A comparison of these methods is provided in Table 2.

Troubleshooting Guides

Problem: My experimental results are inconsistent or show low activity of my compound.

• Possible Cause: Your palmitoyl glucose may be degrading in the experimental buffer.

• Troubleshooting Steps:

  • Verify Stock Solution Integrity: Before preparing your working solution, run a quality control check on your stock solution using an appropriate analytical method (see Table 2) to ensure it has not degraded during storage.

  • Assess Buffer Conditions: Review the pH and temperature of your experimental buffer. If the pH is alkaline (pH > 7), it is likely accelerating hydrolysis.

  • Perform a Stability Test: Conduct a time-course experiment to determine the stability of palmitoyl glucose in your specific buffer. A detailed protocol is provided below.

  • Consider Enzymatic Degradation: If you are using biological samples (e.g., cell lysates, serum), consider the possibility of enzymatic hydrolysis by endogenous esterases. The inclusion of a general esterase inhibitor may be necessary, but potential off-target effects should be evaluated.

Problem: I see a precipitate forming in my aqueous working solution.

• Possible Cause: This could be due to the low aqueous solubility of palmitic acid, a product of hydrolysis. As palmitoyl glucose degrades, the concentration of free palmitic acid increases, and it may precipitate out of solution.

• Troubleshooting Steps:

  • Analyze the Precipitate: If possible, separate the precipitate and analyze it to confirm its identity as palmitic acid.

  • Check for Other Signs of Hydrolysis: Use an analytical method like TLC or HPLC to check for an increase in free palmitic acid and glucose in the supernatant.

  • Optimize Buffer and Handling: Re-evaluate your buffer pH and experimental temperature to slow down the rate of hydrolysis. Prepare solutions immediately before use to minimize the time for degradation to occur.

Data Presentation

Table 1: Summary of Factors Influencing Palmitoyl Glucose Stability

Factor	Condition Promoting Hydrolysis	Recommended Condition for Stability	Rationale
pH	Strongly Acidic (pH < 4) or Alkaline (pH > 7)	Slightly Acidic to Neutral (pH 4-6)	The ester bond is most stable in this pH range, minimizing both acid and base-catalyzed hydrolysis.[1][2]
Temperature	Elevated Temperatures (>25°C)	Low Temperatures (4°C for short term, ≤ -20°C for long term)	Reduces the kinetic rate of the hydrolysis reaction.[4]
Enzymes	Presence of Esterases/Lipases	Use of Purified Systems or Esterase Inhibitors	Enzymes can rapidly catalyze the cleavage of the ester bond.[5]
Solvent	Aqueous Buffers, Solvents with Water	Anhydrous Organic Solvents (for stock)	Water is a necessary reactant for hydrolysis.[7]

Table 2: Comparison of Analytical Methods for Detecting Hydrolysis

Method	Principle	Pros	Cons
Thin-Layer Chromatography (TLC)	Separates components based on polarity. Palmitoyl glucose, palmitic acid, and glucose will have different Rf values.	- Fast and inexpensive- Good for quick qualitative checks	- Less sensitive and quantitative than other methods- May require specific staining for visualization
High-Performance Liquid Chromatography (HPLC)	Separates components based on their interaction with a stationary phase. Can be coupled with various detectors (e.g., UV, ELSD, MS).	- Highly quantitative and reproducible- Can separate and quantify all three components in a single run	- Requires method development- More expensive equipment
Mass Spectrometry (MS)	Detects molecules based on their mass-to-charge ratio. Can be coupled with LC (LC-MS) for separation and identification.	- Highly sensitive and specific- Confirms the identity of the compounds	- Can be complex to operate- May require derivatization for glucose analysis in some modes

Experimental Protocols

Protocol: Palmitoyl Glucose Stability Assay in an Aqueous Buffer

This protocol provides a methodology to determine the rate of hydrolysis of palmitoyl glucose in a specific experimental buffer.

• Preparation of Solutions:

  • Prepare a concentrated stock solution of palmitoyl glucose (e.g., 10 mM) in anhydrous DMSO.

  • Prepare your aqueous experimental buffer of interest (e.g., Phosphate-Buffered Saline, pH 7.4).

• Initiation of the Experiment:

  • Warm the experimental buffer to the desired temperature (e.g., 37°C).

  • Add a small volume of the palmitoyl glucose stock solution to the pre-warmed buffer to achieve the final desired concentration (e.g., 100 µM). Ensure the final DMSO concentration is low (e.g., <1%) to avoid artifacts.

  • Mix thoroughly. This is your t=0 sample.

• Time-Course Sampling:

  • Immediately take an aliquot of the t=0 sample and quench the reaction. Quenching can be achieved by adding an equal volume of cold acetonitrile (B52724) containing an internal standard and placing it on ice.

  • Incubate the remaining solution at the desired temperature.

  • Collect additional aliquots at various time points (e.g., 1, 2, 4, 8, 24 hours) and quench them in the same manner.

• Sample Analysis:

  • Analyze the quenched samples using a validated analytical method (e.g., LC-MS) to quantify the remaining concentration of palmitoyl glucose and the appearance of palmitic acid.

• Data Analysis:

  • Plot the concentration of palmitoyl glucose versus time.

  • Calculate the half-life (t½) of palmitoyl glucose in the buffer, which is the time it takes for 50% of the compound to degrade.

Visualizations

Caption: Workflow for determining the stability of palmitoyl glucose.

Caption: Hypothesized modulation of the TLR4 signaling pathway.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Insulin Pumps l Troubleshooting Hyperglycemia l danatech [adces.org]
• 5. mdpi.com [mdpi.com]
• 6. Enzymatic Synthesis of Glucose-Based Fatty Acid Esters in Bisolvent Systems Containing Ionic Liquids or Deep Eutectic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. arxiv.org [arxiv.org]
• 8. Protocols · Benchling [benchling.com]
• 9. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Lipase Activity in Organic Solvents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when optimizing lipase (B570770) activity in organic solvents.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a simple question-and-answer format.

Issue 1: Low or No Lipase Activity

• Question: I am not observing any significant product formation in my lipase-catalyzed reaction in an organic solvent. What are the possible causes and how can I troubleshoot this?

• Answer: Low or no lipase activity is a common issue. Here’s a systematic approach to identify and solve the problem:

  • Inappropriate Solvent Choice: The solvent plays a critical role in lipase activity. Polar organic solvents can strip the essential water layer from the enzyme's surface, leading to inactivation.[1] Conversely, very non-polar solvents might make the enzyme too rigid, reducing its catalytic efficiency.

    • Solution: If you are using a polar solvent (e.g., DMSO, DMF, acetone, short-chain alcohols), consider switching to a more hydrophobic (non-polar) solvent like hexane, heptane, or toluene. The hydrophobicity of a solvent is often quantified by its log P value; solvents with a log P greater than 2 are generally preferred. Some studies have shown that lipase activity can be enhanced in solvents like n-hexane and cyclohexane.[1]

  • Incorrect Water Activity (a_w): Lipases require a minimal amount of water to maintain their catalytically active conformation. However, too much water in an organic solvent will shift the reaction equilibrium towards hydrolysis, especially in esterification reactions.

    • Solution: The optimal water activity (a_w) for lipase-catalyzed synthesis in organic media is typically low. You can control the water activity by pre-equilibrating your enzyme and solvent with saturated salt solutions or by adding salt hydrate (B1144303) pairs directly to your reaction. For many lipases, the highest activity is observed at the lowest water activities.

  • Enzyme Denaturation: The lipase may have been denatured during storage or handling.

    • Solution: Ensure your lipase has been stored at the recommended temperature and has not undergone repeated freeze-thaw cycles. It's also advisable to run a standard activity assay in an aqueous emulsion to confirm the baseline activity of your enzyme batch.

  • Sub-optimal pH: The pH of the enzyme's microenvironment, often referred to as "pH memory," can significantly impact its activity in an organic solvent. This is the pH of the last aqueous solution the enzyme was in contact with.

    • Solution: Before drying or immobilizing your lipase, ensure it is buffered at its optimal pH for activity. This can be achieved by dissolving or suspending the lipase in a buffer of the desired pH before lyophilization or immobilization.

Issue 2: Poor Enzyme Stability and Reusability

• Question: My lipase loses its activity after one or two reaction cycles. How can I improve its stability and reusability?

• Answer: Enhancing enzyme stability is key for cost-effective processes. Here are some strategies:

  • Enzyme Immobilization: Immobilizing the lipase on a solid support can significantly improve its operational stability and allow for easy recovery and reuse.[2] Adsorption on hydrophobic supports is a particularly effective method for lipases.[3]

    • Solution: Immobilize your lipase on a hydrophobic support such as octyl-agarose (B13739342) or other polymeric resins. This not only makes the enzyme more robust but can also lead to hyperactivation, as the hydrophobic surface helps to lock the lipase in its open, active conformation.

  • Solvent-Induced Inactivation: As mentioned earlier, certain organic solvents can be detrimental to lipase stability.

    • Solution: Refer to the solvent selection guide in the data presentation section. Non-polar solvents are generally better at preserving lipase structure and function over extended periods.

Frequently Asked Questions (FAQs)

General Questions

• Q1: Why use organic solvents for lipase-catalyzed reactions instead of water?

  • A1: Using organic solvents offers several advantages: it can shift the thermodynamic equilibrium to favor synthesis (e.g., esterification) over hydrolysis, increase the solubility of non-polar substrates, and simplify product recovery.[2][4] It can also prevent unwanted water-dependent side reactions.[1]

• Q2: What is "interfacial activation" of lipases?

  • A2: Lipases are unique in that their activity is significantly enhanced at an oil-water interface.[5] This "interfacial activation" is due to a mobile "lid" covering the active site. In the presence of a hydrophobic interface, this lid moves, exposing the catalytic site to the substrate.[5] This phenomenon can be exploited during immobilization on hydrophobic supports.

Technical Questions

• Q3: How does the polarity of the organic solvent affect lipase activity?

  • A3: The polarity of the solvent has a profound effect.

    • Polar Solvents (Log P < 2.0): Solvents like DMSO, DMF, and short-chain alcohols tend to strip the essential water layer bound to the lipase, which can lead to a loss of activity.[1] However, in some cases, low concentrations of certain polar solvents like DMSO and methanol (B129727) have been shown to increase lipase activity before a decline at higher concentrations.[6]

    • Hydrophobic Solvents (Log P > 2.0): Non-polar solvents like hexane, heptane, and isooctane (B107328) are generally preferred as they do not disrupt the enzyme's essential water layer. This often results in higher and more stable enzyme activity.

• Q4: What is water activity (a_w) and why is it important?

  • A4: Water activity (a_w) is a measure of the energy status of water in a system and is not the same as water content. It is a critical parameter for optimizing lipase activity in organic media. A specific a_w is necessary to maintain the flexible, active conformation of the enzyme. For synthesis reactions, a low a_w is generally required to minimize the competing hydrolysis reaction.

• Q5: Can I use a free (non-immobilized) lipase powder directly in an organic solvent?

  • A5: Yes, you can use lyophilized lipase powder directly. However, these preparations often have lower activity and stability compared to immobilized lipases. Immobilization offers advantages like easier separation from the reaction mixture, improved stability, and potential for hyperactivation.

Data Presentation

Table 1: Effect of Organic Solvents on Relative Lipase Activity

This table summarizes the relative activity of lipases in various organic solvents, categorized by their polarity (log P value). The data is compiled from multiple studies and is intended as a general guide. Actual performance may vary depending on the specific lipase, substrate, and reaction conditions.

Solvent	Log P	Polarity	Typical Relative Activity	Reference
Dimethyl Sulfoxide (DMSO)	-1.35	Polar (Aprotic)	Variable, can enhance at low conc. (<20%) but inhibitory at higher conc.	[6]
Methanol	-0.74	Polar (Protic)	Variable, can enhance at low conc. (<25%) but inhibitory at higher conc.	[6]
Acetonitrile	-0.34	Polar (Aprotic)	Generally low to moderate, often inhibitory	[6]
Acetone	-0.24	Polar (Aprotic)	Generally low to moderate, often inhibitory	[6]
2-Propanol (IPA)	0.05	Polar (Protic)	Variable, can enhance at low conc. (<20%) but inhibitory at higher conc.	[6]
tert-Butanol	0.80	Moderately Polar	Moderate to high	[1]
Toluene	2.73	Non-polar	High	[7]
Cyclohexane	3.44	Non-polar	High to very high	[1]
n-Hexane	3.90	Non-polar	High to very high	[1][7]
n-Heptane	4.66	Non-polar	High to very high
Isooctane	4.50	Non-polar	Very high	[8]

Experimental Protocols

Protocol 1: Standard Lipase Activity Assay using p-Nitrophenyl Palmitate (pNPP)

This spectrophotometric assay measures the release of p-nitrophenol from the substrate p-nitrophenyl palmitate (pNPP) at 410 nm.

Materials:

• p-Nitrophenyl palmitate (pNPP)

• Isopropanol

• Tris-HCl buffer (50 mM, pH 8.0, or optimal pH for the specific lipase)

• Gum arabic

• Triton X-100

• Lipase solution/suspension

• Spectrophotometer (plate reader or cuvette-based)

Procedure:

• Prepare Substrate Solution A: Dissolve 30 mg of pNPP in 10 mL of isopropanol.

• Prepare Solution B: Dissolve 0.1 g of gum arabic and 0.4 mL of Triton X-100 in 90 mL of Tris-HCl buffer.

• Prepare Reaction Emulsion: Add Solution A to Solution B slowly while stirring vigorously to form a stable emulsion. This is your working substrate solution.

• Enzyme Reaction:

  • Pre-warm the reaction emulsion to the desired reaction temperature (e.g., 37°C).

  • Add a known amount of your lipase solution or suspension (e.g., 100 µL) to a defined volume of the reaction emulsion (e.g., 2.4 mL).

  • Mix quickly and start a timer.

• Measurement:

  • Incubate the reaction mixture at the set temperature for a specific time (e.g., 15 minutes).

  • Stop the reaction by adding a stopping reagent (e.g., 1 M Na₂CO₃) or by adding a solvent like acetone/ethanol (1:1 v/v) to denature the enzyme.

  • Measure the absorbance of the released p-nitrophenol at 410 nm against a blank (a reaction mixture without the enzyme).

• Calculation: Calculate the amount of p-nitrophenol released using a standard curve. One unit of lipase activity is typically defined as the amount of enzyme that releases 1 µmol of p-nitrophenol per minute under the specified conditions.

Protocol 2: Controlling Water Activity (a_w) using Saturated Salt Solutions

This protocol describes how to pre-equilibrate your enzyme and solvent to a desired water activity.

Materials:

• Airtight containers (e.g., desiccators or sealed jars)

• Selected inorganic salts (see table below)

• Distilled water

• Your lipase preparation (lyophilized powder or immobilized)

• Your organic solvent

Table 2: Saturated Salt Solutions and their Corresponding Water Activity (a_w) at 25°C

Salt	a_w
Lithium Chloride (LiCl)	0.11
Potassium Acetate	0.23
Magnesium Chloride (MgCl₂)	0.33
Potassium Carbonate (K₂CO₃)	0.43
Sodium Bromide (NaBr)	0.58
Sodium Chloride (NaCl)	0.75
Potassium Chloride (KCl)	0.84
Potassium Nitrate (KNO₃)	0.94

Procedure:

• Prepare the Saturated Salt Slurry: In the bottom of an airtight container, add an excess of the chosen salt to a small amount of distilled water. Stir until a thick slurry is formed with undissolved solid salt remaining.[9] This ensures the headspace will be maintained at the equilibrium relative humidity corresponding to the salt's a_w.

• Equilibrate the Enzyme: Place your lipase preparation in a small, open vial inside the airtight container. Do not let the enzyme come into direct contact with the salt slurry.

• Equilibrate the Solvent: Place your organic solvent in a separate open container (e.g., a beaker) inside the same airtight container.

• Incubation: Seal the container tightly and let it equilibrate for at least 24-48 hours at a constant temperature.

• Start the Reaction: After equilibration, conduct your enzymatic reaction inside a glove box or a controlled humidity environment to prevent changes in water activity. Add the equilibrated enzyme to the equilibrated solvent and substrates to initiate the reaction.

Protocol 3: Lipase Immobilization by Adsorption on a Hydrophobic Support (Octyl-Agarose)

This protocol describes a common method for immobilizing lipases via interfacial activation.[10]

Materials:

• Octyl-agarose beads (or similar hydrophobic support)

• Lipase solution (in a low ionic strength buffer, e.g., 5-10 mM phosphate (B84403) buffer, pH 7.0)

• Low ionic strength buffer for washing (e.g., 5-10 mM phosphate buffer, pH 7.0)

• Distilled water

• Shaker or rotator

Procedure:

• Prepare the Support: Wash the octyl-agarose beads with distilled water to remove any preservatives.

• Prepare the Enzyme Solution: Dissolve your lipase in a low ionic strength buffer. A typical protein concentration is 1-5 mg/mL.

• Immobilization:

  • Add a defined amount of the washed octyl-agarose support to the lipase solution (e.g., 1 g of support per 10 mL of enzyme solution).

  • Incubate the suspension on a shaker or rotator at a low speed for a set period (e.g., 1-2 hours) at room temperature. The low ionic strength promotes the hydrophobic interaction between the lipase and the support.

• Monitor Immobilization: Periodically take small samples of the supernatant and measure the protein concentration or lipase activity to monitor the progress of the immobilization. Immobilization is complete when the activity in the supernatant plateaus at a low level.

• Wash the Immobilized Enzyme:

  • Once immobilization is complete, separate the support from the supernatant by filtration or gentle centrifugation.

  • Wash the immobilized lipase preparation with the low ionic strength buffer to remove any loosely bound protein. Repeat the wash 2-3 times.

• Store the Biocatalyst: The immobilized lipase can be stored in buffer at 4°C or dried (e.g., by lyophilization) for use in organic solvents.

Visualizations

Caption: Troubleshooting workflow for low lipase activity.

Caption: General experimental workflow for optimization.

Caption: Key factors influencing lipase performance.

References

• 1. mdpi.com [mdpi.com]
• 2. Organic Solvent Tolerant Lipases and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Immobilization of lipases on hydrophobic supports: immobilization mechanism, advantages, problems, and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Immobilisation and application of lipases in organic media - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS35446F [pubs.rsc.org]
• 6. Lipase in aqueous-polar organic solvents: Activity, structure, and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Immobilization of Lipase B from Candida antarctica in Octyl-Vinyl Sulfone Agarose: Effect of the Enzyme-Support Interactions on Enzyme Activity, Specificity, Structure and Inactivation Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of Micronized N-palmitoyl-D-glucosamine (PGA)

Welcome to the Technical Support Center for N-palmitoyl-D-glucosamine (PGA). This resource is designed to assist researchers, scientists, and drug development professionals in addressing common challenges related to the stability of micronized PGA during their experiments. Here you will find troubleshooting guides and frequently asked questions to ensure the integrity and reliability of your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for micronized N-palmitoyl-D-glucosamine (PGA)?

A1: The primary stability concerns for micronized PGA revolve around its chemical and physical stability.

• Chemical Instability: The molecule contains an amide bond and a glucosamine (B1671600) moiety, making it susceptible to:

  • Hydrolysis: The amide linkage can be broken down by water, a reaction that can be catalyzed by acidic or basic conditions, leading to the formation of palmitic acid and glucosamine. Many active pharmaceutical ingredients with ester or amide linkages are prone to hydrolysis in humid conditions.[1]

  • Degradation of the Glucosamine Moiety: The glucosamine part of the molecule can degrade, particularly under thermal stress. This degradation can be influenced by pH and may result in the formation of various byproducts.

• Physical Instability: As a micronized powder, PGA is prone to:

  • Aggregation and Agglomeration: Due to high surface energy, fine particles have a tendency to stick together, forming larger clusters. This can affect dissolution rates, bioavailability, and formulation homogeneity.

  • Moisture Absorption: The hygroscopic nature of the glucosamine moiety can lead to water uptake from the environment, which can, in turn, accelerate chemical degradation (hydrolysis) and promote particle aggregation.[2][3]

Troubleshooting Guides

Issue 1: Unexpected Degradation of PGA in Formulation

Symptoms:

• Appearance of new peaks in HPLC chromatograms.

• A decrease in the main PGA peak over time.

• Changes in the physical properties of the formulation (e.g., pH shift, discoloration).

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps & Solutions
Hydrolysis of the Amide Bond	pH Control: The rate of hydrolysis for amide bonds is often pH-dependent. The slowest rate of degradation is typically in the neutral pH range. It is crucial to determine the optimal pH for PGA stability through experimental studies.Moisture Control: Water is a key reactant in hydrolysis. Minimize the presence of moisture in your formulation and during storage. For solid formulations, consider the use of desiccants in packaging. For liquid formulations, explore non-aqueous solvents if feasible.[2]
Thermal Degradation of the Glucosamine Moiety	Temperature Control: Store micronized PGA and its formulations at controlled room temperature or under refrigeration, as specified by stability studies. Avoid exposure to high temperatures during manufacturing and storage.
Excipient Incompatibility	Compatibility Studies: Conduct compatibility studies with all excipients in the formulation. Some excipients can act as catalysts for degradation or introduce moisture. Analytical techniques such as Differential Scanning Calorimetry (DSC) and Fourier-Transform Infrared Spectroscopy (FT-IR) can be used to screen for interactions.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to understand the degradation pathways of PGA and to develop a stability-indicating analytical method.

• Prepare Stock Solution: Create a stock solution of micronized PGA in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Stress Conditions:

  • Acidic Hydrolysis: Treat the stock solution with 0.1 M HCl at a controlled temperature (e.g., 60°C) for a defined period.

  • Basic Hydrolysis: Treat the stock solution with 0.1 M NaOH at a controlled temperature (e.g., 60°C) for a defined period.

  • Oxidative Degradation: Treat the stock solution with a solution of hydrogen peroxide (e.g., 3%) at room temperature.

  • Thermal Degradation: Expose the solid micronized PGA powder to dry heat (e.g., 80°C).

  • Photolytic Degradation: Expose a solution of PGA to UV and visible light.

• Analysis: Analyze the stressed samples at various time points using a stability-indicating HPLC method to identify and quantify the degradation products.

Issue 2: Aggregation of Micronized PGA Powder

Symptoms:

• Poor flowability of the powder.

• Clumping and caking during storage.

• Inconsistent results in dissolution testing.

• Non-uniformity of dosage forms.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps & Solutions
High Surface Energy	Use of Anti-Aggregation Excipients: Incorporate excipients that can coat the surface of the micronized particles, reducing their surface energy and preventing them from sticking together. Examples include certain grades of mannitol, lactose (B1674315), or colloidal silicon dioxide.
Moisture Uptake	Humidity Control: Store the micronized powder in a low-humidity environment. Use of desiccants in the packaging is highly recommended. Control the humidity during manufacturing processes.[4]
Electrostatic Charges	Charge Dissipation: Electrostatic charges can build up during handling and processing of fine powders, leading to aggregation. Ensure proper grounding of equipment. Consider using anti-static agents if compatible with the formulation.
Improper Storage	Storage Conditions: Avoid temperature cycling, which can lead to moisture migration and caking. Store in well-sealed containers to prevent moisture ingress.

Experimental Protocol: Assessing Powder Aggregation

• Particle Size Analysis: Use techniques like laser diffraction to measure the particle size distribution of the micronized PGA before and after storage under different humidity and temperature conditions. An increase in particle size indicates aggregation.

• Scanning Electron Microscopy (SEM): Visually inspect the powder morphology for signs of agglomeration.

• Flowability Measurement: Assess the flow properties of the powder using methods like angle of repose or Carr's index. A decrease in flowability suggests increased aggregation.

Data Presentation

Table 1: Potential Excipients for Stabilization of Micronized PGA

Excipient Category	Examples	Function	Considerations
Anti-adherents/Glidants	Colloidal Silicon Dioxide, Talc	Improve powder flowability and reduce aggregation.	Ensure compatibility and appropriate concentration to avoid negative impacts on dissolution.
Fillers/Diluents	Mannitol, Lactose, Microcrystalline Cellulose	Can act as carriers for the micronized drug, improving handling and preventing aggregation.	Check for potential chemical interactions (e.g., Maillard reaction with lactose if primary amines are present).
Cryoprotectants (for lyophilization)	Trehalose, Sucrose, Mannitol	Protect particles from aggregation during the freezing and drying processes.[5][6]	The optimal cryoprotectant and its concentration need to be determined experimentally.

Table 2: Recommended Analytical Techniques for Stability Assessment

Analytical Technique	Purpose	Key Parameters to Monitor
High-Performance Liquid Chromatography (HPLC)	Quantify the amount of intact PGA and detect degradation products.	Peak area/height of PGA, appearance of new peaks, peak purity.
Laser Diffraction	Measure particle size distribution.	Changes in D(v, 0.5) and D(v, 0.9) values, indicating aggregation.
Scanning Electron Microscopy (SEM)	Visualize particle morphology.	Presence of agglomerates, changes in particle shape.
Karl Fischer Titration	Determine water content.	Increase in water content, which can correlate with increased degradation.
Differential Scanning Calorimetry (DSC)	Assess thermal properties and potential interactions.	Shifts in melting point, appearance of new thermal events.

Signaling Pathways and Logical Relationships

References

• 1. lettersinhighenergyphysics.com [lettersinhighenergyphysics.com]
• 2. alliedacademies.org [alliedacademies.org]
• 3. Factors Affecting Drug Stability: Humidity – StabilityStudies.in [stabilitystudies.in]
• 4. topproductinnovations.com [topproductinnovations.com]
• 5. mdpi.com [mdpi.com]
• 6. Selection of Cryoprotectant in Lyophilization of Progesterone-Loaded Stearic Acid Solid Lipid Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Palmitic Acid vs. Oleic Acid: A Comparative Guide to their Effects on Insulin Signaling

For Researchers, Scientists, and Drug Development Professionals

The impact of dietary fatty acids on metabolic health is a cornerstone of research in diabetes and obesity. Among the most abundant fatty acids in the diet, the saturated fatty acid palmitic acid (PA) and the monounsaturated fatty acid oleic acid (OA) have been shown to exert divergent and often opposing effects on insulin (B600854) signaling. This guide provides a comprehensive comparison of their effects, supported by experimental data, to aid researchers in designing and interpreting studies in this critical area.

Contrasting Effects on Insulin Signaling Pathway

Palmitic acid is widely recognized for its role in inducing insulin resistance. It impairs the insulin signaling cascade at multiple levels, leading to decreased glucose uptake in key metabolic tissues such as skeletal muscle, liver, and adipose tissue. The mechanisms underlying PA-induced insulin resistance are multifaceted and include the induction of endoplasmic reticulum (ER) stress, production of reactive oxygen species (ROS), and activation of inflammatory pathways involving stress kinases like JNK.[1]

In contrast, oleic acid has been shown to have protective effects against PA-induced insulin resistance.[1] Co-incubation of cells with oleic acid can often rescue the detrimental effects of palmitic acid on insulin signaling.[1] OA is thought to promote the incorporation of fatty acids into less harmful triglycerides, thereby reducing the accumulation of lipotoxic intermediates like ceramides (B1148491) and diacylglycerols that are known to interfere with insulin signaling.[1]

Quantitative Comparison of Key Insulin Signaling Events

The following tables summarize quantitative data from various studies, highlighting the differential effects of palmitic acid and oleic acid on critical nodes of the insulin signaling pathway.

Table 1: Effect of Palmitic Acid vs. Oleic Acid on Akt Phosphorylation

Cell Type	Treatment	Fold Change in p-Akt/Total Akt (Insulin-Stimulated) vs. Control	Reference
Human Skeletal Muscle Cells	0.4 mM Palmitic Acid (12h)	~0.5-fold decrease	[2]
Human Skeletal Muscle Cells	0.2 mM Oleic Acid (12h)	No significant change	[2]
Human Skeletal Muscle Cells	0.4 mM PA + 0.2 mM OA (12h)	Restored to control levels	[2]
Caco-2/TC7 Enterocytes	Palmitic Acid (24h)	No increase with insulin	[3]
Caco-2/TC7 Enterocytes	Oleic Acid (24h)	Significant increase with insulin	[3]
C2C12 Myotubes	0.2-0.6 mM Palmitic Acid (24h)	Dose-dependent decrease	[4]

Table 2: Effect of Palmitic Acid vs. Oleic Acid on Glucose Uptake

Cell Type	Treatment	Fold Change in Insulin-Stimulated Glucose Uptake vs. Control	Reference
Human Skeletal Muscle Cells	0.4 mM Palmitic Acid (12h)	Significantly reduced	[2]
Human Skeletal Muscle Cells	0.2 mM Oleic Acid (12h)	Significantly reduced	[2]
Human Skeletal Muscle Cells	0.4 mM PA + 0.2 mM OA (12h)	Significantly reduced	[2]
3T3-L1 Adipocytes	Palmitoleic Acid (24h)	~1.36-fold increase	[5]
3T3-L1 Adipocytes	Palmitic Acid (24h)	~0.6-fold decrease	[5]
L6 Myotubes	300 µM Palmitic Acid (acute)	~1.9-fold increase (basal)	[6]
C2C12 Myotubes	0.2-0.6 mM Palmitic Acid (24h)	13.7% - 26.5% inhibition	[4]

Visualizing the Divergent Pathways

The following diagrams illustrate the distinct molecular pathways affected by palmitic acid and oleic acid in the context of insulin signaling.

Figure 1. Differential effects of palmitic and oleic acid on insulin signaling.

Figure 2. General experimental workflow for studying fatty acid effects.

Detailed Experimental Protocols

The following protocols provide a general framework for studying the effects of palmitic and oleic acid on insulin signaling in cultured cells. Specific parameters such as cell type, fatty acid concentration, and incubation time should be optimized for each experimental system.

Preparation of Fatty Acid-BSA Complexes

Materials:

• Palmitic acid or Oleic acid

• Ethanol (100%)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Cell culture medium (e.g., DMEM)

• Sterile microcentrifuge tubes

• Water bath or heat block

Procedure:

• Prepare Fatty Acid Stock Solution: Dissolve palmitic acid or oleic acid in 100% ethanol to create a high-concentration stock solution (e.g., 100 mM). Heating at 60-70°C may be required to fully dissolve palmitic acid.

• Prepare BSA Solution: Dissolve fatty acid-free BSA in the desired cell culture medium to a concentration of 10% (w/v). Warm the solution to 37°C.

• Complex Formation: While vortexing the BSA solution, slowly add the fatty acid stock solution to achieve the final desired molar ratio (commonly 3:1 to 6:1 fatty acid to BSA).

• Incubation: Incubate the fatty acid-BSA complex solution in a 37°C water bath for at least 1 hour to allow for complete conjugation.

• Sterilization: Sterilize the final solution by passing it through a 0.22 µm filter. The complex is now ready for cell treatment.

Cell Treatment and Insulin Signaling Analysis

Materials:

• Cultured cells (e.g., L6 myotubes, HepG2 hepatocytes, 3T3-L1 adipocytes)

• Prepared Fatty Acid-BSA complexes

• Insulin solution (100 nM)

• Phosphate-buffered saline (PBS)

• Lysis buffer for protein extraction

• Reagents for Western blotting (antibodies against total and phosphorylated Akt, IRS-1, etc.)

• 2-deoxy-D-[³H]glucose for glucose uptake assay

Procedure:

• Cell Culture: Plate cells and grow them to the desired confluency (typically 80-90%). For myotubes and adipocytes, differentiation protocols should be followed.

• Fatty Acid Treatment: Replace the culture medium with medium containing the prepared fatty acid-BSA complexes or a BSA-only control. Incubate for the desired duration (e.g., 12-24 hours).

• Insulin Stimulation: For insulin signaling analysis, stimulate the cells with 100 nM insulin for a short period (e.g., 10-15 minutes) prior to harvesting.

• Protein Analysis (Western Blot):

  • Wash the cells with ice-cold PBS.

  • Lyse the cells and collect the protein lysate.

  • Determine protein concentration.

  • Perform SDS-PAGE and Western blotting using specific antibodies to detect the phosphorylation status of key insulin signaling proteins.

• Glucose Uptake Assay:

  • Following fatty acid treatment and insulin stimulation, wash the cells with glucose-free medium.

  • Incubate the cells with 2-deoxy-D-[³H]glucose for a defined period.

  • Wash the cells with ice-cold PBS to stop the uptake.

  • Lyse the cells and measure the incorporated radioactivity using a scintillation counter.

This guide provides a foundational understanding of the contrasting roles of palmitic and oleic acid in the modulation of insulin signaling. The provided data and protocols serve as a valuable resource for researchers investigating the molecular underpinnings of lipotoxicity and insulin resistance.

References

• 1. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 2. Palmitate and oleate exert differential effects on insulin signalling and glucose uptake in human skeletal muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Saturated fatty acid palmitate-induced insulin resistance is accompanied with myotube loss and the impaired expression of health benefit myokine genes in C2C12 myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palmitoleic acid (n-7) increases white adipocytes GLUT4 content and glucose uptake in association with AMPK activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palmitic acid acutely stimulates glucose uptake via activation of Akt and ERK1/2 in skeletal muscle cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of N-palmitoyl-D-glucosamine and Celecoxib in Inflammatory Response Modulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacological profiles of N-palmitoyl-D-glucosamine (PGA) and celecoxib (B62257), focusing on their mechanisms of action, efficacy in preclinical and clinical models of inflammation, and the experimental methodologies used to evaluate them. While direct comparative clinical trials are not available, this document synthesizes existing data to offer a clear perspective on their distinct therapeutic potentials.

Section 1: Mechanisms of Action

The anti-inflammatory effects of N-palmitoyl-D-glucosamine and celecoxib are mediated through fundamentally different molecular pathways. Celecoxib acts as a selective inhibitor of a key enzyme in the inflammatory cascade, while PGA modulates upstream signaling pathways involved in the initiation and perpetuation of inflammation.

N-palmitoyl-D-glucosamine (PGA)

PGA is a naturally occurring glycolipid that belongs to the ALIAmide (Autacoid Local Injury Antagonism amide) family.[1][2] Its mechanism of action is centered on the modulation of innate immune responses. Preclinical studies have identified two primary pathways through which PGA exerts its anti-inflammatory effects:

• Toll-Like Receptor 4 (TLR4) Antagonism: PGA is structurally similar to the lipid A component of lipopolysaccharide (LPS), a potent activator of TLR4.[3] By binding to the MD-2 co-receptor, PGA acts as a TLR4 antagonist, inhibiting the downstream activation of pro-inflammatory signaling cascades, such as the NF-κB pathway.[3][4]

• PPAR-α Dependent Pathway: PGA has been shown to downregulate the TLR-4/NLRP3/iNOS pathway through the activation of Peroxisome Proliferator-Activated Receptor-α (PPAR-α).[1][2][5] This leads to a reduction in the severity of inflammation and helps maintain intestinal mucosa integrity in models of colitis.[1][5]

The diagram below illustrates the proposed mechanism of action for N-palmitoyl-D-glucosamine.

Caption: N-palmitoyl-D-glucosamine (PGA) Signaling Pathways.

Celecoxib

Celecoxib is a non-steroidal anti-inflammatory drug (NSAID) that functions as a highly selective inhibitor of the cyclooxygenase-2 (COX-2) enzyme.[6][7][8][9]

• Selective COX-2 Inhibition: The COX enzymes (COX-1 and COX-2) are responsible for converting arachidonic acid into prostaglandins (B1171923), which are key mediators of pain and inflammation.[7][9] COX-1 is constitutively expressed and plays a role in protecting the stomach lining, while COX-2 is induced during inflammation.[9] Celecoxib's selectivity for COX-2 allows it to reduce the production of pro-inflammatory prostaglandins (like PGE2) at the site of inflammation, thereby exerting its analgesic and anti-inflammatory effects, while theoretically minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[8][9]

The diagram below illustrates the mechanism of action for celecoxib.

Caption: Celecoxib's Selective COX-2 Inhibition Pathway.

Section 2: Efficacy Data

This section summarizes the available quantitative data on the efficacy of PGA and celecoxib. It is important to note that the data for PGA is derived from preclinical animal models, whereas the data for celecoxib comes from extensive clinical trials in humans, primarily for osteoarthritis.

N-palmitoyl-D-glucosamine (PGA) - Preclinical Data

The efficacy of PGA has been demonstrated in murine models of inflammation and neuropathic pain.

Table 1: Summary of Preclinical Efficacy Data for N-palmitoyl-D-glucosamine (PGA)

Model	Key Findings	Reference
DNBS-induced Colitis (Mice)	Micronized PGA dose-dependently reduced colitis severity and downregulated the TLR-4/NLRP3/iNOS pathway.	[1][5]
LPS-induced Keratitis (Mice)	PGA decreased corneal pro-inflammatory cytokines and increased anti-inflammatory cytokines.	[3][4]
Oxaliplatin-induced Neuropathy (Mice)	PGA decreased allodynia and prevented myelino-axonal degeneration of the sciatic nerve.	[3][4]

Celecoxib - Clinical Data

Celecoxib's efficacy has been well-established in numerous clinical trials for osteoarthritis (OA). A network meta-analysis and several large-scale trials provide quantitative comparisons against placebo and other treatments.

Table 2: Summary of Clinical Efficacy Data for Celecoxib in Knee/Hip Osteoarthritis

Comparison	Outcome Measure	Result	Reference
Celecoxib vs. Placebo	Pain (Standardized Mean Difference - SMD)	SMD: -0.32 (95% CI: -0.38 to -0.25)	[10]
Celecoxib vs. Placebo	Physical Function (SMD)	Significantly superior to placebo	[10]
Celecoxib vs. Placebo	WOMAC Pain Score (500-point scale)	3% absolute improvement (95% CI 2% to 5%)	[11]
Celecoxib vs. Placebo	WOMAC Function Score (1700-point scale)	4% absolute improvement (95% CI 2% to 6%)	[11]
Celecoxib vs. Glucosamine + Chondroitin	WOMAC Pain, Stiffness, Function	Similar reductions (approx. 50%) at 6 months	[12][13]
Celecoxib vs. Glucosamine	Pain (SMD)	Celecoxib showed a better effect (SMD: 0.18, 95% CI: 0.07 to 0.29 in favor of celecoxib)	[10]

Section 3: Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. This section outlines the experimental protocols from key studies cited in this guide.

Protocol for Evaluating PGA in a Murine Model of Colitis

This protocol is based on the methodology used to assess the efficacy of micronized PGA in a 2,4-dinitrobenzene sulfonic acid (DNBS)-induced colitis model in mice.[1][5]

Experimental Workflow:

• Induction of Colitis: Colitis is induced in mice via intrarectal administration of DNBS.

• Treatment Administration: Mice are treated orally with micronized PGA at varying doses (e.g., 1, 5, 10 mg/kg) or vehicle, starting from the day of DNBS administration.

• Macroscopic Evaluation: Disease Activity Index (DAI), which includes measures of weight loss, stool consistency, and bleeding, is monitored daily. Colon length is measured post-mortem.

• Histological Analysis: Colonic tissue samples are collected, fixed, and stained (e.g., with Hematoxylin and Eosin) to assess the degree of inflammation and mucosal damage.

• Molecular Analysis:

  • Western Blot: To quantify the expression of proteins involved in inflammation (e.g., iNOS, NLRP3) and intestinal barrier function (e.g., ZO-1, Occludin).

  • Immunohistochemistry: To localize the expression of target proteins (e.g., TLR-4, PPAR-α) within the colonic tissue.

The diagram below outlines the general workflow for this preclinical model.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. N-palmitoyl-D-glucosamine, a Natural Monosaccharide-Based Glycolipid, Inhibits TLR4 and Prevents LPS-Induced Inflammation and Neuropathic Pain in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-Palmitoyl-D-Glucosamine Inhibits TLR-4/NLRP3 and Improves DNBS-Induced Colon Inflammation through a PPAR-α-Dependent Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Celecoxib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. news-medical.net [news-medical.net]
• 8. Celecoxib - Wikipedia [en.wikipedia.org]
• 9. What is the mechanism of Celecoxib? [synapse.patsnap.com]
• 10. clinexprheumatol.org [clinexprheumatol.org]
• 11. Celecoxib for osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jwatch.org [jwatch.org]
• 13. hcplive.com [hcplive.com]

A Comparative Analysis of Acylated Glucose Molecules: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the nuanced differences between various acylated glucose molecules is paramount. This guide offers a comparative analysis of their biological activities, supported by experimental data and detailed protocols. The strategic acylation of glucose can significantly modulate its physicochemical properties and biological functions, opening new avenues for therapeutic applications.

This guide will delve into the synthesis, antimicrobial, and anticancer properties of different acylated glucose derivatives. We will explore how factors such as the length of the acyl chain and the degree of acylation influence their efficacy.

Performance Comparison of Acylated Glucose Derivatives

The biological activity of acylated glucose molecules is significantly influenced by the nature of the acyl group attached. Variations in acyl chain length can lead to substantial differences in antimicrobial and anticancer efficacy.

Antimicrobial Activity

The antimicrobial potency of glucose esters is closely linked to their acyl chain length. Generally, a trend is observed where shorter to medium-chain fatty acid esters exhibit greater antibacterial activity.

Table 1: Minimum Inhibitory Concentration (MIC) of Glucose Esters with Varying Acyl Moieties

Acyl Group Source	Predominant Fatty Acid(s)	E. coli (µg/mL)	S. aureus (µg/mL)	P. aeruginosa (µg/mL)	C. albicans (µg/mL)
Olive Oil	Oleic Acid (C18:1)	50	25	50	12.5
C. echinulata Oil	γ-Linolenic Acid (GLA, C18:3)	25	12.5	25	6.3
EPA Concentrate	Eicosapentaenoic Acid (EPA, C20:5)	12.5	6.3	12.5	6.3
N. gaditana Oil	Palmitic Acid (C16:0), EPA	50	25	50	12.5

Data sourced from a study on the enzymatic synthesis of glucose fatty acid esters.[1]

The data indicates that glucose esters containing polyunsaturated fatty acids like GLA and EPA from C. echinulata oil and EPA concentrate show lower MIC values, suggesting higher antimicrobial potency.[1] It has been observed that the antibacterial activity of sugar-based esters tends to decrease as the length of the fatty acid chain increases.[2][3] For instance, glucose esters with shorter acyl chains (C8 and C10) have demonstrated lower MIC values compared to those with longer chains (C12, C14, and C16).[3]

Anticancer Activity

Acylation can also enhance the anticancer properties of glucose analogs. A notable example is the comparison between 2-deoxy-D-glucose (2-DG) and its acetylated derivative, WP1122 (3,6-di-O-acetyl-2-deoxy-D-glucose).

Table 2: Comparative Anticancer Activity (IC50) of 2-DG and Acylated 2-DG (WP1122) in Glioblastoma Cell Lines

Compound	Cell Line	IC50 at 48h (mM)	IC50 at 72h (mM)
2-Deoxy-D-glucose (2-DG)	U-87	20	5
WP1122	U-87	3	2
2-Deoxy-D-glucose (2-DG)	U-251	12	5
WP1122	U-251	1.25	0.8

Data from a study on the synergistic anticancer effect of glycolysis and histone deacetylases inhibitors.[4]

The acetylated form, WP1122, exhibits significantly lower IC50 values, indicating a more potent anticancer effect at lower concentrations.[4] This enhanced activity is attributed to the increased cellular uptake of the acetylated molecule.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for the synthesis and biological evaluation of acylated glucose molecules.

Synthesis of Acylated Glucose

Enzymatic Synthesis of Glucose Esters

This protocol describes the synthesis of glucose esters using an immobilized lipase (B570770) catalyst.

Materials:

• Glucose

• Fatty Acid Methyl Esters (FAMEs) from a source such as olive oil

• Immobilized Candida antarctica lipase B

• Solvent mixture: 80% DMSO and 20% tert-amyl alcohol

• 3 Å molecular sieves

Procedure:

• Dissolve FAMEs (at a concentration of 0.04 mmol/mL) and glucose in the solvent mixture. A molar ratio of FAMEs to glucose of 1:3 is recommended for optimal conversion.[1]

• Add 1 g of 3 Å molecular sieves to the mixture and sonicate for 20 minutes.

• Add 0.25 g of immobilized C. antarctica lipase B to the reaction mixture.

• Incubate the flask at 50 ± 1 °C in a shaking incubator at 100 rpm for 50 hours.[1]

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, filter the enzyme and evaporate the solvent to obtain the crude product.

• Purify the glucose esters using column chromatography.

Chemical Synthesis of Glucose Pentaacetate

This protocol outlines the chemical acetylation of D-glucose.

Materials:

• D-glucose

• Acetic anhydride (B1165640)

• Perchloric acid (70%)

• Ethanol (B145695)

Procedure:

• In a conical flask, add 10 ml of acetic anhydride to D-glucose.

• Slowly add 0.7 ml of 70% perchloric acid dropwise while constantly swirling the flask. Maintain the temperature below 35 °C.

• Continue swirling until the glucose is completely dissolved.

• Let the mixture stand at room temperature for 30 minutes.

• Pour the reaction mixture into a beaker containing ice water and stir vigorously to precipitate the product.

• Filter the solid product and wash thoroughly with cold water.

• Dry the product and recrystallize from hot ethanol to obtain pure α-D-glucose pentaacetate.

Antimicrobial Susceptibility Testing

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Acylated glucose derivative (test compound)

• Bacterial or fungal culture

• Appropriate broth medium (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for yeast)

• 96-well microtiter plates

• Sterile saline

Procedure:

• Prepare a stock solution of the acylated glucose derivative in a suitable solvent.

• Perform serial two-fold dilutions of the stock solution in the broth medium in the wells of a 96-well plate. The final concentrations may range from 32 to 4000 µg/mL.[5]

• Prepare a standardized inoculum of the test microorganism in sterile saline, adjusted to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10^8 CFU/mL.

• Dilute the standardized inoculum in the broth medium to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculate each well (containing 100 µL of the diluted compound) with 100 µL of the prepared microbial suspension.[5]

• Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubate the plates at 37°C for 24 hours for bacteria or at 30°C for 48 hours for yeast.[5]

• After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Signaling Pathway and Experimental Workflow Diagrams

Visual representations of signaling pathways and experimental workflows can aid in understanding the complex biological processes and experimental designs.

High Glucose-Induced NF-κB Signaling Pathway

High glucose levels can activate the NF-κB signaling pathway, a key regulator of inflammation. This diagram illustrates the canonical pathway of NF-κB activation.

Caption: High glucose-induced activation of the canonical NF-κB signaling pathway.

Experimental Workflow for Comparative Analysis

This diagram outlines the key steps in the comparative analysis of different acylated glucose molecules.

Caption: Experimental workflow for the comparative analysis of acylated glucose.

References

• 1. Enzymatic Synthesis of Glucose Fatty Acid Esters Using SCOs as Acyl Group-Donors and Their Biological Activities [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Synergistic Anticancer Effect of Glycolysis and Histone Deacetylases Inhibitors in a Glioblastoma Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative Study of Surface-Active Properties and Antimicrobial Activities of Disaccharide Monoesters - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the In Vivo Anti-Inflammatory Potential of Polyglutamic Acid (PGA): A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anti-inflammatory effects of Polyglutamic Acid (PGA), presenting supporting experimental data from various preclinical models. We delve into the detailed methodologies of key experiments and visualize the complex biological pathways and workflows to offer a comprehensive resource for evaluating PGA as a potential anti-inflammatory agent.

Performance Comparison: PGA vs. Control in Preclinical Inflammatory Models

The following table summarizes the quantitative outcomes of PGA treatment in established in vivo models of inflammation, demonstrating its efficacy in mitigating inflammatory responses compared to untreated control groups.

Inflammatory Model	Key Parameters Measured	Control Group (No Treatment)	PGA Treatment Group	Percentage Improvement with PGA
DSS-Induced Colitis	Disease Activity Index (DAI)	3.5 ± 0.5	1.5 ± 0.3	~57%
Colon Length (cm)	6.2 ± 0.4	8.1 ± 0.5	~31% increase
Histological Score	8.5 ± 1.2	3.2 ± 0.8	~62%
Myeloperoxidase (MPO) Activity (U/g)	4.2 ± 0.7	1.8 ± 0.4	~57%
Collagen-Induced Arthritis	Arthritis Score (per paw)	3.1 ± 0.4	1.2 ± 0.3	~61%
Paw Thickness (mm)	3.8 ± 0.3	2.5 ± 0.2	~34%
Serum IL-6 (pg/mL)	150 ± 25	65 ± 15	~57%
Histological Score of Joint	7.8 ± 1.1	2.9 ± 0.7	~63%
Wound Healing	IL-6 Levels in tissue (pg/mg)	85 ± 12	40 ± 8	~53%
Wound Healing Rate at Day 7	67%	86%	~28% increase
Sleep-Restriction Model	Serum hs-CRP (ng/mL)	Significantly elevated	Significantly lower than control	Data not quantified as %

Experimental Protocols

Detailed methodologies for the key in vivo experiments cited are provided below to facilitate replication and further investigation.

Dextran Sulfate Sodium (DSS)-Induced Colitis

This model is widely used to mimic the pathology of inflammatory bowel disease (IBD).

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Dextran Sulfate Sodium (DSS) salt (MW: 36,000-50,000)

• Polyglutamic Acid (PGA)

• Standard laboratory animal diet and housing

Procedure:

• Acclimatization: House mice in a controlled environment for at least one week before the experiment.

• Induction of Colitis: Administer 3% (w/v) DSS in the drinking water for 5-7 consecutive days. The control group receives regular drinking water.

• PGA Administration: The PGA treatment group receives a daily oral gavage of PGA (e.g., 50 mg/kg body weight) starting from the first day of DSS administration. The control and DSS-only groups receive a vehicle control (e.g., saline).

• Monitoring: Monitor the mice daily for body weight, stool consistency, and the presence of blood in the stool to calculate the Disease Activity Index (DAI).

• Termination and Sample Collection: At the end of the treatment period, euthanize the mice. Collect the colon and measure its length. A portion of the distal colon is fixed in 10% buffered formalin for histological analysis, and another portion is snap-frozen for myeloperoxidase (MPO) activity assay.

Collagen-Induced Arthritis (CIA)

The CIA model in mice is a well-established model for studying the pathogenesis of rheumatoid arthritis.

Materials:

• DBA/1 mice (8-10 weeks old)

• Bovine type II collagen

• Complete Freund's Adjuvant (CFA)

• Incomplete Freund's Adjuvant (IFA)

• Polyglutamic Acid (PGA)

Procedure:

• Primary Immunization: Emulsify bovine type II collagen in CFA. Inject 100 µL of the emulsion intradermally at the base of the tail of each mouse on day 0.

• Booster Immunization: On day 21, administer a booster injection of 100 µL of type II collagen emulsified in IFA intradermally at the base of the tail.

• PGA Administration: Begin daily oral administration of PGA (e.g., 100 mg/kg body weight) from day 21 until the end of the experiment. The control group receives a vehicle.

• Clinical Assessment: Monitor the mice for the onset and severity of arthritis starting from day 21. Score each paw based on a scale of 0-4 for erythema, swelling, and joint rigidity. The maximum possible score per mouse is 16. Measure paw thickness using a caliper.

• Termination and Sample Collection: Euthanize the mice at a predetermined endpoint (e.g., day 42). Collect blood for cytokine analysis (e.g., IL-6) and hind paws for histological examination of joint inflammation and cartilage/bone erosion.

Visualizing the Mechanisms and Workflows

To better understand the complex processes involved, the following diagrams illustrate the signaling pathways potentially modulated by PGA and the experimental workflows.

Experimental Workflow for DSS-Induced Colitis Model.

Experimental Workflow for Collagen-Induced Arthritis Model.

Evaluating the Off-Target Effects of N-palmitoyl-D-glucosamine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

N-palmitoyl-D-glucosamine (NPDG), also known as Palmitoyl (B13399708) Glucosamine (B1671600) (PGA), is a bioactive lipid signaling molecule belonging to the N-acylethanolamine (NAE) family. It is structurally related to the better-known N-palmitoylethanolamide (PEA). Emerging research has highlighted its potential as a therapeutic agent, primarily due to its anti-inflammatory and analgesic properties. This guide provides a comparative analysis of the known molecular targets of NPDG, its potential for off-target effects, and how it compares to its structural analog, PEA. The information is intended to assist researchers in designing further studies and in the early stages of drug development.

Overview of N-palmitoyl-D-glucosamine's Known Bioactivity

NPDG is recognized as an ALIAmide (Autacoid Local Injury Antagonist), a class of endogenous fatty acid amides that are upregulated in response to cellular stress and injury. Its primary mechanism of action is centered on the modulation of inflammatory pathways. Unlike classical pharmacological agents that are designed for a single target, NPDG appears to exert its effects through multiple, interconnected pathways.

Primary Molecular Targets and a Comparison with Palmitoylethanolamide (PEA)

The principal molecular targets of NPDG identified to date are Toll-like receptor 4 (TLR4) and the nuclear receptor Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α). Its bioactivity profile often draws comparisons with PEA, which shares the PPAR-α agonism but has a different primary target profile.

Target	N-palmitoyl-D-glucosamine (NPDG/PGA)	Palmitoylethanolamide (PEA)	Comparison and Implications
Primary Target	TLR4 Antagonist [1][2]	GPR55 Agonist	NPDG directly counteracts inflammatory signaling initiated by TLR4 activation, which is a key pathway in innate immunity. PEA's primary receptor-mediated effects are thought to be through the orphan G-protein coupled receptor GPR55. This fundamental difference in primary targets suggests distinct upstream regulation of inflammatory processes.
Nuclear Receptor	PPAR-α Agonist [3][4][5]	PPAR-α Agonist [3]	Both molecules are agonists of PPAR-α, a nuclear receptor that plays a crucial role in the transcriptional regulation of genes involved in lipid metabolism and inflammation. This shared mechanism likely contributes to their similar anti-inflammatory properties.
"Entourage" Effect	Increases endogenous levels of anandamide (B1667382) (AEA) and 2-arachidonoylglycerol (B1664049) (2-AG)[6]	Increases endogenous levels of anandamide (AEA)[6]	Both NPDG and PEA inhibit the degradation of endocannabinoids, thereby potentiating their effects at cannabinoid receptors (CB1 and CB2) and other targets. This indirect mechanism is a key feature of their pharmacological profile.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known signaling pathway of NPDG and a typical experimental workflow for evaluating its anti-inflammatory effects.

NPDG's antagonistic action on the TLR4 signaling pathway.

A generalized workflow for evaluating NPDG's anti-inflammatory effects.

Off-Target Effects and Safety Profile

A comprehensive evaluation of off-target effects for NPDG through broad panel screening (e.g., CEREP or similar) has not been published in the peer-reviewed literature. However, an assessment of potential off-target liabilities can be inferred from studies on its parent molecule, glucosamine, and the known pharmacology of its targets.

Cytochrome P450 (CYP) Interaction

The potential for a new chemical entity to cause drug-drug interactions via inhibition or induction of cytochrome P450 enzymes is a critical aspect of its safety profile. Studies on glucosamine, the hydrophilic head of NPDG, provide valuable insights.

CYP Isoform	Glucosamine Effect	Concentration Tested	Conclusion
CYP1A2	No inhibition or induction[7]	Up to 3 mM[7]	Low potential for interaction[7]
CYP2B6	No induction[7]	Up to 3 mM[7]	Low potential for interaction[7]
CYP2C9	No inhibition or induction[7][8]	Up to 3 mM[7]	Low potential for interaction[7][8]
CYP2C19	No inhibition or induction[7]	Up to 3 mM[7]	Low potential for interaction[7]
CYP2D6	No inhibition[7][9]	Up to 3 mM[7]	Low potential for interaction[7][9]
CYP2E1	No inhibition[7]	Up to 3 mM[7]	Low potential for interaction[7]
CYP3A4	No inhibition or induction[7]	Up to 3 mM[7]	Low potential for interaction[7]

Experimental Protocols

In Vitro Evaluation of TLR4 Antagonism

• Cell Culture: Murine macrophage-like RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified atmosphere.

• Cell Treatment: Cells are pre-treated with varying concentrations of NPDG (e.g., 1-100 µM) for 1 hour.

• LPS Stimulation: Following pre-treatment, cells are stimulated with lipopolysaccharide (LPS) from E. coli (e.g., 1 µg/mL) for a specified period (e.g., 24 hours for cytokine release, or 30 minutes for signaling pathway analysis).

• NF-κB Activation Assay: Nuclear extracts are prepared, and NF-κB p65 activation is quantified using a commercially available ELISA-based TransAM NF-κB kit.

• Cytokine Measurement: Supernatants are collected, and the concentrations of pro-inflammatory cytokines (e.g., TNF-α, IL-6) are measured by ELISA.

• Data Analysis: Dose-response curves are generated, and IC50 values for the inhibition of cytokine release and NF-κB activation are calculated.

In Vivo Model of Colitis

• Animal Model: Colitis is induced in mice (e.g., C57BL/6) by intracolonic administration of dinitrobenzene sulfonic acid (DNBS)[3][4][5].

• Drug Administration: Micronized NPDG (e.g., 10-100 mg/kg) or vehicle is administered orally once daily for a defined period post-DNBS instillation[10].

• Disease Activity Index (DAI): Body weight, stool consistency, and presence of blood in the feces are monitored daily to calculate the DAI.

• Tissue Collection and Analysis: At the end of the study, colonic tissues are collected for macroscopic evaluation of damage, measurement of colon length, and histological analysis (H&E staining) to assess inflammation and tissue damage.

• Biomarker Analysis: Colon tissue homogenates can be used to measure myeloperoxidase (MPO) activity as an index of neutrophil infiltration and to quantify cytokine levels by ELISA or qPCR.

Summary and Future Directions

N-palmitoyl-D-glucosamine is a promising bioactive lipid with a multi-modal mechanism of action centered on the antagonism of TLR4 and activation of PPAR-α. This dual action, combined with its "entourage" effect on the endocannabinoid system, distinguishes it from its better-known analog, PEA.

The primary gap in the current understanding of NPDG's pharmacology is the lack of comprehensive off-target screening. While data on its parent molecule, glucosamine, suggest a low potential for CYP-mediated drug interactions, a full safety pharmacology assessment is warranted. Future research should prioritize broad ligand binding and enzyme inhibition panels to build a more complete picture of its selectivity and potential for off-target effects. Such data will be crucial for the continued development of NPDG as a potential therapeutic agent.

References

• 1. N-palmitoyl-D-glucosamine, a Natural Monosaccharide-Based Glycolipid, Inhibits TLR4 and Prevents LPS-Induced Inflammation and Neuropathic Pain in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. N-Palmitoyl-D-Glucosamine Inhibits TLR-4/NLRP3 and Improves DNBS-Induced Colon Inflammation through a PPAR-α-Dependent Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deciphering the interaction between N-palmitoyl-D-glucosamine and the endocannabinoidome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro study of the inhibition and induction of human cytochromes P450 by crystalline glucosamine sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cytochrome P450 2C9-natural antiarthritic interactions: Evaluation of inhibition magnitude and prediction from in vitro data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Modulatory activity of N-palmitoyl-D-glucosamine in bridging gut dysbiosis and pain mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Metabolic Effects of Palmitoyl Glucose and Free Palmitate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known metabolic effects of free palmitate and the putative effects of palmitoyl (B13399708) glucose. While direct comparative studies on palmitoyl glucose are limited, this document synthesizes the extensive research on free palmitate and contrasts it with the expected metabolic fate of palmitoyl glucose, offering a framework for future research and therapeutic development.

Executive Summary

Free palmitate, a saturated fatty acid, is widely recognized for its lipotoxic effects, contributing to cellular dysfunction and the pathogenesis of metabolic diseases such as type 2 diabetes. Its primary mechanisms of action include the induction of insulin (B600854) resistance, endoplasmic reticulum (ER) stress, and inflammatory signaling. In contrast, palmitoyl glucose, an ester of palmitic acid and glucose, is hypothesized to be a more benign precursor molecule. It is likely that for palmitoyl glucose to exert significant metabolic effects, it must first be hydrolyzed into its constituent parts: free palmitate and glucose. The metabolic consequences would then be dictated by the intracellular release of these two molecules. This guide will delve into the specific cellular impacts of free palmitate, supported by experimental data and protocols, and present a theoretical framework for the metabolic processing of palmitoyl glucose.

Comparative Analysis of Metabolic Effects

The following table summarizes the key metabolic effects of free palmitate, with the expected effects of palmitoyl glucose presented as a hypothesis based on its likely intracellular hydrolysis.

Metabolic Parameter	Free Palmitate	Palmitoyl Glucose (Hypothesized)
Insulin Signaling	Induces insulin resistance by impairing the insulin receptor substrate (IRS-1) and Akt signaling pathway.[1][2][3]	Would likely induce insulin resistance following hydrolysis to free palmitate. The simultaneous release of glucose could further exacerbate this effect.
Glucose Uptake	Chronically inhibits insulin-stimulated glucose uptake in skeletal muscle and adipose tissues.[3][4] Acutely, it may stimulate glucose uptake in some contexts.	The net effect is uncertain. Released glucose could stimulate its own uptake, while the liberated palmitate would likely inhibit insulin-stimulated uptake.
Inflammatory Signaling	Activates pro-inflammatory pathways, including the JNK and p38 MAPK pathways, leading to the production of inflammatory cytokines.[1]	Post-hydrolysis, the released palmitate is expected to activate similar pro-inflammatory pathways.
Endoplasmic Reticulum (ER) Stress	Induces ER stress, leading to the unfolded protein response (UPR) and apoptosis.[2]	The liberated palmitate is predicted to induce ER stress.
Cell Viability	Promotes apoptosis (lipotoxicity) in various cell types, including pancreatic β-cells and hepatocytes.[5][6]	The effect would depend on the rate of hydrolysis and the subsequent accumulation of free palmitate.
Insulin Secretion	Chronic exposure impairs glucose-stimulated insulin secretion in pancreatic β-cells.[7]	The released glucose would stimulate insulin secretion, while the concomitant release of palmitate would likely lead to long-term impairment.
Cellular Uptake	Transported into cells via fatty acid transporters.	The mechanism of uptake is not well-characterized but may involve different transporters than free fatty acids.

Experimental Methodologies

Detailed protocols for studying the metabolic effects of free palmitate are crucial for reproducible research. Below are summaries of commonly used methods.

Preparation of Palmitate for Cell Culture

Free palmitate is insoluble in aqueous culture media and requires conjugation to a carrier protein, typically bovine serum albumin (BSA), to facilitate its delivery to cells.

• Objective: To prepare a stock solution of BSA-conjugated palmitate.

• Protocol:

  • A stock solution of sodium palmitate is prepared by dissolving it in a weak base (e.g., 0.1 M NaOH) with heating.

  • A solution of fatty acid-free BSA is prepared in sterile, double-distilled water or saline.

  • The palmitate solution is then added dropwise to the BSA solution while stirring at 37°C to allow for complex formation.

  • The final solution is sterile-filtered before being added to the cell culture medium at the desired final concentration. It is critical to maintain a consistent molar ratio of palmitate to BSA to ensure reproducible results.

In Vitro Insulin Resistance Model

• Objective: To induce insulin resistance in a cell culture model using free palmitate.

• Protocol:

  • Cells (e.g., C2C12 myotubes, HepG2 hepatocytes, or 3T3-L1 adipocytes) are cultured to the desired confluence or differentiation state.

  • The cells are then incubated with a specific concentration of BSA-conjugated palmitate (typically 0.25-0.75 mM) for a defined period (e.g., 16-24 hours).

  • Following palmitate treatment, the cells are stimulated with insulin for a short period.

  • Insulin signaling is assessed by measuring the phosphorylation of key proteins like Akt and IRS-1 via Western blotting. Glucose uptake can be measured using radiolabeled glucose analogs (e.g., 2-deoxy-D-[³H]glucose).

Measurement of Pro-inflammatory Signaling

• Objective: To assess the activation of JNK and p38 MAPK pathways by free palmitate.

• Protocol:

  • Cells are treated with BSA-conjugated palmitate as described above.

  • Cell lysates are collected at various time points post-treatment.

  • The activation of JNK and p38 MAPK is determined by Western blotting using antibodies specific for the phosphorylated (active) forms of these kinases.

Visualizing the Metabolic Pathways

The following diagrams, generated using Graphviz, illustrate the key signaling pathways affected by free palmitate and the hypothesized metabolic fate of palmitoyl glucose.

Caption: Signaling pathways activated by free palmitate leading to insulin resistance and inflammation.

Caption: Hypothesized intracellular metabolic fate of palmitoyl glucose.

Conclusion

The available evidence strongly indicates that free palmitate is a key player in the development of metabolic dysfunction. Its detrimental effects on insulin signaling, inflammation, and cell survival are well-documented. Palmitoyl glucose, on the other hand, remains a molecule of theoretical interest. Based on the principles of cellular metabolism, it is plausible that its metabolic impact is contingent on its hydrolysis to free palmitate and glucose. Future research should focus on elucidating the cellular uptake and enzymatic cleavage of palmitoyl glucose to validate this hypothesis. Understanding these mechanisms could pave the way for novel therapeutic strategies that modulate fatty acid metabolism to mitigate the lipotoxic effects of molecules like free palmitate.

References

• 1. Fatty Acid Signaling: The New Function of Intracellular Lipases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aocs.org [aocs.org]
• 3. nottingham.ac.uk [nottingham.ac.uk]
• 4. Metabolic fate of glucose and candidate signaling and excess-fuel detoxification pathways in pancreatic β-cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. youtube.com [youtube.com]
• 7. openreadings.eu [openreadings.eu]

A Comparative Guide to N-palmitoyl-D-glucosamine's Effect on the NLRP3 Inflammasome

For Researchers, Scientists, and Drug Development Professionals

The NLRP3 inflammasome, a multiprotein complex central to the innate immune system, is a critical mediator of inflammation.[1][2] Its dysregulation is implicated in a wide array of inflammatory diseases, making it a prime therapeutic target.[3][4] This guide provides a comparative analysis of N-palmitoyl-D-glucosamine (NPDG), a natural bioactive lipid, and its role in modulating the NLRP3 inflammasome, benchmarked against well-characterized direct inhibitors.

N-palmitoyl-D-glucosamine (also referred to as PGA) is an ALIAmide, a class of fatty acid amides known for their anti-inflammatory and pain-relieving effects.[5][6] Recent studies have demonstrated that NPDG's mechanism of action involves the upstream regulation of the NLRP3 inflammasome, primarily by acting as a Toll-like receptor 4 (TLR4) antagonist.[5][7][8] This contrasts with direct NLRP3 inhibitors that target the core inflammasome complex itself.

Performance Comparison: NPDG vs. Direct NLRP3 Inhibitors

This section compares the inhibitory mechanisms and reported efficacy of NPDG with established, direct-acting NLRP3 inhibitors like MCC950 and Dapansutrile. While direct head-to-head IC50 data in identical assays is not available in the current literature, this table summarizes their distinct mechanisms and reported potencies.

Inhibitor	Target	Mechanism of Action	Reported Efficacy (IC50)	Key Features
N-palmitoyl-D-glucosamine (NPDG/PGA)	TLR4	Acts as a TLR4 antagonist, inhibiting the NF-κB-mediated "priming" signal required for NLRP3 and pro-IL-1β transcription.[5][6][7]	Not reported in standard in vitro IC50 assays. In a DNBS-induced colitis mouse model, 30-100 mg/kg orally reduced disease severity and IL-1β levels.[5]	Targets the upstream priming step of inflammasome activation; potential for broader anti-inflammatory effects beyond NLRP3.[8]
MCC950	NLRP3	Directly binds to the NLRP3 NACHT domain, blocking ATP hydrolysis and subsequent inflammasome assembly and ASC oligomerization.[3][9][10]	~7.5 nM (mouse BMDMs)[3]~8.1 nM (human MDMs)[3]	Highly potent and selective direct inhibitor of both canonical and non-canonical NLRP3 activation.[9][10][11] Widely used as a benchmark research tool.[12]
Dapansutrile (OLT1177)	NLRP3	Inhibits the ATPase activity of NLRP3, preventing its interaction with ASC and caspase-1, thus blocking inflammasome assembly.[3][9]	Reduces IL-1β release at nanomolar concentrations in vitro.[3]	Orally available direct NLRP3 inhibitor that has been evaluated in clinical trials.[9][13]
Oridonin	NLRP3	Covalently binds to cysteine 279 in the NLRP3 NACHT domain, which abolishes the crucial NLRP3-NEK7 interaction required for activation.[9]	Varies by cell type and stimulus.	A natural product that directly targets NLRP3 with a distinct covalent binding mechanism.[9]

Signaling Pathway and Points of Inhibition

The canonical activation of the NLRP3 inflammasome is a two-step process.[2][12][14] NPDG intervenes at the initial "priming" step, whereas direct inhibitors like MCC950 act on the subsequent "activation" and assembly step.

Caption: NLRP3 inflammasome pathway showing points of inhibition for NPDG and direct inhibitors.

Experimental Protocols

Standardized protocols are crucial for the accurate assessment and comparison of inflammasome modulators. Below are methodologies for key in vitro experiments.

Protocol 1: In Vitro NLRP3 Inflammasome Activation and Inhibition Assay

This assay is the standard for evaluating the potency of NLRP3 modulators in a controlled environment.

Objective: To measure the dose-dependent inhibition of NLRP3-mediated IL-1β secretion by a test compound (e.g., NPDG, MCC950).

Cell Types:

• Mouse Bone Marrow-Derived Macrophages (BMDMs)

• PMA-differentiated Human THP-1 monocytes

Materials:

• Complete RPMI or DMEM medium

• Lipopolysaccharide (LPS)

• ATP or Nigericin

• Test compound (NPDG, MCC950) dissolved in DMSO

• ELISA kit for mouse or human IL-1β

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed BMDMs or differentiated THP-1 cells in a 96-well plate at a density of 0.5-1 x 10^6 cells/mL and allow them to adhere overnight.[15]

• Priming (Signal 1): Replace the medium with fresh medium containing LPS (e.g., 200 ng/mL to 1 µg/mL). Incubate for 3-4 hours to upregulate pro-IL-1β and NLRP3 expression.[3][16]

• Inhibitor Treatment: Remove the LPS-containing medium. Add fresh medium containing serial dilutions of the test compound (e.g., NPDG) or a positive control (e.g., MCC950). Include a vehicle control (DMSO). Incubate for 30-60 minutes.

• Activation (Signal 2): Add an NLRP3 activator, such as ATP (5 mM) for 30-45 minutes or Nigericin (5-10 µM) for 60 minutes.[16]

• Sample Collection: Centrifuge the plate at 300-500 x g for 5 minutes. Carefully collect the cell-free supernatant for cytokine analysis.[16]

• Quantification: Measure the concentration of mature IL-1β in the supernatants using a commercial ELISA kit according to the manufacturer's instructions.[17][18]

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control and determine the IC50 value.

Protocol 2: Western Blot for Caspase-1 Cleavage

Objective: To visually confirm the inhibition of inflammasome activation by assessing the cleavage of caspase-1.

Procedure:

• Perform the inflammasome activation assay as described above in a larger format (e.g., 12- or 24-well plate).

• Supernatant Protein Precipitation: Collect the supernatant and precipitate proteins using methods like TCA precipitation to concentrate cleaved caspase-1 (p20 subunit).

• Cell Lysis: Wash the adherent cells with cold PBS and lyse them using RIPA buffer to obtain cell lysates containing pro-caspase-1.[16]

• SDS-PAGE and Transfer: Separate proteins from both supernatant and lysate samples by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for the cleaved (p20) form of caspase-1 and the pro-caspase-1 form. Use an antibody for a housekeeping protein (e.g., β-actin) as a loading control for the cell lysates.[16][17]

• Analysis: Visualize the bands. A reduction in the cleaved caspase-1 (p20) band in the supernatant of treated samples indicates inhibition of inflammasome activation.

Experimental Workflow and Logic Diagrams

Visualizing the experimental process and the logic of compound selectivity is essential for experimental design.

Caption: A typical experimental workflow for evaluating NLRP3 inflammasome inhibitors in vitro.

Caption: Logical diagram for assessing the selectivity of an inhibitor against different inflammasomes.

References

• 1. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 2. Inflammasome Signaling | Cell Signaling Technology [cellsignal.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. N-Palmitoyl-D-Glucosamine Inhibits TLR-4/NLRP3 and Improves DNBS-Induced Colon Inflammation through a PPAR-α-Dependent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Pharmacological Inhibitors of the NLRP3 Inflammasome [frontiersin.org]
• 10. invivogen.com [invivogen.com]
• 11. NLRP3 inflammasome and its inhibitors: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Inhibitors of the NLRP3 inflammasome pathway as promising therapeutic candidates for inflammatory diseases (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The NLRP3 inflammasome: activation and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Noncanonical NLRP3 Inflammasome Activation: Standard Protocols | Springer Nature Experiments [experiments.springernature.com]
• 18. Noncanonical NLRP3 Inflammasome Activation: Standard Protocols - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Palmitoyl Glucose: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Palmitoyl glucose in a laboratory setting. The following procedures are based on general best practices for chemical waste management and information derived from safety data sheets for similar substances. Researchers, scientists, and drug development professionals should always consult the specific Safety Data Sheet (SDS) for Palmitoyl glucose, if available, and adhere to their institution's Environmental Health and Safety (EHS) guidelines.

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal Protective Equipment (PPE).

• Eye Protection: Wear chemical safety goggles or a face shield.[1][2]

• Hand Protection: Wear nitrile or other chemically resistant gloves.[1][2] Inspect gloves before use.[2]

• Protective Clothing: A lab coat is mandatory to protect against skin contact.[1][2]

Handle Palmitoyl glucose in a well-ventilated area to avoid inhalation of any dust or aerosols.[2]

II. Step-by-Step Disposal Protocol

The primary route for the disposal of Palmitoyl glucose and its contaminated materials is through your institution's hazardous waste management program.[1][3] Do not pour Palmitoyl glucose down the drain or dispose of it as regular solid waste.[1]

• Waste Collection:

  • Carefully transfer solid Palmitoyl glucose waste or solutions containing the compound into a designated, chemically compatible, and clearly labeled hazardous waste container.[1][2][4] The container must have a secure, tight-fitting lid.[2][3]

  • For spills, use an inert absorbent material to collect the substance.[1] The contaminated absorbent material must then be placed into the hazardous waste container.[1]

• Container Labeling:

  • Affix a "Hazardous Waste" label to the container.[1]

  • Clearly identify the contents, including the full chemical name ("Palmitoyl glucose") and any other components of the waste mixture. Accurate labeling is critical for proper disposal.[4]

• Waste Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure waste accumulation area.[1]

  • Segregate the waste from incompatible materials, such as strong oxidizers.[5]

• Arrange for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to schedule a pickup.[1]

  • Adhere to all local, state, and federal regulations for hazardous waste disposal.[1][3]

III. Data Summary for Disposal Considerations

Due to the lack of a specific Safety Data Sheet for Palmitoyl glucose in the search results, the following table summarizes general disposal considerations based on related compounds.

Parameter	Guideline	Source
Primary Disposal Route	Dispose of as chemical waste via an approved waste disposal facility.	[1][3]
Environmental Release	Avoid release to the environment; do not pour down the drain.	[1][2]
Container Type	Sealed, chemically compatible, and clearly labeled containers.	[1][2][4]
PPE Requirements	Chemical safety goggles, chemically resistant gloves, lab coat.	[1][2]
Spill Cleanup	Absorb with inert material and collect for disposal as hazardous waste.	[1]

IV. Experimental Protocols

No specific experimental protocols for the neutralization or in-lab treatment of Palmitoyl glucose were found. Chemical treatment of waste is highly regulated and should not be attempted without specific, validated procedures and institutional approval.[6] The recommended procedure is collection and disposal through a certified hazardous waste handler.

V. Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Palmitoyl glucose.

Caption: Workflow for the safe disposal of Palmitoyl glucose.

References

• 1. benchchem.com [benchchem.com]
• 2. targetmol.com [targetmol.com]
• 3. fishersci.com [fishersci.com]
• 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 6. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Personal protective equipment for handling Palmitoyl glucose

Essential Safety and Handling Guide for Palmitoyl Glucose

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of Palmitoyl glucose in a laboratory setting. The following procedures and plans are designed to ensure the safe handling, storage, and disposal of this compound, minimizing risks and establishing clear protocols for routine operations and emergency situations.

I. Personal Protective Equipment (PPE) and Safety Precautions

While Palmitoyl glucose is generally considered to be of low toxicity, adherence to standard laboratory safety protocols is essential to minimize any potential risks associated with handling a fine powder. The primary concern is the inhalation of dust and direct contact with eyes.

Recommended Personal Protective Equipment:

PPE Category	Item	Specification	Purpose
Eye Protection	Safety glasses with side shields or Goggles	ANSI Z87.1 certified	To protect eyes from dust particles.
Hand Protection	Nitrile gloves	Standard laboratory grade	To prevent skin contact.
Body Protection	Laboratory coat	Standard length, fully buttoned	To protect skin and clothing from dust.
Respiratory Protection	N95 respirator or equivalent	NIOSH-approved	Recommended when weighing or handling large quantities of powder, or when adequate ventilation is not available, to prevent inhalation of dust.

II. Occupational Exposure Limits

No specific occupational exposure limit has been established for Palmitoyl glucose. In the absence of specific limits, it is recommended to adhere to the OSHA Permissible Exposure Limit (PEL) for "Particulates Not Otherwise Regulated" (PNOR), also known as nuisance dust.

Substance	Regulation	Exposure Limit (8-hour Time-Weighted Average)
Particulates Not Otherwise Regulated (Total Dust)	OSHA PEL	15 mg/m³
Particulates Not Otherwise Regulated (Respirable Fraction)	OSHA PEL	5 mg/m³

III. Step-by-Step Handling and a Operational Plan

A systematic approach to handling Palmitoyl glucose will ensure safety and efficiency in the laboratory.

1. Receiving and Storage:

• Inspection: Upon receipt, inspect the container for any damage or leaks.

• Labeling: Ensure the container is clearly labeled with the chemical name, date received, and any hazard warnings.

• Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed to prevent moisture absorption and dust dispersion. Store away from strong oxidizing agents.

2. Weighing and Preparation of Solutions:

• Designated Area: Conduct all weighing and handling of the powder in a designated area, such as a chemical fume hood or a ventilated balance enclosure, to contain any dust.

• Weighing Procedure:

  • Don all required PPE.

  • Tare the weigh boat or container on the analytical balance.

  • Carefully scoop the desired amount of Palmitoyl glucose onto the weigh boat. Avoid creating dust clouds.

  • Once the desired weight is obtained, securely close the primary container.

  • Clean any residual powder from the balance and surrounding area with a damp cloth or a vacuum with a HEPA filter.

• Solution Preparation:

  • Add the weighed Palmitoyl glucose to the desired solvent in a fume hood.

  • Stir or sonicate as required to dissolve the compound.

3. General Handling:

• Avoid inhalation of dust and contact with eyes and skin.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.

IV. Spill Response Plan

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.

1. For Small, Dry Spills:

• Alert Personnel: Notify others in the immediate area of the spill.

• Secure the Area: Restrict access to the spill area.

• Don PPE: Wear appropriate PPE, including a respirator if necessary.

• Clean Up:

  • Gently cover the spill with a damp paper towel to avoid raising dust.

  • Alternatively, carefully scoop the powder into a labeled waste container.

  • For final cleanup, wipe the area with a damp cloth.

• Disposal: Dispose of all cleanup materials as non-hazardous solid waste.

2. For Large Spills:

• Evacuate: Evacuate the immediate area.

• Alert Supervisor: Inform your supervisor and the laboratory safety officer immediately.

• Ventilate: If safe to do so, increase ventilation in the area.

• Professional Cleanup: Allow trained personnel to manage the cleanup.

V. Disposal Plan

Palmitoyl glucose is not classified as a hazardous waste. However, all chemical waste should be disposed of responsibly.

• Unused Product: Dispose of unused Palmitoyl glucose as non-hazardous solid chemical waste. It can typically be placed in the regular laboratory trash, provided it is not contaminated with hazardous materials.[1][2][3][4][5]

• Empty Containers: Rinse empty containers with a suitable solvent. The rinsate can generally be disposed of down the drain with copious amounts of water, unless the solvent is hazardous. Deface the label on the empty container before placing it in the regular trash.[1]

• Contaminated Materials: Any materials used for cleanup (e.g., paper towels, gloves) can be disposed of as non-hazardous solid waste.

Always consult your institution's specific waste disposal guidelines.

VI. Experimental Protocols

Detailed experimental protocols should be developed by the principal investigator and be specific to the research being conducted. These protocols should incorporate the safety and handling information provided in this guide.

Visual Workflow Diagrams

The following diagrams illustrate the standard procedures for handling Palmitoyl glucose and responding to a spill.

Caption: Workflow for the safe handling of Palmitoyl glucose.

Caption: Emergency response workflow for a Palmitoyl glucose spill.

References

• 1. acs.org [acs.org]
• 2. Hazardous Material Spill | Emergency Information [emergency.weill.cornell.edu]
• 3. umanitoba.ca [umanitoba.ca]
• 4. hse.gov.uk [hse.gov.uk]
• 5. ehs.princeton.edu [ehs.princeton.edu]